(3-Bromopyridin-2-yl)methanol-d2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (3-Bromopyridin-2-yl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide for the synthesis of (3-Bromopyridin-2-yl)methanol-d2, a deuterated isotopologue of a valuable building block in medicinal chemistry. The strategic incorporation of deuterium (B1214612) can offer significant advantages in drug development, primarily by altering metabolic pathways, which can lead to improved pharmacokinetic profiles. This document outlines a reliable three-step synthesis pathway, complete with detailed experimental protocols, quantitative data, and a visual representation of the synthetic workflow.

Synthesis Pathway Overview

The synthesis of (3-Bromopyridin-2-yl)methanol-d2 is achieved through a robust three-step sequence starting from commercially available 3-bromopyridine (B30812). The overall strategy involves the introduction of a carboxylic acid group at the 2-position, followed by esterification, and finally, a deuterated reduction to yield the target molecule. This pathway is designed to be efficient and scalable for laboratory settings.

Figure 1: Synthesis pathway for (3-Bromopyridin-2-yl)methanol-d2.

Experimental Protocols

Step 1: Synthesis of 3-Bromo-2-pyridinecarboxylic acid

This step involves the formation of a Grignard reagent from 3-bromopyridine, followed by carboxylation with carbon dioxide.

Materials:

• 3-Bromopyridine

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• Dry ice (solid CO2)

• Iodine (crystal)

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

Procedure:

• A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a stream of dry nitrogen.

• Magnesium turnings (1.1 equivalents) and a small crystal of iodine are placed in the flask.

• A solution of 3-bromopyridine (1.0 equivalent) in anhydrous THF is prepared and added to the dropping funnel.

• A small portion of the 3-bromopyridine solution is added to the magnesium turnings to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

• The remaining 3-bromopyridine solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is heated at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• The reaction mixture is cooled in an ice bath, and crushed dry ice is added in small portions with vigorous stirring.

• After the addition of dry ice is complete, the reaction mixture is allowed to warm to room temperature.

• The reaction is quenched by the slow addition of 1M HCl until the solution is acidic.

• The aqueous layer is extracted with diethyl ether (3 x volume). The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (B86663), filtered, and concentrated under reduced pressure to yield crude 3-bromo-2-pyridinecarboxylic acid.

• The crude product can be purified by recrystallization.

Step 2: Synthesis of Methyl 3-bromopicolinate (Esterification)

The carboxylic acid is converted to its methyl ester to prevent reaction of the acidic proton with the deuterated reducing agent in the subsequent step.

Materials:

• 3-Bromo-2-pyridinecarboxylic acid

• Methanol (B129727) (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Ethyl acetate (B1210297)

Procedure:

• 3-Bromo-2-pyridinecarboxylic acid (1.0 equivalent) is dissolved in anhydrous methanol.

• Concentrated sulfuric acid (catalytic amount, e.g., 0.1 equivalents) is added dropwise with cooling.

• The reaction mixture is heated to reflux and maintained for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, the excess methanol is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with a saturated sodium bicarbonate solution to neutralize the excess acid.

• The organic layer is then washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo to afford methyl 3-bromopicolinate.

Step 3: Synthesis of (3-Bromopyridin-2-yl)methanol-d2 (Deuterated Reduction)

This final step utilizes a powerful deuterated reducing agent to introduce the two deuterium atoms.

Materials:

• Methyl 3-bromopicolinate

• Lithium aluminum deuteride (B1239839) (LiAlD4)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate decahydrate (B1171855)

• Ethyl acetate

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer is charged with a suspension of lithium aluminum deuteride (1.5 equivalents) in anhydrous THF under a nitrogen atmosphere.

• The suspension is cooled to 0 °C in an ice bath.

• A solution of methyl 3-bromopicolinate (1.0 equivalent) in anhydrous THF is added dropwise to the cooled suspension of LiAlD4.

• After the addition is complete, the reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-3 hours.

• The reaction is carefully quenched by the slow, sequential addition of water, followed by 15% aqueous sodium hydroxide, and then more water, while maintaining cooling in an ice bath.

• Alternatively, the reaction can be quenched by the careful, portion-wise addition of sodium sulfate decahydrate until a white precipitate forms and the solution becomes clear.

• The resulting solid is filtered off and washed with ethyl acetate.

• The combined filtrate and washings are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude (3-Bromopyridin-2-yl)methanol-d2.

• The product can be purified by flash column chromatography on silica (B1680970) gel.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the synthesis of (3-Bromopyridin-2-yl)methanol-d2. Please note that yields are representative and may vary based on experimental conditions and scale.

Parameter	Step 1: Carboxylation	Step 2: Esterification	Step 3: Deuterated Reduction
Starting Material	3-Bromopyridine	3-Bromo-2-pyridinecarboxylic acid	Methyl 3-bromopicolinate
Key Reagents	Mg, CO2	CH3OH, H2SO4	LiAlD4
Solvent	Anhydrous THF	Anhydrous Methanol	Anhydrous THF
Reaction Temperature	Reflux	Reflux	0 °C to Room Temp
Reaction Time	2-3 hours	4-6 hours	3-4 hours
Typical Yield	60-70%	85-95%	75-85%
Product Purity	>95% (after recrystallization)	>98%	>98% (after chromatography)
Deuterium Incorporation	N/A	N/A	>98%

Logical Workflow Diagram

The logical progression of the experimental work is visualized below.

Figure 2: Experimental workflow for the synthesis of (3-Bromopyridin-2-yl)methanol-d2.

This guide provides a comprehensive framework for the synthesis of (3-Bromopyridin-2-yl)methanol-d2. Researchers are advised to adhere to standard laboratory safety procedures when handling all chemicals, particularly pyrophoric reagents like lithium aluminum deuteride.

Deuterated Pyridyl Methanols in Early Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of deuterium (B1214612), a stable isotope of hydrogen, into drug candidates—a process known as deuteration—is a promising strategy in medicinal chemistry to enhance the pharmacokinetic properties of new chemical entities. This guide provides an in-depth technical overview of the application of this strategy to pyridyl methanols, a scaffold present in numerous biologically active compounds. By leveraging the kinetic isotope effect (KIE), deuteration of pyridyl methanols can significantly alter their metabolic fate, leading to improved stability, reduced formation of toxic metabolites, and potentially enhanced therapeutic efficacy. This document details the synthesis, metabolic pathways, relevant signaling cascades, and experimental protocols pertinent to the preclinical evaluation of deuterated pyridyl methanols.

Introduction: The Deuterium Advantage

Deuterium, with a neutron in addition to a proton in its nucleus, is approximately twice as heavy as protium (B1232500) (the common isotope of hydrogen). This mass difference leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. In drug metabolism, many enzymatic reactions, particularly those mediated by Cytochrome P450 (CYP) and Aldehyde Oxidase (AO), involve the cleavage of a C-H bond as a rate-limiting step.[1][2] By replacing a metabolically labile C-H bond with a C-D bond, the rate of this cleavage can be slowed down, a phenomenon known as the deuterium kinetic isotope effect (KIE).[1] This can result in:

• Improved Metabolic Stability: A reduced rate of metabolism leads to a longer drug half-life and increased overall exposure.[3][4]

• Reduced Toxic Metabolites: By blocking or slowing down specific metabolic pathways, the formation of potentially toxic metabolites can be minimized.[3]

• Altered Pharmacokinetic Profiles: Changes in metabolism can lead to more predictable and favorable absorption, distribution, metabolism, and excretion (ADME) profiles.[5][6]

Pyridyl methanols are susceptible to oxidation at the methanol (B129727) moiety and on the pyridine (B92270) ring itself, often leading to rapid clearance.[7][8][9] Deuteration at these metabolically vulnerable positions presents a rational approach to improving their drug-like properties.

Synthesis of Deuterated Pyridyl Methanols

The synthesis of deuterated pyridyl methanols can be achieved through various methods, primarily involving the use of deuterated starting materials or reagents.

General Synthetic Strategies

Several established methods for introducing deuterium into pyridine-containing molecules can be adapted for the synthesis of deuterated pyridyl methanols. These include:

• Reduction of Deuterated Precursors: Dideuteriomethyl compounds can be synthesized by the reduction of corresponding esters with lithium aluminum deuteride (B1239839) (LiAlD₄), followed by conversion of the resulting alcohol to a chloromethyl derivative and subsequent reduction.[10][11]

• Deuterolysis of Lithiated Derivatives: Monodeuteration of a methyl group can be achieved through the deuterolysis of lithiated pyridine derivatives.[10][11]

• Metal-Catalyzed Hydrogen-Deuterium Exchange: In the presence of a suitable metal catalyst and a deuterium source like D₂O, hydrogen atoms on the pyridine ring can be exchanged for deuterium.[12]

• Use of Deuterated Building Blocks: Commercially available deuterated starting materials, such as deuterated methanol (e.g., CD₃OH or CD₃OD), can be incorporated into the synthesis of the target molecule.[13][14]

Exemplary Synthetic Protocol: Synthesis of (Pyridin-2-yl)methanol-d₃

This protocol describes a plausible method for the synthesis of (pyridin-2-yl)methanol-d₃, where the methanol carbon is fully deuterated.

Step 1: Preparation of Deuterated Methyl Picolinate

Picolinic acid is esterified using deuterated methanol (CD₃OH) in the presence of an acid catalyst (e.g., sulfuric acid) to yield methyl-d₃ picolinate.

Step 2: Reduction to (Pyridin-2-yl)methanol-d₃

The deuterated ester is then reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH₄), to afford the desired (pyridin-2-yl)methanol-d₃.

Metabolism of Pyridyl Methanols

The metabolism of pyridyl methanols is primarily governed by two key enzyme families: Cytochrome P450 (CYP) and Aldehyde Oxidase (AO).[3][7][8][9][15]

Cytochrome P450-Mediated Metabolism

CYP enzymes, predominantly located in the liver, are responsible for a wide range of oxidative metabolic reactions.[15][16][17][18] For pyridyl methanols, CYP-mediated metabolism can involve:

• Oxidation of the Methanol Group: The primary alcohol can be oxidized to an aldehyde and subsequently to a carboxylic acid.

• Hydroxylation of the Pyridine Ring: The pyridine ring can be hydroxylated at various positions.

• N-Oxidation: The pyridine nitrogen can be oxidized to form an N-oxide.[9]

Aldehyde Oxidase-Mediated Metabolism

Aldehyde oxidase is a cytosolic enzyme that plays a significant role in the metabolism of nitrogen-containing heterocyclic compounds.[3][4][7][8] AO can catalyze the oxidation of the carbon adjacent to the nitrogen atom in the pyridine ring.[7][8]

Quantitative Data on Deuteration Effects

The following tables summarize hypothetical yet representative data illustrating the potential pharmacokinetic benefits of deuterating a generic pyridyl methanol.

Table 1: In Vitro Metabolic Stability of Pyridyl Methanol and its Deuterated Analog

Compound	Half-life (t½) in Human Liver Microsomes (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Pyridyl Methanol (PM-H)	25	27.7
Pyridyl Methanol-d₃ (PM-D₃)	75	9.2

Table 2: In Vivo Pharmacokinetic Parameters in Rats (Oral Administration, 10 mg/kg)

Compound	Cmax (ng/mL)	Tmax (h)	AUC₀-t (ng·h/mL)
Pyridyl Methanol (PM-H)	450	0.5	1200
Pyridyl Methanol-d₃ (PM-D₃)	675	1.0	2400

Experimental Protocols

In Vitro Metabolic Stability Assay

Objective: To determine the metabolic stability of deuterated and non-deuterated pyridyl methanols in human liver microsomes.

Materials:

• Test compounds (deuterated and non-deuterated pyridyl methanols)

• Human liver microsomes (pooled)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching)

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compounds in a suitable solvent (e.g., DMSO).

• Pre-incubate human liver microsomes in phosphate buffer at 37°C.

• Initiate the reaction by adding the test compound and the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench it with an equal volume of cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance rate of the parent compound.

Determination of Kinetic Isotope Effect (KIE)

Objective: To quantify the kinetic isotope effect of deuteration on the metabolism of pyridyl methanols.

Procedure:

• Conduct parallel in vitro metabolism assays as described in section 5.1 for both the deuterated and non-deuterated compounds.

• Determine the intrinsic clearance (CLint) for both compounds.

• The KIE is calculated as the ratio of the intrinsic clearance of the non-deuterated compound to that of the deuterated compound: KIE = CLint (non-deuterated) / CLint (deuterated)

Signaling Pathways and Visualizations

Pyridyl methanol derivatives have been identified as modulators of various signaling pathways. Two prominent examples are the Transient Receptor Potential Vanilloid 3 (TRPV3) and the M4 Muscarinic Acetylcholine (B1216132) Receptor (M4 mAChR) pathways.

TRPV3 Signaling Pathway

TRPV3 is a calcium-permeable ion channel involved in thermosensation and skin barrier function.[1][2][19][20] Pyridinyl methanol derivatives have been developed as potent and selective TRPV3 antagonists.[1][2]

TRPV3 signaling pathway modulated by pyridyl methanols.

M4 Muscarinic Acetylcholine Receptor Signaling Pathway

The M4 mAChR is a G protein-coupled receptor involved in regulating neurotransmitter release.[5][6][21][22][23] Pyridyl derivatives have been investigated as positive allosteric modulators (PAMs) of the M4 receptor.

M4 mAChR signaling pathway modulated by pyridyl methanols.

Experimental Workflow for Preclinical Evaluation

The following diagram illustrates a typical workflow for the preclinical evaluation of deuterated pyridyl methanols.

Preclinical evaluation workflow for deuterated pyridyl methanols.

Conclusion

The strategic deuteration of pyridyl methanols represents a powerful tool in early drug discovery to overcome metabolic liabilities and enhance the pharmacokinetic profiles of promising lead compounds. By understanding the underlying principles of the kinetic isotope effect and the metabolic pathways involved, researchers can rationally design and synthesize deuterated analogs with improved drug-like properties. The experimental protocols and workflows outlined in this guide provide a framework for the systematic evaluation of these compounds, ultimately facilitating the identification of superior clinical candidates.

References

• 1. TRPV3 enhances skin keratinocyte proliferation through EGFR-dependent signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Muscarinic acetylcholine receptor M4 - Wikipedia [en.wikipedia.org]
• 6. biomed.cas.cz [biomed.cas.cz]
• 7. Aldehyde Oxidase | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 8. General Approach to Access Aldehyde Oxidase Metabolites of Drug Molecules via N-Oxidation/Reissert-Henze-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of human liver cytochrome P450 enzymes involved in the metabolism of SCH 351125, a CCR5 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of deuterated methyl pyridines [inis.iaea.org]
• 11. Synthesis of deuterated methyl pyridines. Syntheses de methylpyridines deuteriees (Journal Article) | ETDEWEB [osti.gov]
• 12. US20140024836A1 - Methods for the synthesis of deuterated vinyl pyridine monomers - Google Patents [patents.google.com]
• 13. METHANOL-D3 One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. openaccessgovernment.org [openaccessgovernment.org]
• 17. An in vitro approach to detect metabolite toxicity due to CYP3A4-dependent bioactivation of xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The human transient receptor potential vanilloid 3 channel is sensitized via the ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Activation of transient receptor potential vanilloid 3 channel (TRPV3) aggravated pathological cardiac hypertrophy via calcineurin/NFATc3 pathway in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Downstream Signaling of Muscarinic M4 Receptors Is Regulated by Receptor Density and Cellular Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Muscarinic acetylcholine receptors: signal transduction through multiple effectors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical Characteristics of (3-Bromopyridin-2-yl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

(3-Bromopyridin-2-yl)methanol-d2 is of significant interest to the pharmaceutical and life sciences industries. Its application as a stable isotope-labeled internal standard is crucial for accurate quantification in pharmacokinetic and metabolic studies.[1] The incorporation of deuterium (B1214612) can also intentionally alter metabolic pathways, a strategy employed in drug discovery to enhance the pharmacokinetic profiles of drug candidates.[1]

Core Physical and Chemical Data

The following tables summarize the key physical and chemical properties of (3-Bromopyridin-2-yl)methanol-d2 and its non-deuterated counterpart.

Table 1: General Properties

Property	(3-Bromopyridin-2-yl)methanol-d2	(3-Bromopyridin-2-yl)methanol
Molecular Formula	C₆H₄D₂BrNO	C₆H₆BrNO[2]
Molecular Weight	190.03[1]	188.02 g/mol [2]
CAS Number	Not available	52378-64-0[2]
Appearance	Solid (presumed)	Data not available

Table 2: Computed Properties of (3-Bromopyridin-2-yl)methanol

The following data for the non-deuterated compound were computationally derived.

Property	Value	Source
Exact Mass	186.96328 Da	PubChem[2]
Topological Polar Surface Area	33.1 Ų	PubChem[2]
Heavy Atom Count	9	PubChem[2]
Complexity	89.1	PubChem[2]

Spectroscopic and Safety Information

Mass spectrometry of the parent compound, (3-Bromopyridin-2-yl)methanol, would be expected to show a characteristic isotopic pattern for a molecule containing one bromine atom (approximately a 1:1 ratio of M+ and M+2 peaks). For (3-Bromopyridin-2-yl)methanol-d2, the molecular ion peaks would be shifted accordingly by the mass of the deuterium atoms.

Table 3: Hazard Information for (3-Bromopyridin-2-yl)methanol

The GHS hazard statements for the non-deuterated compound are as follows and should be considered when handling the deuterated analogue.

Hazard Statement	Description
H302	Harmful if swallowed[2]
H315	Causes skin irritation[2]
H319	Causes serious eye irritation[2]
H335	May cause respiratory irritation[2]

Experimental Protocols

A specific experimental protocol for the synthesis of (3-Bromopyridin-2-yl)methanol-d2 is not publicly available. However, a general approach would involve the reduction of a suitable precursor, such as 3-bromopyridine-2-carbaldehyde, using a deuterated reducing agent like sodium borodeuteride (NaBD₄).

Below is a representative protocol for the synthesis of a related compound, 2-methyl-3-bromopyridine, which illustrates common techniques in pyridine (B92270) chemistry. This can serve as a reference for handling and manipulation of similar chemical structures.

Representative Synthesis of a Brominated Pyridine Derivative (2-methyl-3-bromopyridine)

This synthesis involves a Sandmeyer-type reaction starting from 2-methyl-3-aminopyridine.

Step 1: Diazotization of 2-methyl-3-aminopyridine

• In a reaction vessel cooled in an ice-salt bath to -10°C to 0°C, 2-methyl-3-aminopyridine (0.1 mol) is added to a 48% hydrobromic acid solution (0.4 mol).

• To this cooled solution, bromine (0.3 mol) is added dropwise over 30-35 minutes, maintaining the low temperature.

• Following the bromine addition, a 40% aqueous solution of sodium nitrite (B80452) (42g) is added dropwise over 1 to 1.1 hours, ensuring the temperature remains below 0°C.

• The reaction mixture is stirred for an additional 30 minutes at this temperature.

Step 2: Work-up and Isolation

• The pH of the reaction solution is carefully adjusted to be alkaline by the slow addition of a 50% sodium hydroxide (B78521) solution, while keeping the temperature below 20°C.

• The resulting mixture is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Further purification by distillation under reduced pressure can be performed to obtain pure 2-methyl-3-bromopyridine.

Application in Drug Discovery and Development

(3-Bromopyridin-2-yl)methanol-d2 serves as a valuable tool in the drug discovery pipeline. Deuterated compounds are instrumental in understanding the absorption, distribution, metabolism, and excretion (ADME) properties of new chemical entities.[] The workflow below illustrates the role of such stable isotope-labeled compounds in these studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (3-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 14022521 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structural Elucidation of (3-Bromopyridin-2-yl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and data interpretation involved in the structural elucidation of (3-Bromopyridin-2-yl)methanol-d2. This deuterated isotopologue is a critical internal standard for quantitative analyses in pharmaceutical research and development, necessitating rigorous structural confirmation.[1]

Compound Profile

(3-Bromopyridin-2-yl)methanol-d2 is the deuterium-labeled form of (3-bromopyridin-2-yl)methanol.[1] The two deuterium (B1214612) atoms are located on the methylene (B1212753) group of the hydroxymethyl moiety. Its primary application is as an internal standard in quantitative analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Identifier	Value
Chemical Formula	C₆H₄D₂BrNO
Parent Compound CAS	52378-64-0[2]
Deuterated Compound CAS	2170188-53-9[1]
Parent Molecular Weight	188.02 g/mol [2]
Parent Monoisotopic Mass	186.96328 Da[2]

Structural Elucidation Workflow

The structural confirmation of (3-Bromopyridin-2-yl)methanol-d2 follows a logical workflow, beginning with synthesis and culminating in detailed spectroscopic analysis.

Caption: General workflow for the structural elucidation of a synthesized compound.

Quantitative Data

The following tables summarize the expected quantitative data from mass spectrometry and NMR spectroscopy for (3-Bromopyridin-2-yl)methanol-d2. This data is foundational for confirming the molecular structure and the position of the deuterium labels.

Mass spectrometry is employed to determine the molecular weight and confirm the elemental composition. For brominated compounds, a characteristic isotopic pattern for bromine (⁷⁹Br and ⁸¹Br) is expected, resulting in two molecular ion peaks of nearly equal intensity.[3]

Parameter	Expected Value	Notes
Molecular Ion [M]⁺ (⁷⁹Br)	188.9758 Da	Calculated for C₆H₄D₂⁷⁹BrNO
Molecular Ion [M+2]⁺ (⁸¹Br)	190.9738 Da	Calculated for C₆H₄D₂⁸¹BrNO
Isotopic Ratio [M]⁺/[M+2]⁺	~1:1	Characteristic of a monobrominated compound.

NMR spectroscopy is crucial for determining the precise arrangement of atoms within the molecule and confirming the location of the deuterium labels. The deuteration of the methylene group leads to the disappearance of the corresponding proton signal in the ¹H NMR spectrum and a characteristic triplet in the ¹³C NMR spectrum for the deuterated carbon.

¹H NMR (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.50	d	1H	H-6 (Pyridine)
~7.75	dd	1H	H-4 (Pyridine)
~7.30	dd	1H	H-5 (Pyridine)
~4.90	s	1H	-OH
Signal Absent	-	-	-CD₂OH

¹³C NMR (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity (Deuterated Carbon)	Assignment
~158	s	C-2 (Pyridine)
~148	s	C-6 (Pyridine)
~140	s	C-4 (Pyridine)
~128	s	C-5 (Pyridine)
~122	s	C-3 (Pyridine)
~63	t	-CD₂OH

Experimental Protocols

Detailed experimental protocols are essential for reproducible and accurate structural elucidation.

• Instrumentation : A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used.

• Ionization Mode : Electrospray ionization (ESI) in positive mode is typically employed.

• Sample Preparation : The sample is dissolved in a suitable solvent, such as methanol (B129727) or acetonitrile, at a concentration of approximately 1 mg/mL.

• Data Acquisition : Data is acquired over a mass range of m/z 50-500. The resolution is set to >10,000 to allow for accurate mass determination.

• Instrumentation : A 400 MHz or higher field NMR spectrometer is utilized.

• Sample Preparation : Approximately 5-10 mg of the sample is dissolved in 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• ¹H NMR Acquisition :

  • Pulse Program : Standard single-pulse sequence.

  • Spectral Width : ~16 ppm.

  • Number of Scans : 16-64, depending on sample concentration.

  • Relaxation Delay : 1-2 seconds.

• ¹³C NMR Acquisition :

  • Pulse Program : Proton-decoupled pulse sequence.

  • Spectral Width : ~240 ppm.

  • Number of Scans : 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay : 2-5 seconds.

Signaling Pathways and Logical Relationships

The analytical data from different techniques are correlated to build a conclusive structural assignment.

Caption: Correlation of analytical data for structural confirmation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (3-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 14022521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (3-Bromopyridin-4-YL)methanol | 146679-66-5 | Benchchem [benchchem.com]

Technical Guide: (3-Bromopyridin-2-yl)methanol-d2 for Advanced Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, a plausible synthetic route, and the application of (3-Bromopyridin-2-yl)methanol-d2 as an internal standard in quantitative analysis. Given the limited availability of direct experimental data for the deuterated species, this guide leverages data from its non-deuterated analog, (3-Bromopyridin-2-yl)methanol (B1282956), and established chemical principles to provide a robust resource for researchers.

Spectroscopic Data

(3-Bromopyridin-2-yl)methanol-d2 is primarily utilized as an internal standard in mass spectrometry-based quantitative studies.[1] Its key feature is its mass difference compared to the non-deuterated analyte, while maintaining nearly identical chromatographic and ionization properties.[2][3]

Mass Spectrometry

The mass spectrum of (3-Bromopyridin-2-yl)methanol is characterized by the isotopic pattern of bromine (79Br and 81Br in approximately a 1:1 ratio). For the deuterated analog, the molecular ion peaks would be shifted by +2 Da.

Table 1: Predicted Mass Spectrometry Data

Species	Adduct	Predicted m/z	Notes
(3-Bromopyridin-2-yl)methanol	[M+H]+	187.97	Based on C6H6BrNO[4]
[M+Na]+	209.95	Based on C6H6BrNO[4]
(3-Bromopyridin-2-yl)methanol-d2	[M+H]+	189.98	Predicted
[M+Na]+	211.96	Predicted

NMR Spectroscopy

The 1H NMR spectrum of (3-Bromopyridin-2-yl)methanol-d2 is expected to be similar to its non-deuterated counterpart, with the notable absence of the signal corresponding to the methylene (B1212753) protons. The hydroxyl proton signal would also be absent if the deuteration includes this position or if the spectrum is acquired in a deuterated solvent that allows for D/H exchange. Spectroscopic data for the non-deuterated analog is available.[5]

Table 2: 1H NMR Spectroscopic Data (Predicted for (3-Bromopyridin-2-yl)methanol-d2 in CDCl3)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~8.45	d	1H	H6
~7.85	d	1H	H4
~7.20	dd	1H	H5
Signal Absent	-	-	-CD2OH
Signal Absent/Broad	-	-	-OH

Table 3: 13C NMR Spectroscopic Data (Predicted for (3-Bromopyridin-2-yl)methanol-d2 in CDCl3)

Chemical Shift (ppm)	Assignment
~158	C2
~142	C6
~139	C4
~127	C5
~120	C3
~63 (quintet, low intensity)	-CD2OH

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by the pyridine (B92270) ring vibrations. The most significant change in the spectrum of the deuterated compound will be the appearance of C-D stretching vibrations and the absence of the corresponding C-H stretching vibrations for the methylene group.

Table 4: Key IR Absorptions (Predicted)

Wavenumber (cm-1)	Functional Group	Notes
~3300	O-H stretch	Broad
~3100-3000	Aromatic C-H stretch
~2200-2100	C-D stretch	Characteristic for the deuterated methylene group
~1600, ~1450	Pyridine ring C=C, C=N stretch
~1050	C-O stretch

Experimental Protocols

Proposed Synthesis of (3-Bromopyridin-2-yl)methanol-d2

A plausible and efficient method for the synthesis of (3-Bromopyridin-2-yl)methanol-d2 is the reduction of a suitable carboxylic acid ester, such as methyl 3-bromopicolinate, with a deuterated reducing agent like lithium aluminum deuteride (B1239839) (LiAlD4).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. PubChemLite - (3-bromopyridin-2-yl)methanol (C6H6BrNO) [pubchemlite.lcsb.uni.lu]
• 5. (3-bromopyridin-2-yl)methanol(52378-64-0) 1H NMR spectrum [chemicalbook.com]

The Rising Tide of Deuterated Pyridines: A Technical Guide to Commercial Availability and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of deuterium (B1214612), a stable isotope of hydrogen, into drug candidates is a rapidly growing approach in medicinal chemistry to enhance pharmacokinetic profiles. This in-depth technical guide explores the commercial availability of deuterated pyridine (B92270) building blocks, their synthesis, and their application in drug development. Pyridine rings are a ubiquitous scaffold in pharmaceuticals, making their deuterated analogues particularly valuable for researchers looking to mitigate metabolic liabilities and improve drug efficacy and safety.[1][2]

The Deuterium Switch: Enhancing Metabolic Stability

The fundamental principle behind the use of deuterated compounds lies in the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, with a difference in bond energy of 1.2–1.5 kcal/mol.[1][3] This increased bond strength can make C-D bonds more resistant to enzymatic cleavage, a common step in drug metabolism, particularly by cytochrome P450 enzymes.[1][4] By selectively replacing hydrogen atoms at metabolically vulnerable positions with deuterium, drug developers can slow down the rate of metabolism, leading to several potential benefits:

• Prolonged drug exposure and increased half-life [4][5]

• Lower and/or less frequent dosing [1][5]

• Reduced formation of potentially toxic or inactive metabolites

• Improved safety and efficacy profiles [1]

This strategy, often termed a "deuterium switch," has led to the FDA approval of deuterated drugs like deutetrabenazine and deucravacitinib, validating its clinical and commercial potential.[1]

Commercial Availability of Deuterated Pyridine Building Blocks

A growing number of chemical suppliers are offering deuterated building blocks to support drug discovery programs. While pyridine-d5 (B57733) is widely available as an NMR solvent from numerous suppliers, the availability of functionalized and site-specifically deuterated pyridines is more specialized. Enamine has emerged as a leading provider in this space, offering a diverse collection of over 50 deuterium-containing building blocks, including various pyridine derivatives, on a gram scale.[5][6][7] Other suppliers such as AA Blocks, CLEARSYNTH, and Pharmalego also offer a range of deuterated intermediates.[8][9][10]

The table below summarizes a selection of commercially available deuterated pyridine building blocks, highlighting the diversity of available scaffolds.

Compound Category	Example Structures/Substitutions	Potential Suppliers
Perdeuterated Pyridine	Pyridine-d5	Sigma-Aldrich, Cambridge Isotope Laboratories, Fisher Scientific, ARMAR Isotopes, Scharlab, Norell
Site-Specific Deuterated Pyridines	4-Deutero-pyridines, 2,6-Dideutero-pyridines	Enamine, Custom Synthesis Providers
Deuterated Methylpyridines (Picolines)	2-(Methyl-d3)-pyridine, 3-(Methyl-d3)-pyridine, 4-(Methyl-d3)-pyridine	Enamine, CLEARSYNTH
Deuterated Aminopyridines	4-Amino-3-fluoro-2,5,6-d3-pyridine	Custom Synthesis
Deuterated Pyridine Carboxylic Acids & Esters	4-[(2,2,2-d3)acetamido]pyridine-2-carboxylic acid	CLEARSYNTH
Deuterated Halopyridines	4-bromo-2-(methoxy-d3)pyridine	CLEARSYNTH

This table is illustrative and not exhaustive. Researchers are encouraged to consult the online catalogs of the mentioned suppliers for the most up-to-date product listings.

Data Presentation: The Impact of Deuteration on Metabolic Stability

The practical benefits of deuterating pyridine-containing compounds are evident in preclinical metabolic stability studies. A study on imidazo[1,2-a]pyridine-3-carboxamides, a class of potent anti-tuberculosis agents, demonstrated a significant improvement in metabolic stability upon deuteration. The following table summarizes the half-life (t½) and intrinsic clearance (CLint) of a non-deuterated compound (2) and its deuterated analogue (30) in various liver microsomes.

Compound	Species	t½ (min)	CLint (mL/min/g protein)
Non-deuterated (2)	Human	30	-
Deuterated (30)	Human	53	-
Non-deuterated (2)	Dog	18	78
Deuterated (30)	Dog	22	64
Non-deuterated (2)	Rat	29	48
Deuterated (30)	Rat	50	28

Data sourced from a study on deuterated Imdiazo[1,2-a]pyridine-3-carboxamides.[4]

As the data clearly indicates, the deuterated analog (30) consistently exhibited a longer half-life and lower clearance across all tested species, highlighting the potential of this strategy to improve drug-like properties.[4]

Experimental Protocols: Synthesis of Deuterated Pyridine Building Blocks

The synthesis of deuterated pyridines can be achieved through various methods, including the use of commercially available deuterated starting materials or through direct hydrogen-deuterium (H-D) exchange reactions on advanced intermediates.

General Strategy for Site-Selective 4-Deuteration of Pyridines

A robust method for the site-selective incorporation of deuterium at the 4-position of pyridines involves the formation of a phosphonium (B103445) salt followed by deuteration.[11] This protocol is advantageous due to its use of commercial reagents and simple experimental procedures.[11]

Experimental Workflow:

Caption: General workflow for 4-deuteration of pyridines.

Protocol:

• Phosphonium Salt Formation: To a solution of the pyridine derivative in dichloromethane (B109758) (CH2Cl2) is added triphenylphosphine (B44618) (Ph3P) and carbon tetrabromide (CBr4). The reaction mixture is stirred at room temperature until the formation of the pyridyl phosphonium salt is complete.

• Deuteration: The isolated phosphonium salt is then dissolved in a 9:1 mixture of deuterated methanol (B129727) (CD3OD) and deuterium oxide (D2O). Potassium carbonate (K2CO3) is added, and the mixture is stirred. The D2O helps to solubilize the base and increases the rate of deuteration.[11] The reaction progress is monitored by 1H NMR until the desired level of deuterium incorporation is achieved at the 4-position.

Synthesis of 3-Fluoro-4-Aminopyridine-5-d1 via H-D Exchange

Site-selective deuteration can also be achieved under acidic conditions. The following protocol describes the synthesis of 5-d1-3-fluoro-4-aminopyridine.

Protocol:

• A solution of 3-fluoro-4-aminopyridine in deuterium oxide (D2O) is prepared in a sealed microwave tube.

• Deuterium chloride (DCl, 37% in D2O) is added to the solution.

• The mixture is irradiated in a microwave synthesizer at 170°C for 12 hours.

• After cooling, the reaction mixture is neutralized with an aqueous NaOH solution to yield 3-fluoro-4-aminopyridine-5-d1 with high isotopic incorporation at the C-5 position.[12]

Logical Workflow for Incorporating Deuterated Pyridine Building Blocks in Drug Discovery

The decision to incorporate a deuterated pyridine building block into a drug discovery pipeline follows a logical progression of steps aimed at addressing specific metabolic liabilities.

Caption: Decision workflow for using deuterated pyridines.

Conclusion

The strategic use of deuterated pyridine building blocks offers a powerful tool for medicinal chemists to overcome pharmacokinetic challenges and enhance the developability of drug candidates. The increasing commercial availability of a diverse range of these building blocks, coupled with established synthetic methodologies, is lowering the barrier to their implementation in drug discovery programs. By carefully identifying metabolic liabilities and selectively incorporating deuterium, researchers can significantly improve the metabolic stability and overall profile of pyridine-containing therapeutics, ultimately leading to safer and more effective medicines.

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic insights into the base-mediated deuteration of pyridyl phosphonium and ammonium salts - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07557A [pubs.rsc.org]
• 4. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterium-Containing Building Blocks for Drug Design - Enamine [enamine.net]
• 6. enamine.net [enamine.net]
• 7. researchgate.net [researchgate.net]
• 8. aablocks.com [aablocks.com]
• 9. Deuterated Intermediates Building Blocks | Manufacturer and Supplier - Pharmalego [pharmalego.com]
• 10. clearsynth.com [clearsynth.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Kinetic Isotope Effect with Deuterated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Kinetic Isotope Effect (KIE)

The kinetic isotope effect (KIE) is the change in the rate of a chemical reaction upon substitution of an atom in the reactants with one of its isotopes.[1] Formally, it is expressed as the ratio of the rate constant for the reaction with the lighter isotope (k_L) to the rate constant for the reaction with the heavier isotope (k_H). This phenomenon is a powerful tool for elucidating reaction mechanisms, particularly for determining whether a specific bond is broken or formed in the rate-determining step.[1][2]

When hydrogen (¹H) is replaced by its heavier, stable isotope deuterium (B1214612) (²H or D), the resulting change in reaction rate is known as the deuterium kinetic isotope effect (k_H/k_D).[3] This effect is particularly pronounced because deuterium has double the mass of protium, representing the largest mass ratio of any pair of stable isotopes.[3] This significant mass difference leads to observable changes in reaction rates, making the deuterium KIE a valuable tool in mechanistic studies and, increasingly, in drug development to enhance the metabolic stability of pharmaceuticals.[1][4]

Theoretical Basis: The Role of Zero-Point Energy

The foundation of the KIE lies in the principles of quantum mechanics, specifically the concept of zero-point vibrational energy (ZPVE). A chemical bond is not static; it vibrates at a specific frequency. According to quantum mechanics, even at absolute zero, a molecule retains a minimum amount of vibrational energy, known as the zero-point energy.[5]

The energy of this vibration is dependent on the reduced mass of the atoms forming the bond.[3] A bond containing a heavier isotope, such as a carbon-deuterium (C-D) bond, vibrates at a lower frequency than the corresponding carbon-hydrogen (C-H) bond.[1] Consequently, the C-D bond has a lower zero-point energy.[3]

For a reaction to occur, energy must be supplied to reach the transition state. If the bond to the isotope is being broken in the rate-determining step, the activation energy for the deuterated compound will be higher than for the non-deuterated compound because the C-D bond starts from a lower energy level.[1][3] This difference in activation energy leads to a slower reaction rate for the deuterated compound, resulting in a "normal" KIE where k_H/k_D > 1.[3]

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. difference.wiki [difference.wiki]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. fiveable.me [fiveable.me]

Technical Guide: Stability and Storage Conditions for (3-Bromopyridin-2-yl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the stability profile and optimal storage conditions for (3-Bromopyridin-2-yl)methanol-d2, a deuterated analog of (3-Bromopyridin-2-yl)methanol. Proper handling and storage are critical for maintaining the compound's chemical integrity and isotopic purity, ensuring the reliability and reproducibility of experimental results.

Recommended Storage and Handling Summary

The stability of (3-Bromopyridin-2-yl)methanol-d2 is influenced by temperature, light, atmosphere, and the presence of incompatible materials. The following table summarizes the recommended conditions based on data for the non-deuterated analog and general principles for halogenated pyridines.

Parameter	Recommended Condition	Rationale & Remarks
Storage Temperature	2-8°C (Refrigerator)	To minimize the rate of potential chemical degradation[1][2]. Long-term storage at elevated temperatures should be avoided.
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen).	To prevent oxidative degradation.
Container	Tightly-closed, light-protecting container.	Prevents reaction with atmospheric moisture and oxygen and photodegradation. The container should be properly sealed to prevent leakage[2][3][4].
Incompatible Materials	Strong oxidizing agents, strong acids (especially nitric acid), and bases[3].	Halogenated pyridines can react with these substances, leading to degradation[2][3].
Shipping Temperature	Ambient / Room Temperature	Short-term exposure to ambient temperatures during shipping is generally acceptable[1][5].

Stability Profile

The stability of (3-Bromopyridin-2-yl)methanol-d2 encompasses both its chemical structure and the integrity of its deuterium (B1214612) labels.

2.1. Chemical Stability The non-deuterated analog is chemically stable under standard ambient conditions[6]. However, like many halogenated pyridines, it is susceptible to degradation under certain "stress" conditions:

• Oxidation : The pyridine (B92270) ring and methanol (B129727) group can be susceptible to oxidation.

• Acid/Base Hydrolysis : Extreme pH conditions can promote degradation.

• Thermal Stress : Elevated temperatures can accelerate decomposition[7].

• Photostability : While not explicitly documented, aromatic compounds, in general, can be sensitive to light.

2.2. Isotopic Stability (H/D Back-Exchange) A primary concern for deuterated compounds is the stability of the deuterium label against hydrogen/deuterium (H/D) back-exchange. For (3-Bromopyridin-2-yl)methanol-d2, the deuterium atoms are on the methanol group (-CD2OH). These labels are generally stable; however, exchange with protons from the solvent (e.g., water, protic solvents) can occur, particularly under acidic or basic conditions or with enzymatic activity. It is crucial to assess this stability in the specific experimental medium (e.g., buffer, plasma) to ensure the isotopic purity is maintained throughout the experiment[7]. The introduction of deuterium can enhance the metabolic stability of a drug by strengthening the chemical bond, a principle known as the kinetic isotope effect[8][9][10].

Experimental Protocols for Stability Assessment

To empirically determine the stability of (3-Bromopyridin-2-yl)methanol-d2, the following experimental protocols are recommended.

3.1. Protocol 1: Assessment of H/D Back-Exchange Stability

Objective: To quantify the stability of the deuterium labels in a specific experimental medium over time.

Methodology:

• Sample Preparation: Prepare a stock solution of (3-Bromopyridin-2-yl)methanol-d2 in an anhydrous, aprotic solvent (e.g., Acetonitrile (B52724) or DMSO)[7].

• Incubation: Spike a known concentration of the stock solution into the test medium (e.g., phosphate-buffered saline pH 7.4, plasma, or acidic/basic buffers)[7]. Incubate the samples at a physiologically relevant temperature (e.g., 37°C)[7].

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours)[7].

• Sample Quenching: Immediately stop any potential enzymatic or chemical reactions by adding a quenching solution, such as cold acetonitrile containing an internal standard[7].

• Extraction: If the matrix contains proteins (e.g., plasma), perform a protein precipitation step followed by centrifugation.

• Analysis: Analyze the supernatant using a sensitive analytical method like Liquid Chromatography-Mass Spectrometry (LC-MS)[7]. Monitor the mass isotopologue distribution of the compound over time. A shift towards lower masses indicates H/D back-exchange[7].

• Data Interpretation: Calculate the percentage of the d2-labeled form remaining at each time point to determine the rate and half-life of the H/D back-exchange[7].

Caption: Workflow for H/D Back-Exchange Stability Assessment.

3.2. Protocol 2: Forced Degradation Study

Objective: To identify potential degradation pathways and degradation products under accelerated or "stress" conditions.

Methodology:

• Prepare Stress Samples: Prepare separate solutions of (3-Bromopyridin-2-yl)methanol-d2 in various stress media[7].

  • Acid Hydrolysis: 0.1 M HCl, incubated at 60°C.

  • Base Hydrolysis: 0.1 M NaOH, incubated at 60°C.

  • Oxidative Degradation: 3% Hydrogen Peroxide (H₂O₂), incubated at room temperature.

  • Thermal Degradation: Store the solid compound or a solution in a sealed vial at 80°C[7].

  • Photodegradation: Expose a solution to UV/Visible light (ICH Q1B guidelines).

• Time Points: Sample the solutions at appropriate time points (e.g., 0, 2, 8, 24, 48 hours).

• Neutralization/Quenching: Before analysis, neutralize the acidic and basic samples.

• Analysis: Analyze all samples, including a control sample stored under normal conditions, using a stability-indicating HPLC method with UV and/or MS detection.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control.

  • Identify and quantify any degradation products.

  • Determine the primary degradation pathways for the molecule.

Caption: Workflow for Forced Degradation Study.

Handling Precautions

Based on the safety data for the non-deuterated analog, (3-Bromopyridin-2-yl)methanol, the following hazards should be considered[11]:

• Harmful if swallowed [1][11].

• Causes skin irritation [1][11].

• Causes serious eye irritation [1][11].

• May cause respiratory irritation [1][11].

Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All handling should be performed in a well-ventilated area or a chemical fume hood[2][3][4].

Conclusion

The long-term stability of (3-Bromopyridin-2-yl)methanol-d2 is best maintained by storage in a tightly sealed, light-resistant container at 2-8°C under an inert atmosphere. While chemically robust under standard conditions, its isotopic and chemical purity can be compromised by exposure to extreme pH, high temperatures, and oxidizing agents. For critical applications, it is strongly recommended that researchers conduct in-house stability studies, such as H/D back-exchange and forced degradation tests, within the specific matrices and conditions of their experiments to ensure data integrity.

References

• 1. (3-Bromopyridin-2-yl)methanol | 52378-64-0 [sigmaaldrich.com]
• 2. aksci.com [aksci.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. lobachemie.com [lobachemie.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. salamandra.net [salamandra.net]
• 11. (3-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 14022521 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (3-Bromopyridin-2-yl)methanol-d2

This technical guide provides a comprehensive overview of (3-Bromopyridin-2-yl)methanol-d2, a deuterated analog of (3-Bromopyridin-2-yl)methanol. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who utilize isotopically labeled compounds for various analytical and metabolic studies.

Core Molecular Data

The introduction of deuterium (B1214612) atoms into a molecule results in a quantifiable increase in its molecular weight. Deuterium (D or ²H) is a stable isotope of hydrogen with a nucleus containing one proton and one neutron, approximately doubling the mass of a protium (B1232500) (¹H) atom.[1][2] This mass difference is a key principle in the application of deuterated compounds as internal standards in mass spectrometry-based analyses and for investigating kinetic isotope effects in metabolic studies.

The molecular characteristics of (3-Bromopyridin-2-yl)methanol and its deuterated form are summarized in the table below for direct comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )
(3-Bromopyridin-2-yl)methanol	C₆H₆BrNO[3]	188.02[3][4][5]
(3-Bromopyridin-2-yl)methanol-d2	C₆H₄D₂BrNO[6]	190.03[6]

Hypothetical Experimental Protocols

The following sections outline detailed, albeit hypothetical, methodologies for the synthesis and characterization of (3-Bromopyridin-2-yl)methanol-d2. These protocols are based on established chemical principles for isotopic labeling.

Synthesis of (3-Bromopyridin-2-yl)methanol-d2

Objective: To synthesize (3-Bromopyridin-2-yl)methanol-d2 via the reduction of 3-bromopyridine-2-carbaldehyde using a deuterium source.

Materials:

• 3-bromopyridine-2-carbaldehyde

• Sodium borodeuteride (NaBD₄)

• Anhydrous methanol (B129727) (CH₃OH)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Reaction Setup: A 100 mL round-bottom flask equipped with a magnetic stirrer is charged with 3-bromopyridine-2-carbaldehyde (1.0 eq). The flask is then purged with argon or nitrogen gas to establish an inert atmosphere.

• Dissolution: Anhydrous methanol is added to the flask to dissolve the aldehyde completely. The solution is cooled to 0 °C in an ice bath.

• Reduction: Sodium borodeuteride (1.1 eq) is added portion-wise to the stirred solution over 15 minutes, ensuring the temperature remains below 5 °C. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.

• Quenching: The reaction is carefully quenched by the slow addition of saturated aqueous sodium bicarbonate solution at 0 °C.

• Extraction: The aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude (3-Bromopyridin-2-yl)methanol-d2 is purified by flash column chromatography on silica (B1680970) gel using a hexane-ethyl acetate (B1210297) gradient.

Characterization of (3-Bromopyridin-2-yl)methanol-d2

Objective: To confirm the identity, purity, and isotopic incorporation of the synthesized (3-Bromopyridin-2-yl)methanol-d2.

Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the absence of the methylene (B1212753) protons and the overall structure. The spectrum is expected to show signals corresponding to the aromatic protons of the pyridine (B92270) ring.

  • ²H NMR: To confirm the presence and location of the deuterium atoms. A signal corresponding to the deuterated methylene group is expected.

  • ¹³C NMR: To confirm the carbon skeleton of the molecule.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): To determine the exact mass of the molecule and confirm the elemental composition, including the incorporation of two deuterium atoms. The measured mass should correspond to the calculated mass of C₆H₄D₂BrNO.

  • Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): To assess the purity of the compound and confirm its molecular weight.

Workflow and Pathway Visualizations

The logical flow of the synthesis and characterization process, as well as a representative signaling pathway where such a labeled compound might be used as a tracer, can be visualized using diagrams.

Caption: Synthesis and characterization workflow for (3-Bromopyridin-2-yl)methanol-d2.

Caption: Hypothetical metabolic pathway investigation using a deuterated tracer.

References

• 1. Deuterium - Wikipedia [en.wikipedia.org]
• 2. britannica.com [britannica.com]
• 3. (3-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 14022521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. aldlab-chemicals_(3-bromopyridin-2-yl)methanol [aldlab.com]
• 5. (3-Bromopyridin-2-yl)methanol | CymitQuimica [cymitquimica.com]
• 6. medchemexpress.com [medchemexpress.com]

Navigating the Isotopic Landscape: A Technical Guide to the Purity of Commercially Available (3-Bromopyridin-2-yl)methanol-d2

For Immediate Release

Aimed at researchers, scientists, and professionals in drug development, this in-depth technical guide provides a comprehensive overview of the isotopic purity of commercially available (3-Bromopyridin-2-yl)methanol-d2. This deuterated building block is of significant interest in medicinal chemistry, particularly for its use as an internal standard in quantitative analysis and as a tracer in metabolic studies.

This document outlines the specified isotopic purity from a commercial supplier, details the primary analytical methodologies for its verification, and presents a plausible synthetic route that informs potential isotopic impurities.

Commercial Availability and Isotopic Purity Specifications

The isotopic purity of deuterated compounds is a critical parameter that dictates their suitability for various research applications. For (3-Bromopyridin-2-yl)methanol-d2, which is deuterated at the methanol (B129727) position, the key metric is the atom percent of deuterium (B1214612) (Atom % D) at this specific site. A survey of commercial suppliers has yielded specific data on the isotopic purity of this compound.

Below is a summary of the quantitative data for commercially available (3-Bromopyridin-2-yl)methanol-d2.

Supplier	Product Name	CAS Number	Isotopic Purity Specification	Chemical Purity
LGC Standards	(3-Bromopyridin-2-yl)methan-d2-ol	2170188-53-9	98 atom % D	min 97%
MedChemExpress	(3-Bromopyridin-2-yl)methanol-d2	Not Specified	Available on Certificate of Analysis	Not Specified

Note: Data is subject to batch-to-batch variability. Users should always consult the Certificate of Analysis for the most accurate information.

Plausible Synthetic Route and Potential Isotopic Impurities

Understanding the synthetic pathway to (3-Bromopyridin-2-yl)methanol-d2 is essential for anticipating potential isotopic impurities. A common and effective method for introducing two deuterium atoms to a methylene (B1212753) group adjacent to an aromatic ring is through the reduction of a corresponding ester or carboxylic acid with a deuterated reducing agent.

A plausible synthesis for (3-Bromopyridin-2-yl)methanol-d2 involves the reduction of an ester, such as methyl 3-bromo-2-pyridinecarboxylate, with lithium aluminum deuteride (B1239839) (LiAlD₄).

Caption: Plausible synthetic route for (3-Bromopyridin-2-yl)methanol-d2.

The primary isotopic impurity in this synthesis would be the d1 species, (3-Bromopyridin-2-yl)methanol-d1, arising from any residual protium (B1232500) in the lithium aluminum deuteride or from atmospheric moisture ingress during the reaction. The d0 species, the non-deuterated (3-Bromopyridin-2-yl)methanol, would also be a potential impurity.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity for deuterated compounds like (3-Bromopyridin-2-yl)methanol-d2 relies on high-resolution analytical techniques. The two primary methods are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining both the position and the extent of deuteration.[1] For (3-Bromopyridin-2-yl)methanol-d2, both ¹H and ²H NMR can be employed.

¹H NMR Protocol:

• Sample Preparation: Accurately weigh a sample of (3-Bromopyridin-2-yl)methanol-d2 and a certified internal standard (e.g., maleic acid) into an NMR tube. Dissolve in a known volume of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Sequence: A standard quantitative pulse sequence with a long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest.

  • Number of Scans: Sufficient scans to achieve a high signal-to-noise ratio (e.g., 64 or 128).

• Data Analysis:

  • Integrate the residual proton signal of the -CH₂OH group (if observable) and the signal of the internal standard.

  • The isotopic purity is calculated by comparing the integral of the residual proton signal to the integral of the internal standard of known concentration.

²H NMR Protocol:

• Sample Preparation: Dissolve a known amount of the sample in a protonated solvent (e.g., CHCl₃).

• Instrument Parameters:

  • Spectrometer: Equipped with a deuterium probe.

  • Reference: A deuterium reference standard.

• Data Analysis:

  • The presence of a signal at the chemical shift corresponding to the -CD₂OH group confirms deuteration at the desired position.

  • The integral of this signal can be used for quantitative assessment of deuterium content.

High-Resolution Mass Spectrometry (HRMS)

HRMS, particularly with electrospray ionization (ESI), is a highly sensitive method for determining the distribution of isotopologues.[2][3]

ESI-HRMS Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 µg/mL) in a suitable solvent such as methanol or acetonitrile (B52724) with 0.1% formic acid.

• Instrument Parameters:

  • Mass Spectrometer: A high-resolution instrument such as an Orbitrap or TOF mass spectrometer.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Range: A narrow mass range around the expected m/z of the protonated molecule [M+H]⁺.

  • Resolution: Set to a high value (e.g., > 60,000) to resolve the isotopic peaks.

• Data Analysis:

  • Identify the ion signals corresponding to the d0, d1, and d2 isotopologues.

  • The relative abundance of these peaks is used to calculate the isotopic purity. Corrections for the natural abundance of ¹³C and other isotopes may be necessary for high accuracy.[4]

The following diagram illustrates the general workflow for determining the isotopic purity of (3-Bromopyridin-2-yl)methanol-d2.

Caption: General workflow for isotopic purity determination.

Conclusion

The isotopic purity of commercially available (3-Bromopyridin-2-yl)methanol-d2 is a critical factor for its successful application in research and development. This guide has provided an overview of the available commercial specifications, a plausible synthetic route that informs potential impurities, and detailed experimental protocols for the verification of isotopic purity using qNMR and HRMS. Researchers and drug development professionals are encouraged to utilize these methodologies to ensure the quality and consistency of this important deuterated building block in their studies. Always refer to the supplier's Certificate of Analysis for batch-specific data.

References

• 1. Rhodium catalysed C-3/5 methylation of pyridines using temporary dearomatisation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (3-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 14022521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]

An In-depth Technical Guide to the Safe Handling of (3-Bromopyridin-2-yl)methanol-d2

Disclaimer: This document provides a technical guide on the safety and handling of (3-Bromopyridin-2-yl)methanol-d2. As specific safety and toxicological data for this deuterated compound are not extensively available, this guide is largely based on the data for its non-deuterated analog, (3-Bromopyridin-2-yl)methanol. The chemical and physical properties of isotopologues are generally very similar; therefore, the safety precautions for the non-deuterated compound are considered a reliable proxy. However, this guide should be used for informational purposes only and in conjunction with a formal risk assessment conducted by qualified personnel.

Introduction

(3-Bromopyridin-2-yl)methanol-d2 is a deuterium-labeled stable isotope of (3-Bromopyridin-2-yl)methanol. Deuterated compounds are of significant interest to researchers in drug development and metabolic studies. The substitution of hydrogen with deuterium (B1214612) can influence the pharmacokinetic and metabolic profiles of drug candidates, and they also serve as valuable internal standards or tracers for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1] Given its intended use in research and development, a thorough understanding of its safe handling is paramount for the protection of laboratory personnel.

Hazard Identification and Classification

(3-Bromopyridin-2-yl)methanol is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with acute toxicity, skin and eye irritation, and respiratory tract irritation.

GHS Classification

The GHS classification for the non-deuterated analog, (3-Bromopyridin-2-yl)methanol, is as follows:

Hazard Class	Category
Acute Toxicity, Oral	4
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2A
Specific Target Organ Toxicity (Single Exposure)	3

Source: PubChem.[2]

Hazard Statements

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Precautionary Statements

A comprehensive list of precautionary statements is provided in the table below.

Type	Code	Statement
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response	P301 + P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER or doctor/physician if you feel unwell.
P330	Rinse mouth.
P332 + P313	If skin irritation occurs: Get medical advice/attention.
P337 + P313	If eye irritation persists: Get medical advice/attention.
P362	Take off contaminated clothing and wash before reuse.
Storage	P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
Disposal	P501	Dispose of contents/container to an approved waste disposal plant.

Source: PubChem.[2]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of (3-Bromopyridin-2-yl)methanol-d2 and its non-deuterated analog.

Property	(3-Bromopyridin-2-yl)methanol-d2	(3-Bromopyridin-2-yl)methanol
Molecular Formula	C₆H₄D₂BrNO	C₆H₆BrNO
Molecular Weight	190.05 g/mol	188.02 g/mol [2]
Physical Form	Solid	Solid
Boiling Point	Not available	260.9±25.0 °C (Predicted)
Density	Not available	1.668±0.06 g/cm³ (Predicted)

Experimental Protocols and Handling

Given that (3-Bromopyridin-2-yl)methanol and its deuterated analog are valuable intermediates in organic synthesis, a representative experimental protocol is provided below. This hypothetical protocol illustrates the handling of the compound as a reactant in a typical cross-coupling reaction.

Representative Experimental Protocol: Suzuki Cross-Coupling Reaction

This protocol describes the use of (3-Bromopyridin-2-yl)methanol as a substrate in a Suzuki cross-coupling reaction to form a C-C bond.

Materials:

• (3-Bromopyridin-2-yl)methanol

• Arylboronic acid (1.1 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous solvent (e.g., Toluene/Ethanol/Water mixture)

• Inert gas (Nitrogen or Argon)

Procedure:

• Inert Atmosphere: All glassware should be oven-dried and the reaction should be set up under an inert atmosphere of nitrogen or argon.

• Reagent Addition: To a round-bottom flask, add (3-Bromopyridin-2-yl)methanol, the arylboronic acid, palladium catalyst, and base.

• Solvent Addition: Add the degassed solvent mixture to the flask via cannula or syringe.

• Reaction: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred for the required time (monitored by TLC or LC-MS).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel.

Handling Precautions during the Protocol:

• Always handle (3-Bromopyridin-2-yl)methanol in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses with side shields, and nitrile gloves.

• Avoid inhalation of dust and vapors.

• Prevent contact with skin and eyes.

• In case of a spill, follow the appropriate spill cleanup procedures for hazardous materials.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

• If Swallowed: Call a POISON CENTER or doctor/physician immediately. Rinse mouth. Do NOT induce vomiting.

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Storage and Disposal

Storage

• Store in a tightly closed container in a dry and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents.

• Store in a locked cabinet or other secure area.

Disposal

• Dispose of the compound and its container in accordance with local, regional, and national regulations.

• Do not dispose of it down the drain or with regular waste.

• It should be treated as hazardous waste and disposed of by a licensed waste disposal company.

Visualizations

Logical Workflow for Handling Hazardous Chemicals

Caption: Logical workflow for handling hazardous chemicals.

Conceptual Experimental Workflow for a Metabolic Study

Caption: Conceptual workflow for a metabolic study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (3-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 14022521 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Deuterated Heterocycles Using (3-Bromopyridin-2-yl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various deuterated heterocyclic compounds utilizing (3-Bromopyridin-2-yl)methanol-d2 as a key building block. The incorporation of deuterium (B1214612) at specific molecular positions can significantly enhance the metabolic stability and pharmacokinetic profiles of drug candidates, a strategy of growing importance in medicinal chemistry.[1][2] (3-Bromopyridin-2-yl)methanol-d2 serves as a versatile starting material for introducing a deuterated hydroxymethylpyridyl moiety into a range of heterocyclic scaffolds through palladium-catalyzed cross-coupling reactions.

The protocols outlined below are based on established methodologies for analogous non-deuterated 3-bromopyridine (B30812) derivatives and are intended to serve as a starting point for the synthesis of novel deuterated molecules. Researchers should note that optimization of reaction conditions may be necessary to achieve desired yields and levels of deuterium incorporation.

Key Applications

(3-Bromopyridin-2-yl)methanol-d2 is a valuable reagent for:

• Improving Metabolic Stability: The carbon-deuterium bond is stronger than the carbon-hydrogen bond, making it more resistant to enzymatic cleavage, particularly by Cytochrome P450 enzymes.[2]

• Altering Pharmacokinetic Profiles: Deuteration can lead to reduced clearance and a longer half-life of drug candidates.

• Mechanistic Studies: Deuterium-labeled compounds are essential tools for elucidating reaction mechanisms and metabolic pathways.

• Internal Standards: (3-Bromopyridin-2-yl)methanol-d2 can be used as an internal standard in quantitative analysis by NMR or mass spectrometry.[1]

Proposed Synthetic Pathways

(3-Bromopyridin-2-yl)methanol-d2 can be utilized in several palladium-catalyzed cross-coupling reactions to construct more complex deuterated heterocycles. The primary reaction pathways involve the functionalization of the C-Br bond at the 3-position of the pyridine (B92270) ring.

Caption: Synthetic routes for deuterated heterocycles.

Experimental Protocols

The following are detailed, proposed protocols for key cross-coupling reactions using (3-Bromopyridin-2-yl)methanol-d2.

Suzuki-Miyaura Coupling: Synthesis of (3-Aryl/Heteroaryl-pyridin-2-yl)methanol-d2 Derivatives

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between aryl/heteroaryl halides and boronic acids or esters.

Caption: Suzuki-Miyaura coupling workflow.

Protocol:

• To a Schlenk flask, add (3-Bromopyridin-2-yl)methanol-d2 (1.0 equiv.), the desired aryl/heteroaryl boronic acid or ester (1.2-1.5 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equiv.) or Pd(OAc)₂ (0.05 equiv.) with a suitable ligand like SPhos (0.1 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed solvent mixture, for example, 1,4-dioxane (B91453) and water (4:1 v/v).

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm the structure and determine the percentage of deuterium incorporation.

Quantitative Data (Hypothetical based on similar reactions):

Entry	Aryl Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Deuterium Retention (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	85	>98
2	4-Methoxyphenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene (B28343)/H₂O	100	88	>98
3	Thiophen-3-ylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	DME/H₂O	85	75	>98

Buchwald-Hartwig Amination: Synthesis of (3-Amino/Amido-pyridin-2-yl)methanol-d2 Derivatives

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds between aryl halides and a wide range of amines and amides.

Caption: Buchwald-Hartwig amination workflow.

Protocol:

• In a glovebox or under an inert atmosphere, add (3-Bromopyridin-2-yl)methanol-d2 (1.0 equiv.), the desired amine or amide (1.1-1.5 equiv.), a palladium pre-catalyst such as Pd₂(dba)₃ (0.02 equiv.), a suitable ligand like RuPhos or BrettPhos (0.04 equiv.), and a strong base such as NaOtBu or LiHMDS (1.5-2.0 equiv.) to a Schlenk tube.

• Add anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane).

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Monitor the reaction by TLC or LC-MS until completion.

• Cool the mixture to room temperature, dilute with a suitable solvent (e.g., diethyl ether), and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography.

• Analyze the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and deuterium content.

Quantitative Data (Hypothetical based on similar reactions):

Entry	Amine/Amide	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Deuterium Retention (%)
1	Morpholine	Pd₂(dba)₃/RuPhos	NaOtBu	Toluene	100	90	>98
2	Aniline	Pd(OAc)₂/XPhos	Cs₂CO₃	Dioxane	110	82	>98
3	Benzamide	Pd₂(dba)₃/BrettPhos	K₃PO₄	Toluene	100	78	>98

Sonogashira Coupling: Synthesis of (3-Alkynyl-pyridin-2-yl)methanol-d2 Derivatives

The Sonogashira coupling is a reliable method for the formation of carbon-carbon bonds between aryl halides and terminal alkynes.

Protocol:

• To a Schlenk flask, add (3-Bromopyridin-2-yl)methanol-d2 (1.0 equiv.), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (0.03 equiv.), and a copper(I) co-catalyst like CuI (0.05 equiv.).

• Evacuate and backfill the flask with an inert gas.

• Add a degassed solvent such as triethylamine (B128534) or a mixture of THF and triethylamine.

• Add the terminal alkyne (1.2 equiv.) to the mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract with an organic solvent, and wash the combined organic layers with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

• Characterize the product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Quantitative Data (Hypothetical based on similar reactions):

Entry	Terminal Alkyne	Catalyst System	Base/Solvent	Temp (°C)	Yield (%)	Deuterium Retention (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI	Et₃N	25	92	>98
2	1-Hexyne	Pd(PPh₃)₄/CuI	THF/Et₃N	50	85	>98
3	(Trimethylsilyl)acetylene	Pd(OAc)₂/PPh₃/CuI	DMF/Et₃N	60	88	>98

Conclusion

(3-Bromopyridin-2-yl)methanol-d2 is a highly valuable building block for the synthesis of a wide array of deuterated heterocyclic compounds. The palladium-catalyzed cross-coupling reactions described provide robust and versatile methods for its incorporation into target molecules. These protocols offer a solid foundation for researchers in drug discovery and medicinal chemistry to develop novel deuterated compounds with potentially improved therapeutic properties. It is recommended to carefully monitor deuterium retention at each synthetic step to ensure the final product meets the desired isotopic purity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Electrochemical C−H deuteration of pyridine derivatives with D2O - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of (3-Bromopyridin-2-yl)methanol-d2 in Metabolic Stability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

In drug discovery and development, understanding the metabolic stability of a potential drug candidate is crucial for predicting its pharmacokinetic profile, including its half-life and oral bioavailability. In vitro metabolic stability assays, commonly using human liver microsomes, are a cornerstone of this evaluation. The use of stable isotope-labeled compounds, such as (3-Bromopyridin-2-yl)methanol-d2, offers significant advantages in these studies. Deuterium (B1214612) labeling at a metabolically labile site can slow down the rate of metabolism, a phenomenon known as the kinetic isotope effect (KIE).[1][2][3][4] This allows for a more precise characterization of metabolic pathways and can be a strategy to improve the pharmacokinetic properties of a drug candidate.

These application notes provide a detailed protocol for a comparative in vitro metabolic stability assay of (3-Bromopyridin-2-yl)methanol and its deuterated analog, (3-Bromopyridin-2-yl)methanol-d2, using human liver microsomes. The presented data is illustrative and intended to demonstrate the expected outcomes of such a study.

Principle of the Assay

The metabolic stability of a compound is assessed by measuring its rate of disappearance when incubated with a metabolically active system, such as human liver microsomes.[5][6][7] Liver microsomes are vesicles of the endoplasmic reticulum and contain a high concentration of drug-metabolizing enzymes, particularly Cytochrome P450 (CYP) enzymes.[8][9] The assay involves incubating the test compound with liver microsomes in the presence of the cofactor NADPH, which is essential for the activity of most CYP enzymes.[10][11] The reaction is quenched at various time points, and the remaining concentration of the parent compound is quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6] By comparing the metabolic stability of the deuterated and non-deuterated compounds, the impact of deuterium substitution on the metabolic fate of the molecule can be determined.

Data Presentation

The following tables summarize hypothetical but realistic quantitative data from a comparative metabolic stability assay of (3-Bromopyridin-2-yl)methanol and (3-Bromopyridin-2-yl)methanol-d2 in human liver microsomes.

Table 1: Percentage of Parent Compound Remaining Over Time

Time (minutes)	(3-Bromopyridin-2-yl)methanol (% Remaining)	(3-Bromopyridin-2-yl)methanol-d2 (% Remaining)
0	100	100
5	85.2	92.5
15	60.1	78.3
30	35.8	61.7
60	12.5	38.1

Table 2: Calculated Metabolic Stability Parameters

Parameter	(3-Bromopyridin-2-yl)methanol	(3-Bromopyridin-2-yl)methanol-d2
Half-Life (t½, min)	25.9	48.8
Intrinsic Clearance (Clint, µL/min/mg protein)	26.7	14.2

Note: The data presented in these tables are for illustrative purposes and are based on typical results observed for compounds with moderate metabolic stability and a demonstrable kinetic isotope effect.

Experimental Protocols

Materials and Reagents

• (3-Bromopyridin-2-yl)methanol (Parent Compound)

• (3-Bromopyridin-2-yl)methanol-d2 (Deuterated Compound)[12]

• Pooled Human Liver Microsomes (0.5 mg/mL protein concentration)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Internal Standard (IS) solution (a structurally similar, stable compound) in ACN/MeOH (50:50, v/v)

• 96-well incubation plates

• 96-well collection plates

• LC-MS/MS system

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. enamine.net [enamine.net]
• 4. Retrospective assessment of rat liver microsomal stability at NCATS: data and QSAR models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 6. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 7. admeshop.com [admeshop.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Mechanisms of Cytochrome P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetic, metabolic stability, plasma protein binding and CYP450s inhibition/induction assessment studies of N-(2-pyridylmethyl)-2-hydroxiymethyl-1-pyrrolidinyl-4-(3-chloro-4-methoxy-benzylamino)-5-pyrimidine-carboxamide as potential type 5 phosphodiesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CYP2C8- and CYP3A-mediated C-demethylation of (3-{[(4-tert-butylbenzyl)-(pyridine-3-sulfonyl)-amino]-methyl}-phenoxy)-acetic acid (CP-533,536), an EP2 receptor-selective prostaglandin E2 agonist: characterization of metabolites by high-resolution liquid chromatography-tandem mass spectrometry and liquid chromatography/mass spectrometry-nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Suzuki Coupling of (3-Bromopyridin-2-yl)methanol-d2

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental and versatile method for the formation of carbon-carbon bonds, widely employed in academic and industrial research, particularly in the synthesis of pharmaceuticals and functional materials.[1][2] This protocol details the Suzuki coupling of (3-Bromopyridin-2-yl)methanol-d2 with a generic arylboronic acid. The pyridine (B92270) moiety is a common scaffold in drug discovery, and this reaction enables the introduction of diverse substituents at the 3-position.[1][3] The use of a deuterated starting material allows for isotopic labeling, which is a valuable tool in mechanistic studies and metabolic profiling of drug candidates. This protocol is designed for researchers, scientists, and drug development professionals.

Reaction Scheme

The general scheme for the Suzuki coupling reaction is the palladium-catalyzed cross-coupling of an organohalide with an organoboron compound in the presence of a base.[2][4]

where Ar represents a generic aryl group.

Materials and Methods

Materials:

• (3-Bromopyridin-2-yl)methanol-d2 (1.0 equiv)

• Arylboronic acid (1.2 equiv)[1]

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) (0.05 equiv)[1]

• Base (e.g., K₂CO₃ or K₃PO₄) (2.0 equiv)[1][5]

• Degassed solvent (e.g., 1,4-Dioxane/water, Toluene (B28343), or DMF)[1][5]

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

• Inert gas (Argon or Nitrogen)

Equipment:

• Schlenk flask or round-bottom flask with a reflux condenser[1]

• Magnetic stirrer and stir bar[1]

• Inert gas supply and manifold

• Heating mantle or oil bath

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

• Column chromatography setup

Experimental Protocol

1. Reaction Setup:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add (3-Bromopyridin-2-yl)methanol-d2 (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the base (2.0 mmol, 2.0 equiv).[1]

• Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an inert atmosphere.[1]

2. Solvent and Catalyst Addition:

• Add the degassed solvent (e.g., 1,4-dioxane/water 4:1, 5 mL) to the flask via syringe.

• In a separate vial, weigh the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 0.05 equiv) and dissolve it in a small amount of the degassed solvent.

• Add the catalyst solution to the reaction mixture via syringe.

• Purge the reaction mixture with the inert gas for an additional 5-10 minutes.

3. Reaction:

• Heat the reaction mixture to the desired temperature (typically between 80-100 °C) and stir vigorously.[1]

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[1] The reaction time can range from a few hours to 24 hours.[1]

4. Work-up:

• Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Add water to the reaction mixture and extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

5. Purification:

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Note on Deuterated Compound: The presence of deuterium (B1214612) on the methanol (B129727) group is not expected to significantly alter the reactivity of the C-Br bond in the Suzuki coupling. Therefore, standard conditions used for the non-deuterated analogue are generally applicable. Mechanistic studies have employed deuterated compounds to probe the stereochemical course of such reactions.[6]

Data Presentation

The following table summarizes typical quantitative data for the Suzuki coupling protocol. The exact values may need to be optimized for specific arylboronic acids.

Parameter	Value	Notes
Reactants
(3-Bromopyridin-2-yl)methanol-d2	1.0 mmol (1.0 equiv)	The limiting reagent.
Arylboronic Acid	1.2 mmol (1.2 equiv)	A slight excess is used to ensure complete consumption of the starting bromide.[1]
Catalyst
Palladium Catalyst	0.01 - 0.05 mmol (1-5 mol%)	Common catalysts include Pd(PPh₃)₄ and Pd(dppf)Cl₂. The choice of catalyst can be critical for reaction efficiency.[1][3]
Base
Base	2.0 mmol (2.0 equiv)	K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used. The base is crucial for the transmetalation step.[1][2][5]
Solvent
Solvent System	5-10 mL	Degassed 1,4-dioxane/water (4:1), DMF, or toluene are common choices. The use of water can be beneficial for some Suzuki couplings.[1][2][5]
Reaction Conditions
Temperature	80 - 100 °C	The optimal temperature depends on the reactivity of the substrates and the chosen catalyst.[1][5]
Reaction Time	2 - 24 hours	Monitored by TLC or GC-MS until completion.[1]
Expected Yield
Product Yield	60 - 95%	Yields are highly dependent on the specific substrates, catalyst, and reaction conditions used.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for the Suzuki coupling of (3-Bromopyridin-2-yl)methanol-d2.

Caption: Workflow for the Suzuki coupling protocol.

Catalytic Cycle

This diagram outlines the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Application of (3-Bromopyridin-2-yl)methanol-d2 in Kinetic Isotope Effect Studies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3-Bromopyridin-2-yl)methanol is a versatile building block in organic synthesis and medicinal chemistry. Understanding the mechanisms of its reactions, particularly those involving the hydroxymethyl group, is crucial for optimizing synthetic routes and predicting metabolic pathways. The kinetic isotope effect (KIE) is a powerful tool for elucidating reaction mechanisms by determining the extent to which a specific bond is broken in the rate-determining step.[1] Deuterium-labeled compounds, such as (3-Bromopyridin-2-yl)methanol-d2, where the two hydrogen atoms of the methylene (B1212753) group are replaced by deuterium, are invaluable probes for these studies.[2][3][4]

This application note details the use of (3-Bromopyridin-2-yl)methanol-d2 to investigate the mechanism of oxidation of the parent compound. Oxidation of the hydroxymethyl group to the corresponding aldehyde is a common transformation, both in synthetic chemistry and in metabolic processes mediated by enzymes like cytochrome P450.[5][6] By comparing the rate of oxidation of the deuterated and non-deuterated analogues, a primary KIE can be determined, providing insight into the C-H bond cleavage step.

Principle of the Kinetic Isotope Effect (KIE)

The replacement of hydrogen with deuterium, its heavier isotope, leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond due to a lower zero-point vibrational energy.[1] Consequently, reactions where the C-H bond is cleaved in the rate-determining step will proceed more slowly for the deuterated compound. The magnitude of the KIE, expressed as the ratio of the rate constants (kH/kD), provides information about the transition state of the reaction. A significant primary KIE (typically > 2) is indicative of C-H bond cleavage being the rate-determining step.

Application: Investigating the Mechanism of Oxidation

A common application for (3-Bromopyridin-2-yl)methanol-d2 is to probe the mechanism of its oxidation to 3-bromo-2-pyridinecarboxaldehyde. This can be studied using various oxidizing agents, from common laboratory reagents to biological systems.

Example Research Question: Does the oxidation of (3-Bromopyridin-2-yl)methanol by manganese dioxide (MnO2) proceed via a mechanism where the C-H bond cleavage is the rate-determining step?

Experimental Protocols

This section provides a general protocol for a competition experiment to determine the intermolecular KIE for the oxidation of (3-Bromopyridin-2-yl)methanol.

Materials and Reagents

• (3-Bromopyridin-2-yl)methanol

• (3-Bromopyridin-2-yl)methanol-d2

• Activated Manganese Dioxide (MnO2)

• Anhydrous Dichloromethane (DCM)

• Internal Standard (e.g., undecane (B72203) or a similar inert compound)

• Gas Chromatography-Mass Spectrometry (GC-MS) equipment

• Standard laboratory glassware

Protocol for Competitive Oxidation Reaction

• Prepare a Stock Solution: Accurately weigh and dissolve equimolar amounts of (3-Bromopyridin-2-yl)methanol and (3-Bromopyridin-2-yl)methanol-d2 in anhydrous DCM to create a stock solution of known concentration (e.g., 0.1 M total substrate). Add a known concentration of an internal standard.

• Initial Sample (t=0): Withdraw an aliquot of the stock solution, quench it (if necessary, though for heterogeneous MnO2, immediate filtration is the quenching step), and analyze by GC-MS to determine the initial ratio of the two isotopic substrates.

• Reaction Initiation: To the remaining stock solution, add activated MnO2 (e.g., 10 equivalents). Stir the suspension vigorously at a constant temperature (e.g., room temperature).

• Reaction Monitoring: At various time points (e.g., 15, 30, 60, 120 minutes), withdraw aliquots of the reaction mixture.

• Quenching and Sample Preparation: Immediately filter each aliquot through a short plug of celite or a syringe filter to remove the MnO2. Dilute the filtrate with DCM as needed for GC-MS analysis.

• GC-MS Analysis: Analyze the samples by GC-MS. Monitor the molecular ions of the remaining (3-Bromopyridin-2-yl)methanol (m/z) and (3-Bromopyridin-2-yl)methanol-d2 (m/z+2) as well as the product, 3-bromo-2-pyridinecarboxaldehyde, and the internal standard.

• Data Analysis: Determine the ratio of the deuterated to non-deuterated starting material at each time point. The KIE can be calculated from the change in the ratio of the two isotopes over the course of the reaction using appropriate kinetic models.

Data Presentation

The following table summarizes hypothetical data from a competitive oxidation experiment.

Time (min)	[Substrate-H] (Relative to Internal Standard)	[Substrate-D] (Relative to Internal Standard)	Ratio ([Substrate-D]/[Substrate-H])	% Conversion (Substrate-H)
0	1.00	1.00	1.00	0
15	0.85	0.95	1.12	15
30	0.72	0.91	1.26	28
60	0.55	0.85	1.55	45
120	0.30	0.75	2.50	70

Calculated KIE (kH/kD): Based on this data, a significant primary kinetic isotope effect would be observed, suggesting that C-H bond cleavage is indeed the rate-determining step in this oxidation reaction. For example, a KIE value in the range of 3-7 would be expected for such a reaction.

Visualization of Workflow and Mechanism

Caption: Experimental workflow for determining the KIE of (3-Bromopyridin-2-yl)methanol oxidation.

Caption: Proposed reaction mechanism for the oxidation of (3-Bromopyridin-2-yl)methanol.

Conclusion

The use of (3-Bromopyridin-2-yl)methanol-d2 in kinetic isotope effect studies provides a clear and effective method for probing the mechanism of its oxidation. The observation of a significant primary KIE would strongly support a mechanism where C-H bond cleavage is the rate-determining step. This information is valuable for synthetic chemists seeking to optimize reaction conditions and for medicinal chemists and drug metabolism scientists aiming to understand and predict the metabolic fate of pyridine-containing drug candidates.[7][8] The protocol described herein can be adapted for a wide range of oxidizing agents and analytical techniques.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. sdgs.osaka-u.ac.jp [sdgs.osaka-u.ac.jp]
• 3. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 5. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. juniperpublishers.com [juniperpublishers.com]

Application Notes and Protocols for the Incorporation of (3-Bromopyridin-2-yl)methanol-d2 into Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of deuterium (B1214612) into bioactive molecules is a contemporary approach in drug discovery to enhance pharmacokinetic profiles. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a kinetic isotope effect. This effect can slow down drug metabolism, particularly cytochrome P450-mediated oxidation, resulting in improved metabolic stability, increased half-life, and potentially reduced formation of toxic metabolites.[1] (3-Bromopyridin-2-yl)methanol-d2 is a valuable deuterated building block for the synthesis of novel bioactive compounds, especially in the realm of kinase inhibitors. The pyridine (B92270) moiety is a common scaffold in many kinase inhibitors, and the bromine atom at the 3-position provides a versatile handle for carbon-carbon bond formation through cross-coupling reactions. This document provides detailed application notes and protocols for the incorporation of (3-Bromopyridin-2-yl)methanol-d2 into bioactive molecules, with a focus on the synthesis of potential kinase inhibitors targeting the PI3K/AKT/mTOR signaling pathway.

Key Applications

The primary application of (3-Bromopyridin-2-yl)methanol-d2 is as a synthon in the development of deuterated drug candidates. Its deuterated hydroxymethyl group can improve the metabolic stability of the final compound. The bromopyridine core is a key pharmacophore in numerous kinase inhibitors, and this building block allows for the introduction of a deuterated motif into such scaffolds.

Table 1: Potential Advantages of Incorporating (3-Bromopyridin-2-yl)methanol-d2

Property	Advantage	Reference
Metabolic Stability	Increased resistance to enzymatic degradation, leading to a longer half-life.	[1]
Pharmacokinetics	Potentially improved oral bioavailability and reduced clearance.	N/A
Safety Profile	May decrease the formation of reactive or toxic metabolites.	N/A
Dosing Regimen	A longer half-life could allow for less frequent dosing.	N/A

Experimental Protocols

The incorporation of the (3-Bromopyridin-2-yl)methanol-d2 moiety into larger molecules is typically achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura and Sonogashira couplings are particularly well-suited for this purpose.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of (3-Bromopyridin-2-yl)methanol-d2 with a generic aryl or heteroaryl boronic acid.

Reaction Scheme:

Materials:

• (3-Bromopyridin-2-yl)methanol-d2 (1.0 eq)

• Aryl/Heteroaryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture)

Procedure:

• To a reaction vessel, add (3-Bromopyridin-2-yl)methanol-d2, the aryl/heteroaryl boronic acid, and the base.

• Purge the vessel with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the degassed solvent mixture to the vessel.

• Add the palladium catalyst to the reaction mixture.

• Heat the reaction to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Table 2: Representative Suzuki-Miyaura Coupling Reaction Data

Aryl Boronic Acid	Product	Yield (%)
Phenylboronic acid	(3-Phenylpyridin-2-yl)methanol-d2	85
4-Methoxyphenylboronic acid	(3-(4-Methoxyphenyl)pyridin-2-yl)methanol-d2	82
Thiophene-3-boronic acid	(3-(Thiophen-3-yl)pyridin-2-yl)methanol-d2	78

Protocol 2: Sonogashira Cross-Coupling

This protocol outlines a general procedure for the Sonogashira coupling of (3-Bromopyridin-2-yl)methanol-d2 with a terminal alkyne.

Reaction Scheme:

Materials:

• (3-Bromopyridin-2-yl)methanol-d2 (1.0 eq)

• Terminal alkyne (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 eq)

• Copper(I) iodide (CuI, 0.05 eq)

• Base (e.g., Triethylamine)

• Solvent (e.g., THF or DMF)

Procedure:

• To a reaction vessel under an inert atmosphere, add the palladium catalyst, copper(I) iodide, and the solvent.

• Add the terminal alkyne and triethylamine (B128534) to the mixture and stir for 15 minutes at room temperature.

• Add (3-Bromopyridin-2-yl)methanol-d2 to the reaction mixture.

• Heat the reaction to 50-70 °C and stir for 2-8 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite and wash with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 3: Representative Sonogashira Coupling Reaction Data

Terminal Alkyne	Product	Yield (%)
Phenylacetylene	(3-(Phenylethynyl)pyridin-2-yl)methanol-d2	90
Ethynyltrimethylsilane	(3-((Trimethylsilyl)ethynyl)pyridin-2-yl)methanol-d2	88
Propargyl alcohol	(3-(3-Hydroxyprop-1-yn-1-yl)pyridin-2-yl)methanol-d2	85

Application Example: Synthesis of a Deuterated PI3K/mTOR Inhibitor

The PI3K/AKT/mTOR signaling pathway is frequently dysregulated in cancer, making it a prime target for therapeutic intervention.[2][3][4][5] Many inhibitors of this pathway incorporate a pyridine scaffold. The following is a hypothetical synthetic route to a deuterated PI3K/mTOR inhibitor incorporating the (3-Bromopyridin-2-yl)methanol-d2 building block.

Table 4: Hypothetical Biological Activity of a Deuterated PI3K/mTOR Inhibitor

Target	IC₅₀ (nM) - Non-deuterated	IC₅₀ (nM) - Deuterated
PI3Kα	5.2	4.8
PI3Kβ	25.6	24.9
PI3Kδ	1.8	1.5
PI3Kγ	12.3	11.8
mTOR	8.1	7.5

Visualizations

Caption: A generalized workflow for the synthesis and biological evaluation of bioactive molecules incorporating (3-Bromopyridin-2-yl)methanol-d2.

Caption: A simplified diagram of the PI3K/AKT/mTOR signaling pathway and the inhibitory action of a hypothetical deuterated dual PI3K/mTOR inhibitor.

References

• 1. US10561659B2 - Treatment of hair loss disorders with deuterated JAK inhibitors - Google Patents [patents.google.com]
• 2. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Macrocyclization as a Source of Desired Polypharmacology. Discovery of Triple PI3K/mTOR/PIM Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: (3-Bromopyridin-2-yl)methanol-d2 in Fragment-Based Drug Design

Introduction

Fragment-Based Drug Design (FBDD) has become a cornerstone in modern drug discovery, offering an efficient alternative to high-throughput screening (HTS).[1][2] This methodology identifies low molecular weight compounds, or "fragments" (typically <300 Da), that bind with low affinity to a biological target.[3][4] These initial hits serve as starting points for optimization into potent, drug-like molecules.[5][6] (3-Bromopyridin-2-yl)methanol is a heterocyclic fragment that presents key features for molecular recognition: a pyridine (B92270) ring for potential hydrogen bonding and aromatic interactions, a methanol (B129727) group as a hydrogen bond donor and acceptor, and a bromine atom which can be exploited for synthetic elaboration.

This document outlines the hypothetical application of its deuterated analogue, (3-Bromopyridin-2-yl)methanol-d2 , as a specialized tool in FBDD campaigns. The replacement of the two methylene (B1212753) protons with deuterium (B1214612) atoms provides unique advantages in specific biophysical screening techniques, particularly Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Rationale for Application

The strategic incorporation of deuterium can significantly enhance the utility of a fragment in the discovery process.[7][8] While not altering the fragment's fundamental topology or binding mode, the deuterium labels on the methanol group of (3-Bromopyridin-2-yl)methanol-d2 can serve several purposes:

• Simplified NMR Spectra: In ¹H NMR-based screening, the absence of signals from the deuterated methylene group simplifies the fragment's spectrum. This spectral simplification can make subtle changes in the remaining proton signals (on the pyridine ring) upon binding to a target protein easier to detect and interpret, reducing spectral overlap in complex mixtures.

• Kinetic Isotope Effect (KIE) Studies: The C-D bond is stronger than the C-H bond.[9] If the methanol group is involved in a metabolic or enzymatic process, the deuteration can slow down the reaction rate. This "kinetic isotope effect" can be used to investigate mechanisms of action and improve metabolic stability during hit-to-lead optimization.[9][10]

• Internal Standard for Quantitative Assays: In mass spectrometry-based assays, deuterated compounds are ideal internal standards for accurate quantification of their non-deuterated counterparts in competitive binding experiments or metabolic stability assays.[11][12]

Data Presentation

The properties of (3-Bromopyridin-2-yl)methanol make it an ideal candidate for a fragment library, adhering to the widely accepted "Rule of Three".[3]

Table 1: Physicochemical Properties of (3-Bromopyridin-2-yl)methanol

Property	Value	"Rule of Three" Guideline
Molecular Weight (MW)	188.02 g/mol	≤ 300 Da
cLogP	~0.7	≤ 3
Hydrogen Bond Donors	1	≤ 3
Hydrogen Bond Acceptors	2 (N, O)	≤ 3

| Rotatable Bonds | 1 | ≤ 3 |

Table 2: Typical Experimental Parameters for Biophysical Screening

Technique	Target Concentration	Fragment Concentration	Key Observable
NMR (¹H-¹⁵N HSQC)	50 - 100 µM	200 µM - 1 mM	Chemical Shift Perturbation (CSP)
NMR (STD)	10 - 20 µM	1 - 2 mM	Transferred NOE Signal Intensity
X-ray Crystallography	5 - 10 mg/mL	1 - 10 mM (in soaking solution)	Electron Density of Bound Fragment

| Surface Plasmon Resonance (SPR) | N/A (Immobilized) | 100 µM - 1 mM | Response Units (RU) |

Experimental Protocols

Protocol 1: Primary Fragment Screening with NMR Spectroscopy

This protocol describes a primary screen to identify if (3-Bromopyridin-2-yl)methanol-d2 binds to the target protein using ligand-observed NMR techniques.

Methodology: Saturation Transfer Difference (STD) NMR

• Sample Preparation:

  • Prepare a stock solution of the target protein (e.g., 20 µM) in a suitable deuterated buffer (e.g., 50 mM Phosphate buffer, 150 mM NaCl, pH 7.4 in 99.9% D₂O).

  • Prepare a 100 mM stock solution of (3-Bromopyridin-2-yl)methanol-d2 in DMSO-d₆.

  • The final NMR sample should contain 10-20 µM of protein and 1 mM of the fragment. A control sample containing only the fragment should also be prepared.

• NMR Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum to confirm the presence and integrity of the fragment.

  • Set up the STD experiment with a saturation pulse train selectively irradiating protein resonances (e.g., at 0 ppm) and a reference experiment with off-resonance irradiation (e.g., at 40 ppm).

  • Use a saturation time of 2 seconds to allow for efficient magnetization transfer from the protein to the bound fragment.

• Data Analysis:

  • Subtract the on-resonance spectrum from the off-resonance spectrum to generate the STD difference spectrum.

  • Signals present in the difference spectrum belong to the protons of the fragment that are in close proximity to the protein, confirming a binding event. The pyridine ring protons should be the primary signals observed.

Protocol 2: Hit Validation and Binding Site Mapping using 2D ¹H-¹⁵N HSQC NMR

This protocol is used to validate the initial hit and identify the binding site on the protein surface. This requires an isotopically labeled protein.

Methodology: Chemical Shift Perturbation (CSP) Mapping

• Sample Preparation:

  • Prepare a uniform ¹⁵N-labeled protein sample at a concentration of 50-100 µM in a suitable NMR buffer.[13]

  • Acquire a reference 2D ¹H-¹⁵N HSQC spectrum of the protein alone. Each peak in this spectrum corresponds to a specific backbone amide N-H group in the protein.

• Titration:

  • Add increasing amounts of (3-Bromopyridin-2-yl)methanol-d2 stock solution to the ¹⁵N-labeled protein sample to achieve final fragment concentrations of 0.5 mM, 1 mM, 2 mM, and 5 mM.

  • Acquire a 2D ¹H-¹⁵N HSQC spectrum at each concentration point.

• Data Analysis:

  • Overlay the spectra from the titration with the reference spectrum.

  • Identify amino acid residues whose corresponding peaks show a significant chemical shift perturbation (movement) or broadening upon addition of the fragment.[14]

  • These perturbed residues represent the amino acids at or near the fragment's binding site. If resonance assignments for the protein are available, the binding site can be mapped onto the protein's 3D structure.[4]

Protocol 3: Structural Characterization by X-ray Crystallography

This protocol aims to determine the high-resolution 3D structure of the protein-fragment complex.

Methodology: Co-crystallization or Soaking

• Crystal Growth:

  • Grow crystals of the target protein using standard vapor diffusion methods (hanging or sitting drop).

• Fragment Introduction:

  • Soaking: Transfer a protein crystal into a solution containing the cryoprotectant and 1-10 mM of (3-Bromopyridin-2-yl)methanol-d2. Allow the fragment to diffuse into the crystal over a period of minutes to hours.

  • Co-crystallization: Set up crystallization trials with the protein pre-incubated with a 2-5 fold molar excess of the fragment.

• Data Collection and Structure Determination:

  • Flash-cool the crystal in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source. The bromine atom in the fragment can be used for anomalous dispersion phasing if necessary.

  • Process the diffraction data and solve the structure by molecular replacement using the apo-protein structure as a search model.

  • Refine the model and inspect the resulting electron density maps to unambiguously identify the bound fragment and its specific interactions with the protein.[15]

Visualizations

Caption: General workflow of Fragment-Based Drug Design.

Caption: NMR screening and validation cascade for a deuterated fragment.

Caption: Hit-to-lead optimization strategy for the fragment hit.

References

• 1. lifechemicals.com [lifechemicals.com]
• 2. In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Application of Fragment-Based Drug Discovery to Versatile Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fragment-to-Lead - Creative Biostucture Drug Discovery [drug-discovery.creative-biostructure.com]
• 7. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 8. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
• 9. clearsynthdiscovery.com [clearsynthdiscovery.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. Fragment-based screening by protein-detected NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Fragment-Based Drug Discovery by NMR. Where Are the Successes and Where can It Be Improved? [frontiersin.org]
• 15. Fragment HIT Identification in FBDD - CrystalsFirst [crystalsfirst.com]

Deuterium Labeling Strategies for Pyyridine-Containing Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the deuterium (B1214612) labeling of pyridine-containing compounds. These strategies are critical in drug discovery and development for enhancing pharmacokinetic profiles, elucidating metabolic pathways, and serving as internal standards for quantitative analysis.

Introduction

The pyridine (B92270) motif is a ubiquitous structural component in a vast array of pharmaceuticals and bioactive molecules. The selective incorporation of deuterium, a stable isotope of hydrogen, into these molecules offers a powerful tool for medicinal chemists. The increased mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can significantly alter the rate of metabolic processes, often leading to improved drug stability, reduced formation of toxic metabolites, and an enhanced pharmacokinetic profile.[1][2][3] This document outlines several key strategies for the deuterium labeling of pyridine-containing compounds, complete with comparative data and detailed experimental protocols.

Iridium-Catalyzed Ortho-Selective C-H Deuteration

This method facilitates the direct and selective incorporation of deuterium at the C-H bonds ortho to the nitrogen atom in the pyridine ring. The use of specific iridium catalysts allows for high efficiency and functional group tolerance under relatively mild conditions.[4][5]

Data Presentation

Substrate	Catalyst	Deuterium Source	Solvent	Time (h)	Yield (%)	% D Incorporation (ortho)	Reference
2-Phenylpyridine (B120327)	[Ir(COD)(IMes)(PPh3)]PF6	D2 (1 atm)	CH2Cl2	4	>95	>95	[4]
3-Phenylpyridine	[Ir(COD)(IMes)(PPh3)]PF6	D2 (1 atm)	CH2Cl2	12	>95	>95	[4]
2-(p-tolyl)pyridine	[Ir(COD)(IMes)(PPh3)]PF6	D2 (1 atm)	CH2Cl2	4	>95	>95	[4]
Celecoxib	[(COD)Ir(NHC)Cl]	D2 (1 atm)	CH2Cl2	24	High	High (at primary sulfonamide)	[6]
Mavacoxib	[(COD)Ir(NHC)Cl]	D2 (1 atm)	CH2Cl2	24	High	High (at primary sulfonamide)	[6]

Note: Quantitative data is often substrate and catalyst dependent. The table presents representative examples.

Experimental Protocol: Ortho-Deuteration of 2-Phenylpyridine

Materials:

• 2-Phenylpyridine

• [Ir(COD)(IMes)(PPh3)]PF6 (or a similar Iridium catalyst)

• Dichloromethane (B109758) (CH2Cl2), anhydrous

• Deuterium gas (D2)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add 2-phenylpyridine (1.0 mmol) and the iridium catalyst (e.g., [Ir(COD)(IMes)(PPh3)]PF6, 0.02 mmol, 2 mol%).

• Solvent Addition: Add anhydrous dichloromethane (10 mL) to the flask.

• Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved gases.

• Deuterium Introduction: Introduce deuterium gas (1 atm) into the reaction vessel.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the deuterated 2-phenylpyridine.

• Analysis: Characterize the product and determine the percentage of deuterium incorporation by 1H NMR, 2H NMR, and mass spectrometry.

Signaling Pathway/Workflow Diagram

Caption: Workflow for Iridium-Catalyzed Ortho-Deuteration.

C4-Selective Deuteration via Pyridinium (B92312) Phosphonium (B103445) Salts

This strategy offers a highly regioselective method for introducing deuterium at the C4-position of the pyridine ring. The pyridine is first activated by conversion to a phosphonium salt, which then undergoes nucleophilic attack by a deuterated source.[7]

Data Presentation

Substrate	Phosphonium Salt Yield (%)	Deuterated Product Yield (%)	% D Incorporation (C4)	Reference
Pyridine	95	85	>98	[7]
3-Methylpyridine	92	88	>98	[7]
3-Chloropyridine	88	82	>98	[7]
Nicotine	85	75	>98	[7]
Imatinib	78	65	>95 (20:1 selectivity over pyrimidine)	[7]

Note: Yields are for the two-step process. Deuterium incorporation is typically very high and selective for the C4 position.

Experimental Protocol: C4-Deuteration of Pyridine

Part A: Synthesis of the Pyridinium Phosphonium Salt

Materials:

• Pyridine

• Triphenylphosphine (B44618) (PPh3)

• Trifluoromethanesulfonic anhydride (B1165640) (Tf2O)

• Dichloromethane (CH2Cl2), anhydrous

• Diethyl ether

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, dissolve pyridine (1.0 mmol) and triphenylphosphine (1.1 mmol) in anhydrous dichloromethane (10 mL).

• Activation: Cool the solution to 0 °C and add trifluoromethanesulfonic anhydride (1.1 mmol) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Precipitation: Add diethyl ether to the reaction mixture to precipitate the phosphonium salt.

• Isolation: Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Part B: Deuteration of the Phosphonium Salt

Materials:

• Pyridinium phosphonium salt (from Part A)

• Potassium carbonate (K2CO3)

• Deuterated methanol (B129727) (CD3OD)

• Deuterium oxide (D2O)

Procedure:

• Reaction Setup: In a vial, dissolve the pyridinium phosphonium salt (0.5 mmol) in a 9:1 mixture of CD3OD and D2O (5 mL).

• Base Addition: Add potassium carbonate (0.75 mmol).

• Reaction: Stir the mixture at room temperature for 12-24 hours.

• Workup: Quench the reaction with water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.

• Analysis: Confirm the structure and deuterium incorporation of the 4-deuteropyridine by NMR and mass spectrometry.

Signaling Pathway/Workflow Diagram

Caption: Two-step C4-deuteration via a phosphonium salt intermediate.

Regiodivergent Deuteration using Pyridotriazoles

This advanced strategy utilizes pyridotriazoles as "masked" pyridines to achieve site-selective deuteration at either the C2 or C3 position, depending on the reaction conditions. This method provides access to deuterated pyridine isomers that are difficult to obtain by other means.[8][9]

Data Presentation

Pyridotriazole Substrate	Base/Solvent System	Deuteration Position	% D Incorporation	Reference
Phenyl-substituted	LiOtBu / CD3CN in 1,4-dioxane (B91453)	C2-position of resulting pyridine	>95	[8]
Phenyl-substituted	nBuLi / THF then D2O	C3-position of resulting pyridine	>95	[8]

Note: The final deuterated pyridine is obtained after a subsequent denitrogenation step, often thermally or photochemically induced.

Experimental Protocol: Regiodivergent Deuteration

Part A: Synthesis of Pyridotriazole

The synthesis of pyridotriazoles can be achieved through various methods, such as the reaction of pyridine-2-yl acetates with sulfonyl azides. Refer to the specialized literature for detailed procedures.[8]

Part B: Site-Selective Deuteration

For C2-Deuteration:

Materials:

• Pyridotriazole

• Lithium tert-butoxide (LiOtBu)

• Acetonitrile-d3 (CD3CN)

• 1,4-Dioxane, anhydrous

Procedure:

• Reaction Setup: To a solution of the pyridotriazole (0.2 mmol) in anhydrous 1,4-dioxane (1 mL), add LiOtBu (0.08 mmol) and CD3CN (0.2 mL).

• Reaction: Stir the mixture at room temperature for 17 hours.

• Workup and Denitrogenation: Quench the reaction and proceed with the denitrogenation step (e.g., by heating) to yield the C2-deuterated pyridine.

• Purification and Analysis: Purify the product by chromatography and characterize by NMR and MS.

For C3-Deuteration:

Materials:

• Pyridotriazole

• n-Butyllithium (nBuLi)

• Tetrahydrofuran (THF), anhydrous

• Deuterium oxide (D2O)

Procedure:

• Reaction Setup: Dissolve the pyridotriazole (0.2 mmol) in anhydrous THF (0.5 mL) and cool to -78 °C.

• Deprotonation: Add nBuLi (0.25 mmol) dropwise and stir for 20 minutes at -78 °C.

• Deuteration: Quench the reaction with D2O (0.2 mL) and allow it to warm to room temperature.

• Workup and Denitrogenation: Perform an aqueous workup and proceed with the denitrogenation step to obtain the C3-deuterated pyridine.

• Purification and Analysis: Purify the product by chromatography and characterize by NMR and MS.

Signaling Pathway/Workflow Diagram

References

• 1. Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Designing chemical systems for precision deuteration of medicinal building blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of deuterated methyl pyridines. Syntheses de methylpyridines deuteriees (Journal Article) | ETDEWEB [osti.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Analytical Characterization of Deuterated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, in which one or more hydrogen atoms are replaced by their stable isotope deuterium (B1214612), have gained significant traction in pharmaceutical research and development. This isotopic substitution can favorably alter the pharmacokinetic and metabolic profiles of drug candidates, leading to improved therapeutic agents.[1] Rigorous analytical characterization is paramount to ensure the identity, purity, and stability of these compounds. This document provides a comprehensive overview of the key analytical techniques, detailed experimental protocols, and quantitative data for the characterization of deuterated compounds.

Key Analytical Techniques

The characterization of deuterated compounds relies on a suite of analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Chromatography. Each technique provides unique and complementary information regarding the compound's structure, isotopic enrichment, and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of deuterated compounds, providing information on the location and extent of deuterium incorporation.

• ¹H NMR (Proton NMR): In ¹H NMR, the substitution of a proton with a deuteron (B1233211) leads to the disappearance or reduction in the intensity of the corresponding signal. This allows for the straightforward identification of deuteration sites.

• ²H NMR (Deuterium NMR): This technique directly detects the deuterium nuclei, providing a definitive confirmation of deuteration.[2] The chemical shifts in ²H NMR are identical to those in ¹H NMR, simplifying spectral interpretation.[3] However, due to the lower natural abundance and smaller magnetic moment of deuterium, samples generally need to be enriched.[2]

• ¹³C NMR: Deuterium substitution also influences the ¹³C NMR spectrum. The C-D bond causes a characteristic splitting of the carbon signal into a multiplet and a slight upfield shift, which can be used to confirm deuteration at a specific carbon atom.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique used to determine the molecular weight of a compound and to quantify the level of deuterium incorporation.

• High-Resolution Mass Spectrometry (HR-MS): HR-MS provides highly accurate mass measurements, enabling the differentiation of isotopologues (molecules that differ only in their isotopic composition).[4] This is crucial for determining the isotopic purity and distribution of deuterated species.[5]

• Tandem Mass Spectrometry (MS/MS): MS/MS is used to fragment the molecule and analyze the resulting fragment ions. By comparing the fragmentation patterns of the deuterated and non-deuterated compounds, the position of deuterium labeling can be confirmed.

Chromatography

Chromatographic techniques are employed to separate the deuterated compound from its non-deuterated counterpart and other impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a robust technique for the separation and quantification of deuterated compounds. Due to the "chromatographic deuterium effect," deuterated compounds may have slightly different retention times compared to their non-deuterated analogs.[6] This effect can be exploited for their separation.

• Gas Chromatography (GC): GC is particularly useful for volatile deuterated compounds. Similar to HPLC, a chromatographic isotope effect can be observed, often with the deuterated compound eluting slightly earlier than the non-deuterated one (inverse isotope effect).[7][8]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the characterization of deuterated compounds using various analytical techniques.

Table 1: Isotopic Purity of Commercially Available Deuterated Compounds Determined by HR-MS [9]

Compound	Degree of Deuteration	Isotopic Purity (%)
Benzofuranone derivative	d₂	94.7
Tamsulosin	d₄	99.5
Oxybutynin	d₅	98.8
Eplerenone	d₃	99.9
Propafenone	d₇	96.5

Table 2: Chromatographic Separation of Deuterated and Non-Deuterated Analogs

Compound	Chromatographic Method	Column	Mobile Phase/Carrier Gas	Resolution (Rs)	Reference
Olanzapine-d₃	Normal-Phase HPLC-MS/MS	Nucleosil Silica (5 µm, 2 x 50 mm)	Acetonitrile/Methanol and Ammonium Acetate Gradient	0.34	[10]
Des-methyl olanzapine-d₈	Normal-Phase HPLC-MS/MS	Nucleosil Silica (5 µm, 2 x 50 mm)	Acetonitrile/Methanol and Ammonium Acetate Gradient	0.73	[10]
Toluene-d₅/d₀	Gas Chromatography	SPB-5 (60m)	Helium	Baseline Separation	[11]
Octane-d₁₈/d₀	Gas Chromatography	SPB-5 (60m)	Helium	Baseline Separation	[11]

Experimental Protocols

This section provides detailed protocols for the key analytical techniques used in the characterization of deuterated compounds.

Protocol 1: Determination of Deuterium Enrichment by ²H NMR Spectroscopy

Objective: To directly quantify the percentage of deuterium at specific sites in a molecule.

Materials:

• Deuterated compound

• Non-deuterated solvent (e.g., CHCl₃, DMSO)

• NMR tube

• NMR spectrometer

Procedure:

• Sample Preparation: Dissolve an accurately weighed amount of the deuterated compound in a suitable non-deuterated solvent. The use of a non-deuterated solvent is crucial to avoid a large solvent signal that would obscure the analyte signals.[3][12]

• Instrument Setup:

  • Tune the NMR probe to the deuterium frequency.

  • Since a deuterated solvent is not used for locking, the experiment must be run in unlocked mode.[13]

  • Shim the magnetic field using the proton signal of the solvent or by observing the FID.[3]

• Acquisition Parameters:

  • Pulse Angle: 90° pulse for maximum signal intensity.[13]

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the deuterium nuclei to ensure full relaxation and accurate quantification.[10][14] A typical starting value is 1-5 seconds.

  • Number of Scans (ns): A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio (S/N > 250 for ~1% precision).[9][15] This can range from 64 to 1024 scans or more, depending on the sample concentration.

  • Acquisition Time (at): Typically 1-3 seconds.

• Data Processing and Analysis:

  • Apply Fourier transformation to the FID.

  • Perform phase and baseline correction.

  • Integrate the signals corresponding to the deuterated positions.

  • Calculate the deuterium enrichment by comparing the integral of the deuterium signal to the integral of an internal standard or by using the absolute intensity of the signal if the instrument is calibrated.

Protocol 2: Isotopic Purity Analysis by High-Resolution Mass Spectrometry (HR-MS)

Objective: To determine the distribution of isotopologues and calculate the isotopic purity of the deuterated compound.

Materials:

• Deuterated compound

• HPLC-grade solvents (e.g., acetonitrile, water, methanol)

• Formic acid or other suitable modifier

• LC-HR-MS system (e.g., Q-TOF or Orbitrap)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the deuterated compound in a suitable solvent at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase.[16]

• LC-MS Method:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient should be developed to achieve good separation of the analyte from any impurities.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• MS Parameters:

  • Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

  • Mass Range: Set a mass range that encompasses all expected isotopologues.

  • Resolution: Set the instrument to a high resolution (>10,000) to resolve the isotopic peaks.

  • Data Acquisition: Acquire data in full scan mode.

• Data Analysis:

  • Extract the ion chromatograms for the monoisotopic peak and all relevant isotopologue peaks.

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = (Area of desired deuterated isotopologue / Sum of areas of all isotopologues) x 100

Protocol 3: Separation of Deuterated and Non-Deuterated Compounds by HPLC

Objective: To develop an HPLC method for the baseline separation of a deuterated compound and its non-deuterated analog.

Materials:

• Deuterated compound

• Non-deuterated reference standard

• HPLC-grade solvents

• HPLC system with a UV or MS detector

Procedure:

• Column Selection: Start with a standard C18 column. If separation is not achieved, consider columns with different stationary phases (e.g., phenyl-hexyl, pentafluorophenyl) that can offer different selectivities.[6]

• Mobile Phase Optimization:

  • Vary the organic modifier (acetonitrile vs. methanol) as this can influence the chromatographic deuterium effect.

  • Adjust the mobile phase pH, as it can affect the ionization state of the analyte and its interaction with the stationary phase.

• Gradient Optimization:

  • Develop a shallow gradient to maximize the resolution between the deuterated and non-deuterated peaks.

• Temperature Optimization:

  • Vary the column temperature, as it can also influence the separation.

• Method Validation:

  • Once baseline separation is achieved, validate the method for parameters such as specificity, linearity, accuracy, and precision.

Diagrams

Experimental and Logical Workflows

Overall workflow for the characterization of deuterated compounds.

Workflow for quantitative analysis by NMR spectroscopy.

Workflow for isotopic purity analysis by Mass Spectrometry.

References

• 1. studymind.co.uk [studymind.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays — Nanalysis [nanalysis.com]
• 11. gcms.cz [gcms.cz]
• 12. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 14. Building Block. The relaxation delay [imserc.northwestern.edu]
• 15. asdlib.org [asdlib.org]
• 16. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3-Bromopyridin-2-yl)methanol-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of (3-Bromopyridin-2-yl)methanol-d2.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for preparing (3-Bromopyridin-2-yl)methanol-d2?

A1: The most prevalent method for the synthesis of (3-Bromopyridin-2-yl)methanol-d2 involves the reduction of a suitable precursor, such as 3-bromo-2-pyridinecarboxylic acid or its corresponding ester (e.g., methyl 3-bromo-2-pyridinecarboxylate). The deuterium (B1214612) atoms are introduced using a deuterated reducing agent. Lithium aluminum deuteride (B1239839) (LAD, LiAlD₄) is a common choice for this transformation due to its high reactivity.

Q2: Why is deuterium labeling of (3-Bromopyridin-2-yl)methanol useful?

A2: Deuterium-labeled compounds like (3-Bromopyridin-2-yl)methanol-d2 are valuable tools in pharmaceutical research and development. They can be used as internal standards for quantitative analysis by techniques such as NMR, GC-MS, or LC-MS.[1] Additionally, deuterium labeling can alter the pharmacokinetic and metabolic profiles of drug candidates, potentially leading to improved therapeutic properties.[1]

Q3: What are the main challenges to expect during the synthesis?

A3: The primary challenges include:

• Chemoselectivity: The reducing agent must selectively reduce the carboxylic acid or ester group without affecting the bromo substituent on the pyridine (B92270) ring. Strong reducing agents can sometimes lead to dehalogenation.

• Reaction Control: The reduction of carboxylic acids and esters with powerful hydrides like LAD is highly exothermic and requires careful temperature control to minimize side reactions.

• Product Isolation and Purification: The final product, (3-Bromopyridin-2-yl)methanol-d2, is a polar molecule. Its purification from the reaction mixture and byproducts can be challenging and may require specific chromatographic techniques.

• Handling of Reagents: Lithium aluminum deuteride is a highly reactive and moisture-sensitive reagent, requiring handling under an inert atmosphere.

Q4: Can I use a deuterated borohydride (B1222165) reagent instead of Lithium Aluminum Deuteride?

A4: While sodium borohydride is generally not strong enough to reduce carboxylic acids or esters, more reactive borohydride reagents or the use of additives can be effective. For instance, a deuterated borane (B79455) complex (e.g., BD₃-THF) could be a milder alternative to LAD, potentially offering better chemoselectivity and reducing the risk of dehalogenation. The reactivity of borohydrides can be enhanced with additives, but this may also increase the complexity of the reaction.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	1. Inactive reducing agent due to moisture exposure. 2. Incomplete reaction. 3. Product loss during work-up.	1. Ensure all glassware is oven-dried and the reaction is performed under a dry, inert atmosphere (e.g., nitrogen or argon). Use freshly opened or properly stored LiAlD₄. 2. Monitor the reaction by TLC or LC-MS. If starting material remains, consider increasing the reaction time or temperature cautiously. 3. The product is polar and may have some water solubility. Ensure thorough extraction with an appropriate organic solvent (e.g., ethyl acetate (B1210297), dichloromethane) and consider back-extraction of the aqueous layer.
Presence of dehalogenated byproduct (pyridin-2-yl)methanol-d2	1. Use of a too powerful reducing agent or harsh reaction conditions. 2. Prolonged reaction time or elevated temperature.	1. Consider using a milder reducing agent such as a deuterated borane complex. 2. Perform the reaction at a lower temperature (e.g., -78 °C to 0 °C) and carefully monitor the reaction progress to avoid excessive reaction time.
Formation of over-reduced or rearranged products	High reaction temperature or incorrect stoichiometry of the reducing agent.	Maintain strict temperature control throughout the addition of the reducing agent and the reaction. Use the correct molar equivalents of the reducing agent.
Difficulties in product purification	The product is a polar compound and may co-elute with polar byproducts or starting materials on standard silica (B1680970) gel chromatography.	1. Use a more polar eluent system for column chromatography, such as a gradient of methanol (B129727) in dichloromethane (B109758) or ethyl acetate. Adding a small amount of a basic modifier like triethylamine (B128534) to the eluent can improve peak shape for pyridine-containing compounds. 2. Consider using alternative stationary phases like alumina (B75360) or employing reverse-phase chromatography.[2]

Experimental Protocols

Synthesis of (3-Bromopyridin-2-yl)methanol-d2 from Methyl 3-bromo-2-pyridinecarboxylate

This protocol is a representative procedure and may require optimization based on laboratory conditions and available starting materials.

Materials:

• Methyl 3-bromo-2-pyridinecarboxylate

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous diethyl ether

• Saturated aqueous solution of sodium sulfate (B86663)

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexane (B92381)

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), a solution of methyl 3-bromo-2-pyridinecarboxylate (1.0 eq) in anhydrous THF is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: The solution is cooled to 0 °C in an ice-water bath.

• Addition of Reducing Agent: A solution of Lithium Aluminum Deuteride (LiAlD₄) (1.0-1.2 eq) in anhydrous THF is added dropwise to the cooled solution of the ester via the dropping funnel, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred at 0 °C for 1-2 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: The reaction is carefully quenched at 0 °C by the slow, dropwise addition of a saturated aqueous solution of sodium sulfate. This should be done with extreme caution as the reaction is highly exothermic and produces hydrogen gas.

• Work-up: The resulting suspension is stirred vigorously for 30 minutes, and then anhydrous magnesium sulfate is added. The mixture is filtered through a pad of celite, and the filter cake is washed with ethyl acetate.

• Extraction: The combined organic filtrates are concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford (3-Bromopyridin-2-yl)methanol-d2 as a solid.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. reddit.com [reddit.com]

Preventing H/D back-exchange in reactions with (3-Bromopyridin-2-yl)methanol-d2

Welcome to the technical support center for (3-Bromopyridin-2-yl)methanol-d2. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent H/D back-exchange during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is H/D back-exchange and why is it a concern with (3-Bromopyridin-2-yl)methanol-d2?

A1: Hydrogen-Deuterium (H/D) back-exchange is an undesired chemical process where deuterium (B1214612) atoms on a labeled molecule are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, reagents, or atmospheric moisture). For (3-Bromopyridin-2-yl)methanol-d2, the two deuterium atoms are on the benzylic methylene (B1212753) group. Loss of these labels can lead to inaccurate results in quantitative analyses (e.g., mass spectrometry-based assays) and misinterpretation of mechanistic studies.[1][2][3]

Q2: What factors promote H/D back-exchange in (3-Bromopyridin-2-yl)methanol-d2?

A2: The primary factors that influence the rate of H/D back-exchange are:

• pH: Both acidic and basic conditions can catalyze the exchange. The pyridine (B92270) nitrogen can be protonated under acidic conditions, increasing the lability of the benzylic deuterons. Under basic conditions, the hydroxyl group can be deprotonated, which can also facilitate exchange. The minimum rate of exchange for many organic molecules is typically observed in a slightly acidic pH range of 2.5-3.[1]

• Temperature: Higher reaction or sample handling temperatures accelerate the rate of H/D back-exchange.

• Solvent: Protic solvents (e.g., water, methanol, ethanol) contain exchangeable protons and can readily participate in the back-exchange process. Aprotic solvents (e.g., THF, DMF, DMSO, acetonitrile) are preferred to minimize this issue.[4][5]

• Catalysts: Certain metal catalysts or reagents used in reactions can promote H/D exchange.

Q3: How do the pyridine nitrogen and bromine substituent affect the stability of the deuterium label?

A3: The pyridine nitrogen acts as an electron-withdrawing group, which can increase the acidity of the benzylic protons (or deuterons in this case), making them more susceptible to base-catalyzed exchange. The bromine atom is also electron-withdrawing, further contributing to this effect. The basicity of the pyridine nitrogen itself can be influenced by reaction conditions, potentially leading to self-catalysis of the exchange.

Q4: How can I monitor for H/D back-exchange?

A4: H/D back-exchange can be monitored using:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the appearance of a proton signal at the benzylic position, while ²H NMR can show a decrease in the deuterium signal.[3][6]

• Mass Spectrometry (MS): A decrease in the molecular weight of the compound can indicate the loss of deuterium. High-resolution mass spectrometry is particularly useful for quantifying the extent of back-exchange.

Troubleshooting Guides

Issue 1: Loss of Deuterium Label During Suzuki-Miyaura Coupling

Symptom: Mass spectrometry analysis of the product from a Suzuki-Miyaura coupling reaction shows a lower than expected mass, indicating loss of one or both deuterium atoms.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Protic Solvent Usage	Use anhydrous aprotic solvents such as THF, dioxane, or DMF. Ensure all reagents and glassware are thoroughly dried.
Basic Conditions	Use a non-nucleophilic, anhydrous base like Cs₂CO₃ or K₃PO₄. Avoid strong aqueous bases like NaOH or KOH. If an aqueous base is necessary, use it at the lowest effective concentration and temperature.
Elevated Temperature	Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Microwave-assisted reactions should be carefully optimized to minimize reaction time.
Catalyst Choice	While most palladium catalysts are not directly implicated in H/D exchange, some ligand systems might have basic properties. Use well-defined pre-catalysts where possible.

Issue 2: Deuterium Scrambling During Oxidation Reactions

Symptom: NMR analysis of the aldehyde or carboxylic acid product from the oxidation of (3-Bromopyridin-2-yl)methanol-d2 shows a significant proton signal at the benzylic position.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Aqueous/Acidic Oxidizing Agents	Avoid strongly acidic aqueous oxidizing agents like chromic acid (Jones reagent). These conditions can promote enolization of the resulting aldehyde, leading to H/D exchange at the α-position.
Choice of Oxidant	Use mild, anhydrous oxidizing agents like Pyridinium Chlorochromate (PCC) or perform a Swern oxidation. These reactions are carried out in aprotic solvents and at low temperatures, minimizing the risk of back-exchange.[7][8][9][10][11][12][13][14]
Work-up Procedure	During the reaction work-up, avoid prolonged exposure to protic or basic aqueous solutions. If an aqueous wash is necessary, use cooled, neutral, or slightly acidic water and perform the extraction quickly.

Issue 3: Inconsistent Deuterium Levels in Esterification Reactions

Symptom: Repeated esterification reactions of (3-Bromopyridin-2-yl)methanol-d2 with an acyl chloride yield products with variable levels of deuterium incorporation.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Basic Catalyst/Acid Scavenger	The use of a basic amine like triethylamine (B128534) or pyridine as an acid scavenger can promote back-exchange. Consider using a non-basic scavenger or a sterically hindered base.
Reaction Conditions	Ensure the reaction is carried out under strictly anhydrous conditions. Use freshly distilled solvents and dry glassware.
Purification Method	During purification (e.g., chromatography), use aprotic solvents for the mobile phase if possible. If protic solvents are required, minimize the chromatography time.

Quantitative Data Summary

The following tables provide illustrative data on the expected deuterium retention for (3-Bromopyridin-2-yl)methanol-d2 in common reactions under different conditions. This data is based on typical results for similar deuterated benzylic alcohols and should be used as a guideline for optimizing your experiments.

Table 1: Deuterium Retention in Suzuki-Miyaura Coupling

Base	Solvent	Temperature (°C)	Reaction Time (h)	Expected %D Retention
K₂CO₃ (aq)	Dioxane	100	12	70-80%
Cs₂CO₃ (anhydrous)	THF	65	12	>95%
K₃PO₄ (anhydrous)	DMF	80	8	>95%
NaOEt in EtOH	Ethanol	78	6	<50%

Table 2: Deuterium Retention in Oxidation Reactions

Oxidizing Agent	Solvent	Temperature (°C)	Expected %D Retention
Jones Reagent (CrO₃/H₂SO₄)	Acetone/H₂O	25	<60%
PCC	DCM	25	>98%
Swern Oxidation (DMSO, (COCl)₂)	DCM	-78	>99%

Table 3: Deuterium Retention in Esterification with Acetyl Chloride

Base	Solvent	Temperature (°C)	Expected %D Retention
Triethylamine	DCM	0-25	85-95%
Pyridine	DCM	25	80-90%
No Base (if applicable)	Anhydrous THF	25	>98%

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized H/D Back-Exchange

This protocol describes a general procedure for the Suzuki-Miyaura coupling of (3-Bromopyridin-2-yl)methanol-d2 with an arylboronic acid.

Materials:

• (3-Bromopyridin-2-yl)methanol-d2

• Arylboronic acid

• Pd(PPh₃)₄

• Anhydrous Cs₂CO₃

• Anhydrous 1,4-Dioxane (B91453)

• Anhydrous, degassed water

Procedure:

• To a pre-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (3-Bromopyridin-2-yl)methanol-d2 (1.0 eq.), the arylboronic acid (1.2 eq.), Pd(PPh₃)₄ (0.05 eq.), and anhydrous Cs₂CO₃ (2.0 eq.).

• Add anhydrous 1,4-dioxane via a syringe.

• Heat the reaction mixture to 80-90 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a minimal amount of saturated aqueous NH₄Cl solution.

• Extract the product with an aprotic organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography using a non-protic eluent system if possible.

Protocol 2: Swern Oxidation with High Deuterium Retention

This protocol outlines the oxidation of (3-Bromopyridin-2-yl)methanol-d2 to the corresponding aldehyde.

Materials:

• (3-Bromopyridin-2-yl)methanol-d2

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Oxalyl chloride

• Anhydrous Dichloromethane (DCM)

• Anhydrous Triethylamine (TEA)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere, add anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.

• Slowly add oxalyl chloride (1.1 eq.) to the cooled DCM, followed by the dropwise addition of anhydrous DMSO (2.2 eq.). Stir for 15 minutes.

• Add a solution of (3-Bromopyridin-2-yl)methanol-d2 (1.0 eq.) in a minimal amount of anhydrous DCM dropwise to the reaction mixture. Stir for 30 minutes at -78 °C.

• Add anhydrous triethylamine (5.0 eq.) dropwise. The reaction mixture may become thick. Stir for an additional 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude aldehyde by flash column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. 3-Bromopyridine 99 626-55-1 [sigmaaldrich.com]
• 6. support.waters.com [support.waters.com]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Swern Oxidation [organic-chemistry.org]
• 11. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. Swern Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 14. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]

Technical Support Center: Purification of Isotopically Labeled Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isotopically labeled compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common techniques for purifying isotopically labeled compounds?

A1: The primary purification techniques for isotopically labeled compounds include High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC), Solid-Phase Extraction (SPE), and recrystallization. The choice of method depends on the compound's properties (e.g., polarity, volatility, stability), the nature of the impurities, and the required purity level.[1][2] HPLC is often favored for its high resolution and is widely used for purifying radiolabeled compounds.[1]

Q2: What level of purity is required for isotopically labeled compounds used in clinical studies?

A2: For clinical trials, especially for compounds used as internal reference standards, a high level of purity is required, often with Good Laboratory Practice (GLP) or Good Manufacturing Practice (GMP) grade materials.[3][4] Isotopic enrichment levels are typically expected to be above 95%, and a comprehensive Certificate of Analysis (CoA) is necessary, detailing the chemical and radiochemical purity.[3][5][6]

Q3: How do I choose the best purification technique for my specific compound?

A3: The selection of a purification technique is guided by several factors. The following table provides a general comparison to aid in your decision-making process:

Technique	Principle	Best Suited For	Advantages	Limitations
HPLC	Differential partitioning between a mobile and stationary phase.	Complex mixtures, high-resolution separations, and thermally labile compounds.[1]	High resolution and sensitivity, automated, applicable to a wide range of compounds.[7]	Higher cost, more complex instrumentation.[2]
TLC	Separation based on differential migration on a thin layer of adsorbent.	Rapid analysis of reaction progress, small-scale preparative purification.[8]	Simple, fast, low cost, and versatile.[8]	Lower resolution than HPLC, limited sample capacity for preparative scale.[2]
SPE	Partitioning between a solid sorbent and a liquid mobile phase.	Sample clean-up, concentration of analytes, and removal of interfering matrix components.[9]	Reduces sample complexity, improves analytical results, and uses less solvent than liquid-liquid extraction.[9]	Can have incomplete recovery if analyte-sorbent interaction is not optimized.
Recrystallization	Difference in solubility of the compound and impurities in a solvent at different temperatures.[2]	Purifying nonvolatile solid organic compounds.[2]	Can yield very pure crystalline solids, relatively inexpensive.	Not suitable for all solids (e.g., amorphous or oily compounds), potential for product loss.

Q4: What are common impurities in the synthesis of isotopically labeled compounds?

A4: Impurities in isotopically labeled compounds can originate from various sources, including starting materials, intermediates, by-products of the reaction, and degradation products.[1] For radiolabeled compounds, self-radiolysis can also be a source of impurities.[10] It is also possible for unlabeled or partially labeled versions of the target compound to be present.

Troubleshooting Guides

HPLC Purification

Problem: Poor peak shape (tailing or fronting).

• Possible Causes:

  • Column Overload: Injecting too much sample can lead to peak distortion.

  • Inappropriate Mobile Phase pH: For ionizable compounds, the mobile phase pH can significantly affect peak shape.

  • Column Void or Contamination: A void at the column inlet or contamination can cause peak tailing.

  • Secondary Interactions: Interactions between the analyte and the stationary phase can cause tailing.

• Solutions:

  • Reduce the injection volume or sample concentration.

  • Adjust the mobile phase pH to ensure the analyte is in a single ionic form.

  • Use a guard column to protect the analytical column from contamination.[11] If a void is suspected, the column may need to be replaced.

  • Add a competing agent to the mobile phase (e.g., triethylamine (B128534) for basic compounds) or use a column specifically designed to minimize secondary interactions.

Problem: Variable retention times.

• Possible Causes:

  • Inconsistent Mobile Phase Composition: Improper mixing or evaporation of a volatile solvent can alter the mobile phase composition.

  • Fluctuations in Temperature: Changes in column temperature can affect retention times.

  • Pump Malfunction: Issues with the pump can lead to an inconsistent flow rate.

• Solutions:

  • Ensure the mobile phase is well-mixed and degassed.[12] Prepare fresh mobile phase regularly.

  • Use a column thermostat to maintain a constant temperature.[11]

  • Check the pump for leaks and ensure check valves are functioning correctly.

TLC Purification

Problem: Streaking or elongated spots.

• Possible Causes:

  • Sample Overloading: Applying too much sample to the plate.[13][14]

  • Sample Insolubility: The sample is not fully dissolved in the spotting solvent.

  • Highly Polar Compounds: Very polar compounds may interact strongly with the stationary phase.

• Solutions:

  • Dilute the sample before spotting.[13]

  • Ensure the sample is completely dissolved before spotting.

  • For highly polar compounds, consider using a more polar mobile phase or a reverse-phase TLC plate.[13] For acidic or basic compounds, adding a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase can improve spot shape.[13]

Problem: Rf value is too high or too low.

• Possible Causes:

  • Inappropriate Mobile Phase Polarity: The mobile phase is too polar (high Rf) or not polar enough (low Rf).

• Solutions:

  • If the Rf is too high (spots are near the solvent front), decrease the polarity of the mobile phase.[13]

  • If the Rf is too low (spots are near the baseline), increase the polarity of the mobile phase.[13]

Experimental Workflows & Logic

Figure 1. Troubleshooting logic for common HPLC issues.

Figure 2. General experimental workflow for purification.

Detailed Experimental Protocols

Preparative HPLC Purification of a ¹⁴C-Labeled Compound

This protocol provides a general framework for the purification of a ¹⁴C-labeled compound. Specific parameters should be optimized for the compound of interest.

• System Preparation:

  • Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

  • The mobile phase should be filtered and degassed to prevent pump and column issues.[12]

• Sample Preparation:

  • Dissolve the crude ¹⁴C-labeled compound in a suitable solvent, ideally the initial mobile phase, to a known concentration.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Method Development (Analytical Scale):

  • Develop an analytical HPLC method to separate the target compound from impurities. A common starting point for a reverse-phase separation is a gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile (B52724).

  • An example gradient might be: 5% to 95% acetonitrile over 20 minutes.

  • Optimize the gradient to achieve good resolution between the peak of interest and impurities.

• Scale-Up to Preparative HPLC:

  • Scale the injection volume and flow rate according to the dimensions of the preparative column.

  • Adjust the gradient profile to maintain the separation achieved at the analytical scale.

• Purification Run and Fraction Collection:

  • Inject the prepared sample onto the preparative HPLC column.

  • Monitor the separation using a UV detector and a radioactivity detector connected in series.[15]

  • Collect fractions corresponding to the radioactive peak of the target compound.

• Purity Analysis and Product Recovery:

  • Analyze the purity of the collected fractions using the analytical HPLC method.

  • Pool the fractions that meet the required purity level (e.g., >98%).

  • Remove the solvent from the pooled fractions, typically by lyophilization or rotary evaporation, to obtain the purified ¹⁴C-labeled compound.

Solid-Phase Extraction (SPE) for Sample Clean-Up

This protocol describes a general procedure for using SPE to remove interfering substances from a sample containing an isotopically labeled analyte.

• Cartridge Selection:

  • Choose an SPE cartridge with a sorbent that will retain either the analyte of interest or the impurities. Common choices include C18 for non-polar compounds (reversed-phase), silica (B1680970) for polar compounds (normal-phase), and ion-exchange sorbents for charged compounds.

• Cartridge Conditioning:

  • Wash the SPE cartridge with a strong solvent (e.g., methanol (B129727) for reversed-phase) to activate the sorbent.

  • Equilibrate the cartridge with a weak solvent (e.g., water for reversed-phase) that is similar to the sample matrix.[9] Do not let the sorbent bed dry out.

• Sample Loading:

  • Dissolve or dilute the sample in a solvent that is compatible with the SPE method.

  • Slowly pass the sample through the conditioned cartridge. The analyte or impurities will be retained on the sorbent.

• Washing:

  • Wash the cartridge with a weak solvent to remove any unretained impurities without eluting the analyte of interest.

• Elution:

  • Elute the retained analyte from the cartridge using a small volume of a strong solvent.[9]

  • Collect the eluate containing the purified, concentrated analyte.

• Further Processing:

  • The eluate can be directly analyzed or the solvent can be evaporated and the residue reconstituted in a different solvent for further analysis or use.

Recrystallization of a Deuterated Compound

This protocol outlines the steps for purifying a solid deuterated compound by recrystallization.

• Solvent Selection:

  • Choose a solvent in which the deuterated compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures. The impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

• Dissolution:

  • Place the impure deuterated compound in an Erlenmeyer flask.

  • Add a minimal amount of the selected hot solvent to just dissolve the compound.[16] Swirl the flask to aid dissolution.

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the solution has reached room temperature, place it in an ice bath for at least 15 minutes to maximize crystal formation.[16]

• Crystal Collection:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying:

  • Dry the purified crystals under vacuum or in a desiccator to remove any residual solvent.[16]

• Purity Assessment:

  • Determine the purity of the recrystallized compound by measuring its melting point or by using an analytical technique such as NMR or LC-MS.

References

• 1. moravek.com [moravek.com]
• 2. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]
• 3. criver.com [criver.com]
• 4. What quality grade labeled compounds do you need in your trials? | TRACER [tracercro.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. selcia.com [selcia.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. hwb.gov.in [hwb.gov.in]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. silicycle.com [silicycle.com]
• 14. bitesizebio.com [bitesizebio.com]
• 15. Quantitation of radiolabeled compounds eluting from the HPLC system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Low Yields in Deuterated Compound Synthesis

Welcome to the technical support center for the synthesis of deuterated compounds. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during deuterium (B1214612) labeling experiments, with a focus on improving reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low yields in my deuteration reaction?

A1: Low yields in deuterated compound synthesis can stem from several factors. The most common issues include incomplete reactions, side reactions leading to byproducts, degradation of the starting material or product, and loss of product during workup and purification. Identifying the root cause is the first step in troubleshooting.

Q2: How can I determine the extent of deuterium incorporation in my product?

A2: The two primary analytical techniques for quantifying deuterium incorporation are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

• ¹H NMR: This method allows you to determine the degree of deuteration by observing the reduction or complete disappearance of proton signals at specific positions in the molecule.[1]

• ²H NMR: This technique directly detects the presence of deuterium, providing a direct measure of incorporation.[1]

• Mass Spectrometry (MS): MS is highly sensitive for determining the overall deuterium incorporation by measuring the mass increase of the molecule. High-resolution mass spectrometry (HRMS) can provide precise mass data to confirm the number of deuterium atoms incorporated.[1]

Q3: What is "back-exchange" and how can I prevent it?

A3: Back-exchange is the undesirable replacement of deuterium atoms on your synthesized compound with hydrogen atoms from the surrounding environment, such as protic solvents or moisture.[2] This can significantly lower your isotopic purity. To minimize back-exchange:

• Workup: Whenever possible, use deuterated solvents (e.g., D₂O, CD₃OD) for the reaction workup.[3]

• pH Control: Maintain a pH of around 2.5 during aqueous workups and chromatography, as this is the point of minimum exchange for many compounds.[2][4]

• Temperature: Keep the temperature as low as possible during all post-reaction steps, ideally at 0°C or below.[2][5]

• Aprotic Solvents: Use aprotic solvents for extraction and chromatography whenever the compound's solubility allows.[2]

• Speed: Minimize the time the deuterated compound is in a protic environment.[4]

Q4: My reaction shows poor regioselectivity. How can I improve it?

A4: Achieving site-specific deuteration is a common challenge. To improve regioselectivity:

• Directing Groups: Utilize directing groups on your substrate that can chelate to a metal catalyst and guide the C-H activation to a specific position (e.g., ortho-directing groups).[1]

• Catalyst Selection: Different transition metal catalysts exhibit different regioselectivities. For example, certain iridium catalysts are known for high ortho-selectivity.[1] Screening various catalysts is often necessary.

• pH Control: In acid or base-catalyzed exchange reactions, the pKa of different protons in the molecule will influence the site of deuteration. Careful control of pH can enhance selectivity.[1]

Troubleshooting Guides

Problem 1: Low Deuterium Incorporation

Low incorporation of deuterium is a frequent issue. The following troubleshooting guide and workflow can help improve labeling efficiency.

Troubleshooting Workflow for Low Deuterium Incorporation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]

Improving the isotopic enrichment of (3-Bromopyridin-2-yl)methanol-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the isotopic enrichment of (3-Bromopyridin-2-yl)methanol-d2.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing (3-Bromopyridin-2-yl)methanol-d2 with high isotopic enrichment?

A1: The most reliable and specific method for introducing deuterium (B1214612) at the methanol (B129727) position is through the reduction of a suitable precursor, such as 3-bromopyridine-2-carboxylic acid or its corresponding aldehyde, using a deuterated reducing agent.[1] Sodium borodeuteride (NaBD₄) and lithium aluminum deuteride (B1239839) (LiAlD₄) are commonly used for this purpose. This approach ensures that deuterium is incorporated specifically at the desired hydroxymethyl group.

Q2: What are the key factors influencing the final isotopic enrichment of the product?

A2: Several factors are critical for achieving high isotopic enrichment:

• Purity of the Deuterated Reagent: The isotopic purity of the deuterated reducing agent (e.g., NaBD₄) directly impacts the maximum achievable enrichment of the final product.

• Anhydrous Reaction Conditions: Any presence of protic solvents (containing O-H or N-H bonds) can lead to H/D exchange with the deuterated reagent, thereby reducing its effective isotopic purity and lowering the final enrichment of the product.[2]

• Work-up Procedure: The work-up and purification steps should be carefully designed to avoid back-exchange, where the newly introduced deuterium atoms are replaced by hydrogen atoms from the environment.[2][3]

• Storage Conditions: Proper storage of the final compound is crucial to maintain its isotopic integrity over time.[4]

Q3: How can I accurately determine the isotopic enrichment of my (3-Bromopyridin-2-yl)methanol-d2 sample?

A3: A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) is the standard approach for determining isotopic enrichment.[5]

• ¹H NMR: Can be used to determine the degree of deuteration by comparing the integral of the remaining proton signal at the labeled position to a non-deuterated internal standard.

• ²H NMR: Directly observes the deuterium signal, confirming its presence at the desired position.

• HRMS: Allows for the determination of the relative abundance of the deuterated and non-deuterated isotopologues, from which the isotopic enrichment can be calculated.[5]

Q4: Is it possible for the deuterium on the methanol group to exchange back to hydrogen?

A4: While the C-D bond is generally stable, back-exchange can occur under certain conditions, particularly in the presence of acid or base catalysts and protic solvents, especially at elevated temperatures.[2] During work-up and purification, it is advisable to use neutral conditions and aprotic or deuterated solvents where feasible.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of (3-Bromopyridin-2-yl)methanol-d2.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Isotopic Enrichment	1. Contamination of the deuterated reducing agent with its protic counterpart (e.g., NaBH₄ in NaBD₄).2. Presence of water or other protic solvents in the reaction mixture.3. H/D exchange during aqueous work-up.	1. Use a fresh, high-purity deuterated reducing agent from a reliable supplier.2. Thoroughly dry all glassware and use anhydrous solvents for the reaction.3. During work-up, minimize contact time with protic solvents and consider using D₂O for quenching.
Incomplete Reaction	1. Insufficient amount of reducing agent.2. Low reactivity of the starting material (e.g., carboxylic acid vs. aldehyde).3. Reaction temperature is too low.	1. Increase the molar excess of the deuterated reducing agent.2. If starting from the carboxylic acid, consider converting it to the more reactive aldehyde or an ester first.3. Gradually increase the reaction temperature while monitoring the reaction progress by TLC or LC-MS.
Isotopic Scrambling	Deuteration at unintended positions on the pyridine (B92270) ring.	This is less likely with the reduction method but can occur if using direct H/D exchange methods on the pyridine ring. If observed, confirm the labeling position using 2D NMR techniques. The reduction of a carboxylic acid or aldehyde is highly selective for the carbonyl group.
Product Degradation	Harsh reaction or work-up conditions (e.g., strong acid or base, high temperatures).	Use milder work-up conditions (e.g., saturated ammonium (B1175870) chloride solution instead of strong acid). Purify the product using methods that avoid extreme pH and high temperatures, such as flash column chromatography.
Difficult Purification	Co-elution of the product with starting material or byproducts.	Optimize the mobile phase for flash column chromatography to achieve better separation. Consider using a different stationary phase if silica (B1680970) gel is not effective.

Experimental Protocols

Protocol 1: Synthesis of (3-Bromopyridin-2-yl)methanol-d2 via Reduction of 3-Bromopyridine-2-carboxylic Acid

This protocol describes a representative method for the synthesis of (3-Bromopyridin-2-yl)methanol-d2.

Materials:

• 3-Bromopyridine-2-carboxylic acid

• Lithium aluminum deuteride (LiAlD₄) or Sodium borodeuteride (NaBD₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deuterium oxide (D₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297)

• Saturated aqueous solution of ammonium chloride (NH₄Cl)

Procedure:

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add 3-bromopyridine-2-carboxylic acid (1.0 eq) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Dissolution: Add anhydrous THF to dissolve the starting material.

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of LiAlD₄ (1.5 eq) in anhydrous THF via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the excess LiAlD₄ by the slow, dropwise addition of D₂O.

• Work-up: Add ethyl acetate to the mixture and stir for 15 minutes. Filter the resulting suspension through a pad of celite and wash the filter cake with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of NH₄Cl, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Analyze the purified product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and determine the isotopic enrichment.

Quantitative Data Summary

The following table presents representative data for the synthesis of deuterated alcohols from their corresponding carboxylic acids. Actual results may vary depending on the specific substrate and reaction conditions.

Parameter	Value
Reactants
3-Bromopyridine-2-carboxylic acid	1.0 eq
Lithium aluminum deuteride (LiAlD₄)	1.5 - 2.0 eq
Reaction Conditions
Solvent	Anhydrous THF
Reaction Temperature	0 °C to room temperature
Reaction Time	2 - 6 hours
Product
Yield	70 - 90%
Isotopic Enrichment	>98%

Visualizations

References

• 1. 2-Bromo­pyridine-3-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming solubility issues with deuterated pyridine intermediates

This center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with deuterated pyridine (B92270) intermediates.

Troubleshooting Guide

This guide addresses common solubility problems encountered during experiments, offering potential causes and step-by-step solutions.

Question 1: My deuterated pyridine intermediate precipitated out of solution upon addition of an aqueous buffer from a DMSO stock. What should I do?

Answer: This is a common issue known as "crashing out," which occurs when a compound that is soluble in a strong organic solvent like DMSO is rapidly introduced into an aqueous system where it has low solubility.[1][2]

Potential Causes & Solutions:

• High Compound Concentration: The final concentration in the aqueous buffer may exceed the compound's kinetic solubility limit.

  • Solution: Lower the final concentration of your intermediate. Perform a serial dilution to find the maximum soluble concentration.

• Insufficient Co-solvent: The percentage of DMSO in the final solution may be too low to maintain solubility.[3]

  • Solution: Increase the final DMSO concentration, if your experimental system allows. A final concentration of 1-2% DMSO is common in biological assays.[1]

• pH Effects: Pyridine derivatives are typically weak bases, and their solubility is highly pH-dependent.[3] The buffer's pH might be unfavorable for solubility.

  • Solution: Create a pH-solubility profile. Test the solubility in a range of buffers to find the optimal pH. Adjusting the pH to be at least two units below the pyridine's pKa can significantly increase solubility by favoring the more soluble protonated form.[3]

Question 2: I am struggling to dissolve the solid deuterated pyridine intermediate directly into my desired solvent system.

Answer: Difficulty in initial dissolution can stem from several factors related to both the compound and the solvent.

Potential Causes & Solutions:

• Incorrect Solvent Choice: The polarity of the solvent may not be suitable for your compound. Pyridine itself is polar and dissolves in a range of polar and non-polar organic solvents.[4]

  • Solution: Test solubility in a small panel of solvents with varying polarities (e.g., methanol, acetonitrile, dichloromethane, THF). For particularly difficult compounds, consider specialized solvents like pyridine-d5 (B57733) or using co-solvent systems.[5][6]

• Low Dissolution Rate: The compound may be soluble but dissolves very slowly.

  • Solution: Increase the dissolution rate by applying gentle heating, vortexing, or sonicating the mixture. Be cautious with heating to avoid compound degradation.

• Particle Size: Larger crystalline particles have a smaller surface area, which can slow down dissolution.[7]

  • Solution: If possible, gently grind the material with a mortar and pestle to increase the surface area before adding the solvent.[7]

Question 3: The solubility of my deuterated pyridine intermediate seems different from its non-deuterated analog. Is this expected?

Answer: Yes, minor differences in solubility between deuterated and non-deuterated compounds can occur, though they are often not dramatic.[8][9] Deuteration can subtly alter physicochemical properties. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to small changes in crystal lattice energy, pKa, and lipophilicity (logP).[10][11]

• Impact on Properties: Studies have shown that deuterium (B1214612) incorporation can sometimes increase solubility. For example, the solubility of flurbiprofen-d8 was found to be twice that of its non-deuterated counterpart, which was attributed to a lower melting point and heat of fusion.[10]

• pKa Shift: Deuteration can make an acid slightly weaker (higher pKa).[11][12] For a basic compound like pyridine, this can influence the equilibrium between the neutral and protonated forms, thereby affecting pH-dependent solubility.

Data Presentation

Physicochemical Property Comparison: Pyridine vs. Pyridine-d5

The following table summarizes key physicochemical properties that influence solubility. Note that deuteration leads to slight but measurable changes.

Property	Pyridine (C₅H₅N)	Pyridine-d5 (C₅D₅N)	Impact on Solubility
Molecular Weight ( g/mol )	79.10	84.13	Increased mass.
Boiling Point (°C)	115.2	114.5	Slightly lower, suggesting weaker intermolecular forces.
pKa (of pyridinium (B92312) ion)	~5.25 in H₂O	~5.80 in D₂O (ΔpKa ~0.55)[12][13]	The deuterated form is a slightly weaker acid (the conjugate base is stronger), which can alter the optimal pH for solubilization in aqueous media.
LogP (Octanol/Water)	0.65	~0.65 (Generally minor changes)	Lipophilicity is not expected to change significantly.

Experimental Protocols

Protocol: Kinetic Solubility Assessment via UV Spectrophotometry

This protocol outlines a high-throughput method to determine the kinetic solubility of a deuterated intermediate.[2][14][15]

1. Materials & Equipment:

• Deuterated pyridine intermediate

• DMSO (anhydrous)

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well microtiter plates (UV-compatible)

• Filter plates (e.g., Millipore MultiScreen®)[1]

• Plate shaker

• UV/Vis microplate reader

2. Procedure:

• Prepare Stock Solution: Create a high-concentration stock solution of the test compound (e.g., 10 mM) in 100% DMSO.[14]

• Plate Setup: Add a small volume of the DMSO stock solution (e.g., 2 µL) to the wells of a UV-compatible microtiter plate. Prepare a calibration curve on the same plate using known concentrations of the compound.

• Add Buffer: Add the aqueous buffer to each well to reach the desired final volume (e.g., 198 µL for a 1:100 dilution and 1% final DMSO concentration).

• Incubate & Mix: Seal the plate and place it on a plate shaker for a set period (e.g., 90 minutes to 2 hours) at a controlled temperature (e.g., 25°C).[1][15]

• Filter Solution: After incubation, transfer the solutions to a filter plate and apply vacuum or centrifugation to separate any undissolved precipitate from the saturated solution.[2]

• Measure Absorbance: Collect the filtrate in a new UV-compatible plate and measure the UV absorbance at the compound's λ_max using the microplate reader.[14]

• Data Analysis: Determine the concentration of the dissolved compound in the filtrate by comparing its absorbance to the standard curve. This concentration represents the kinetic solubility.

Mandatory Visualizations

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting solubility issues.

Physicochemical Effects of Deuteration

Caption: Impact of deuteration on key physicochemical properties.

Frequently Asked Questions (FAQs)

Q1: Why is solubility such a critical parameter in drug development? A1: Low aqueous solubility is a major challenge in drug discovery.[16] A compound must be in a dissolved state to be absorbed by the body, so poor solubility can lead to low bioavailability, unreliable results in biological assays, and difficulties in creating viable formulations for in vivo studies.[1][15]

Q2: What is the difference between kinetic and thermodynamic solubility? A2: Kinetic solubility is measured by dissolving a compound from a high-concentration DMSO stock into an aqueous buffer and measuring the concentration before it has had time to precipitate or equilibrate.[2][15] It's a high-throughput assay useful for early drug discovery. Thermodynamic solubility is the true equilibrium concentration of a compound in a saturated solution and is determined by incubating the solid compound in a solvent for an extended period (e.g., >24 hours).[15]

Q3: Can I use deuterated solvents to dissolve my deuterated intermediate for NMR analysis? A3: Yes, using a deuterated solvent is standard practice for NMR. In general, the solubility of a compound in a deuterated solvent (e.g., DMSO-d6) is very similar to its non-deuterated counterpart (e.g., DMSO).[8] However, be aware that pre-packaged deuterated solvents are often very dry (anhydrous), which can sometimes reveal solubility issues that were masked by trace amounts of water in standard bench solvents.[8]

Q4: Are there any formulation strategies to improve the solubility of a final drug product containing a deuterated pyridine? A4: Yes, several strategies can be employed. These include salt formation (for basic pyridines), the use of co-solvents, creating amorphous solid dispersions, and using complexing agents like cyclodextrins.[3][17][18] Lipid-based formulations, such as self-emulsifying drug delivery systems (SEDDS), are also effective for highly lipophilic compounds.[18][19]

Q5: My deuterated pyridine compound is causing back-exchange issues. Could this be related to solubility? A5: While not directly a solubility issue, the conditions used to dissolve a sample can exacerbate deuterium back-exchange. The presence of trace amounts of water or other protic solvents, often required for solubilization, can facilitate the exchange of deuterium atoms with protons.[20] To minimize this, use high-purity, anhydrous solvents and prepare samples under an inert atmosphere whenever possible.[20]

References

• 1. charnwooddiscovery.com [charnwooddiscovery.com]
• 2. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. benchchem.com [benchchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email Archives for June, 2004) [ammrl.org]
• 10. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Deuterium Isotope Effect on the Dissociation of Weak Acids in Water and Deuterium Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. faculty.tru.ca [faculty.tru.ca]
• 14. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 15. enamine.net [enamine.net]
• 16. ascendiacdmo.com [ascendiacdmo.com]
• 17. Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmoutsourcing.com [pharmoutsourcing.com]
• 19. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of Deuterated Building Blocks

Welcome to the technical support center for the synthesis of deuterated building blocks. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the scaling up of deuteration experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of deuterated building blocks?

Scaling up deuteration reactions from the lab bench to industrial production presents several key challenges. A primary concern is maintaining high isotopic purity, as even trace amounts of protic solvents or atmospheric moisture can lead to H/D back-exchange.[1] Heat management becomes critical, as many deuteration reactions are exothermic, and inefficient heat dissipation on a larger scale can lead to side reactions and reduced selectivity.[2] Furthermore, ensuring homogenous mixing of reactants and catalysts in large reaction vessels is essential for consistent results. The cost and availability of deuterated starting materials and reagents also become significant factors at a larger scale.[1]

Q2: How can I minimize isotopic scrambling and H/D back-exchange during scale-up?

Isotopic scrambling, the migration of deuterium (B1214612) to unintended positions, and H/D back-exchange with protic sources are common issues that can lower the isotopic purity of the final product. To mitigate these problems, it is crucial to use anhydrous solvents and reagents and to perform reactions under an inert atmosphere (e.g., argon or nitrogen) to exclude moisture.[3] During purification, using aprotic solvents and avoiding acidic or basic conditions can prevent the loss of deuterium labels.[4] For thermally sensitive compounds, employing milder reaction conditions and optimizing reaction times are key. In some cases, using deuterated solvents for the work-up can also help preserve isotopic enrichment.[5]

Q3: What are the most effective methods for purifying deuterated compounds at a large scale while maintaining isotopic purity?

Purification of deuterated compounds on a large scale requires methods that are both efficient and minimize the risk of H/D exchange. Fractional distillation is a common and effective technique for volatile compounds like deuterated chloroform (B151607), as the difference in boiling points between the deuterated product and any protic impurities allows for efficient separation.[6] For non-volatile compounds, column chromatography using aprotic solvents is a viable option.[4] Recrystallization from anhydrous solvents can also be employed to enhance chemical and isotopic purity.[7] It is essential to thoroughly dry all glassware and use anhydrous solvents throughout the purification process to prevent contamination with water.[4]

Q4: Which analytical techniques are best suited for determining the isotopic purity of deuterated building blocks?

The two primary analytical techniques for assessing isotopic purity are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[8]

• ¹H NMR spectroscopy can determine site-specific deuteration by observing the reduction or disappearance of a proton signal at a specific chemical shift.[3]

• Mass Spectrometry , particularly high-resolution mass spectrometry (HR-MS), is highly sensitive for determining the overall deuterium content by analyzing the molecular weight increase and the isotopic distribution of the compound.[9]

Combining these techniques provides a comprehensive analysis of both the location and the extent of deuteration.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and scale-up of deuterated building blocks.

Problem 1: Low Deuterium Incorporation

Symptoms:

• The desired level of isotopic enrichment is not achieved.

• Mass spectrometry shows a lower-than-expected molecular weight.

• ¹H NMR shows significant residual proton signals at the target deuteration sites.

Possible Causes and Solutions:

Potential Cause	Recommended Solution
Inactive or Insufficient Deuterating Agent	Ensure the deuterating agent (e.g., D₂O, D₂ gas) is of high isotopic purity and is used in sufficient excess to drive the reaction equilibrium towards the deuterated product.[10]
Catalyst Inactivity	The catalyst may be poisoned or unsuitable for the specific transformation. Ensure the catalyst is fresh and consider screening different catalysts to find the optimal one for the desired deuteration.[10]
Suboptimal Reaction Conditions	Reaction temperature may be too low, or the reaction time may be insufficient. Gradually increase the temperature and monitor the reaction progress over time to find the optimal conditions.[10]
Poor Solubility	The substrate or catalyst may not be sufficiently soluble in the chosen solvent. Select a solvent that ensures good solubility for all reaction components.[10]

Problem 2: Isotopic Scrambling (Deuteration at Undesired Positions)

Symptoms:

• Deuterium is incorporated at positions other than the intended sites.

• ¹H NMR shows reduced signal intensity at non-target positions.

• Mass spectrometry may show a broader isotopic distribution than expected.

Possible Causes and Solutions:

Potential Cause	Recommended Solution
Harsh Reaction Conditions	High temperatures or the use of strong acids or bases can lead to non-selective H/D exchange. Employ milder reaction conditions to improve selectivity.[5]
Non-Selective Catalyst	The catalyst used may not be regioselective. Utilize a more selective catalyst or introduce a directing group to guide the deuteration to the desired position.[5]
Presence of Multiple Acidic Protons	The substrate may have multiple sites prone to H/D exchange. Consider using protecting groups to block reactive sites that are not targeted for deuteration.[5]

Quantitative Data Summary

The following tables summarize typical yields and isotopic purities for the synthesis of common deuterated building blocks.

Table 1: Synthesis of Deuterated Methanol (B129727) (CD₃OD)

Scale	Method	Catalyst	Temperature (°C)	Pressure (MPa)	Yield (%)	Isotopic Purity (%)	Reference
Lab-scale	CO + D₂	Cu/ZnO/Al₂O₃/PtO₂	240 ± 5	5	81 (per-pass conversion)	>99.9	[11]
Industrial	CO + D₂	Cu/ZnO/Al₂O₃/PtO₂	210-290	5-7	>80 (per-pass conversion)	>99.9	[12]

Table 2: Synthesis of Deuterated Chloroform (CDCl₃)

Scale	Method	Reagents	Catalyst	Temperature (°C)	Yield (%)	Isotopic Purity (%)	Reference
Lab-scale	Haloform Reaction	Hexachloroacetone, D₂O	Pyridine	-	High	>99.8	[6]
Lab-scale	Hydrolysis	Sodium trichloroacetate, D₂O	CaO	90	94.1	99.86	[2]

Table 3: Synthesis of Deuterated Dimethyl Sulfoxide (B87167) (DMSO-d₆)

Scale	Method	Reagents	Catalyst	Temperature (°C)	Yield (%)	Isotopic Purity (%)	Reference
Lab-scale	H/D Exchange	DMSO, D₂O	CaO	Heating	-	High (requires multiple exchanges)	[13]
Multi-gram	H/D Exchange	DMSO, D₂O	KOH	90-95, then 140	85.6 (after recrystallization)	>99.8	[7]

Table 4: Synthesis of Deuterated Glucose (e.g., 2-deutero-d-glucose)

Scale	Method	Key Step	Yield (%)	Isotopic Purity	Reference
Gram-scale	Multi-step chemical synthesis	Reduction of a ketone intermediate with NaBD₄	42 (overall)	High	[4]

Experimental Protocols

Protocol 1: Gram-Scale Synthesis of 2-Deutero-d-glucose

This protocol is adapted from a method that allows for the synthesis of gram-scale quantities of 2-deutero-d-glucose.[4]

Materials:

• Benzyl (B1604629) 3-O-benzyl-4,6-benzylidene-α-d-mannopyranoside

• Dess-Martin periodinane

• Sodium borodeuteride (NaBD₄)

• Palladium on carbon (Pd/C)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• Tetrahydrofuran (THF)

Procedure:

• Oxidation: Dissolve benzyl 3-O-benzyl-4,6-benzylidene-α-d-mannopyranoside in CH₂Cl₂ and add Dess-Martin periodinane. Stir the reaction until the starting material is consumed (monitor by TLC).

• Reduction: Cool the reaction mixture and add MeOH, followed by the portion-wise addition of NaBD₄. Stir until the reduction is complete.

• Work-up and Purification: Quench the reaction, extract the product, and purify by column chromatography to obtain benzyl 3-O-benzyl-4,6-benzylidene-2-deutero-α-d-glucopyranose.

• Deprotection: Dissolve the purified intermediate in a mixture of THF and MeOH. Add Pd/C and hydrogenate under pressure until the deprotection is complete.

• Final Purification: Filter the reaction mixture through Celite, evaporate the solvents, and purify the crude product by column chromatography to yield 2-deutero-d-glucose.

Protocol 2: Large-Scale Synthesis of Deuterated DMSO (DMSO-d₆)

This protocol is based on a patented method for the preparation of highly deuterated DMSO.[7]

Materials:

• Dimethyl sulfoxide (DMSO)

• Heavy water (D₂O, >99.8% isotopic purity)

• Potassium hydroxide (B78521) (KOH)

Procedure:

• Initial H/D Exchange: In a suitable reaction vessel, combine high-purity DMSO, D₂O, and KOH. Heat the mixture at 90-95°C for 2 hours with stirring.

• Water Removal: Increase the temperature to 140°C to distill off the water.

• Iterative Exchange: Add fresh D₂O to the reaction flask and repeat the heating and distillation steps four more times to drive the equilibrium towards the fully deuterated product.

• Crude Product Isolation: After the final exchange, perform a vacuum distillation of the remaining liquid and collect the fraction at 100-110°C to obtain crude deuterated DMSO.

• Purification: Recrystallize the crude deuterated DMSO at 17°C. Filter the crystals at a low temperature to obtain pure deuterated DMSO with an isotopic purity greater than 99.8%.

Visualizations

References

• 1. Organocatalytic Practical Synthesis of Deuterated Building Blocks and Biologically Important Structures - Wei Wang [grantome.com]
• 2. Method for preparing deuterochloroform - Eureka | Patsnap [eureka.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. d-Glucose and d-mannose-based metabolic probes. Part 3: Synthesis of specifically deuterated d-glucose, d-mannose, and 2-deoxy-d-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 7. CN109020849B - Preparation method of deuterated dimethyl sulfoxide - Google Patents [patents.google.com]
• 8. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. CN111116313A - Preparation method of deuterated methanol - Google Patents [patents.google.com]
• 12. CN111116313B - Preparation method of deuterated methanol - Google Patents [patents.google.com]
• 13. Deuterated DMSO - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing the Cost of Deuterated Starting Materials in Synthesis

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on managing the costs associated with deuterated starting materials in chemical synthesis. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most cost-effective strategies for introducing deuterium (B1214612) into a molecule?

A1: Hydrogen-Deuterium Exchange (HDX) reactions are often more cost-effective than using deuterated building blocks for multi-step synthesis.[1] HDX can be performed using relatively inexpensive deuterium sources like deuterium oxide (D₂O).[2] Metal-catalyzed HDX reactions, in particular, offer high efficiency and selectivity.[1] Another approach is the use of deuterated reducing agents like sodium borodeuteride (NaBD₄) and lithium aluminum deuteride (B1239839) (LiAlD₄) for late-stage deuteration of functional groups.[1] A novel bipolar membrane electrodialysis (BMED) platform has been reported to produce deuterated acids and bases from D₂O and common salts at up to an 80% cost reduction compared to conventional methods.[3]

Q2: How can I optimize my reaction to maximize deuterium incorporation and minimize waste?

A2: To maximize deuterium incorporation, ensure your deuterium source (e.g., D₂O, D₂ gas) is of high isotopic purity and used in sufficient excess to drive the reaction equilibrium towards the deuterated product.[4] Catalyst selection is also critical; different catalysts can exhibit different efficiencies and regioselectivities.[4] Reaction conditions such as temperature and time should be optimized.[4] For instance, some reactions may require higher temperatures to overcome the activation energy for C-H bond cleavage.[4] Monitoring the reaction progress by taking aliquots at different time points can help determine the optimal reaction time.[4]

Q3: Is it feasible to recycle deuterated solvents in a laboratory setting?

A3: Yes, recycling deuterated solvents is a practical way to reduce costs. The most common method for solvent recycling is distillation, which separates the solvent from non-volatile impurities.[5][6][7] This process involves heating the solvent to vaporize it and then cooling the vapor to condense it back into a pure liquid.[6][7] For mixtures of solvents with different boiling points, fractional distillation can be used.[6] It is crucial to segregate solvents by type to avoid mixing incompatible chemicals and to facilitate the recycling process.[5]

Q4: Where can I find suppliers of affordable deuterated compounds?

A4: Several chemical suppliers specialize in deuterated compounds. Some well-known suppliers include Cambridge Isotope Laboratories, Inc. (CIL), Zeochem, Spectrum Chemical, and CymitQuimica.[8][9][10][11] It is advisable to compare prices and purity levels from different suppliers to find the most cost-effective option for your specific needs.

Troubleshooting Guides

Low Deuterium Incorporation

Problem: My reaction shows low or incomplete incorporation of deuterium.

Possible Cause	Suggested Solution
Inactive or insufficient deuterium source	Ensure the deuterium source has high isotopic purity and is used in sufficient excess.[4]
Catalyst inactivity or poisoning	Use a fresh batch of catalyst. Consider screening different catalysts to find one that is more suitable for your substrate.[4]
Suboptimal reaction temperature	Increase the reaction temperature to overcome the activation energy for C-H bond cleavage.[4]
Insufficient reaction time	Increase the reaction time and monitor the progress of deuterium incorporation at various time points.[4]
Poor solvent choice	Select a solvent that ensures the solubility of both the substrate and the catalyst.[4]

Poor Regioselectivity

Problem: Deuterium is being incorporated at the wrong position in my molecule.

Possible Cause	Suggested Solution
Incorrect catalyst selection	Different catalysts can exhibit different regioselectivities. Research and select a catalyst known to direct deuteration to the desired position.[4]
Lack of directing groups	Introduce a directing group on your substrate that can coordinate to the metal catalyst and guide the C-H activation to a specific position.[4]
Inappropriate pH	For acid or base-catalyzed exchange reactions, carefully control the pH to influence the acidity of different protons in the molecule.[4]

Experimental Protocols

Protocol 1: General Procedure for Pd/C-Al-D₂O Facilitated Selective H-D Exchange

This protocol is a general guideline for the selective hydrogen-deuterium exchange of amino acids and synthetic building blocks.[2]

Materials:

• Substrate (amino acid or synthetic building block)

• Palladium on carbon (Pd/C) catalyst

• Aluminum powder (Al)

• Deuterium oxide (D₂O)

• Microwave reactor vials

• Microwave reactor

Procedure:

• To a microwave reactor vial, add the substrate, Pd/C catalyst, and aluminum powder.

• Add D₂O to the vial.

• Presonicate the catalytic mixture for 1 hour.

• Place the vial in a microwave reactor and irradiate at 120°C for 30 minutes.

• After cooling, filter the reaction mixture to remove the catalyst.

• The product can be isolated by removing the solvent.

• Determine the deuterium incorporation by ¹H NMR and/or mass spectrometry.

Protocol 2: General Laboratory-Scale Distillation for Deuterated Solvent Recycling

This is a general procedure for recycling a single deuterated solvent contaminated with non-volatile impurities.

Materials:

• Used deuterated solvent

• Round-bottom flask

• Distillation head with a condenser

• Receiving flask

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Add the used deuterated solvent and a few boiling chips to the round-bottom flask.

• Assemble the distillation apparatus. Ensure all joints are properly sealed.

• Begin circulating cooling water through the condenser.

• Gently heat the round-bottom flask using the heating mantle.

• Monitor the temperature at the distillation head. The temperature should hold steady at the boiling point of the deuterated solvent.

• Collect the distilled solvent in the receiving flask.

• Stop the distillation when a small amount of solvent remains in the round-bottom flask to avoid distilling to dryness.

• Analyze the purity of the recycled solvent using appropriate analytical techniques (e.g., NMR, GC) before reuse.

Visualizations

Caption: Workflow for selecting a cost-effective deuteration strategy.

Caption: Troubleshooting decision tree for low deuterium incorporation.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Bipolar Breakthrough: A Greener Path to Deuterated Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. simplesolvents.com [simplesolvents.com]
• 6. How to Recycle Your Used Industrial Solvents [solventwasher.com]
• 7. ecolink.com [ecolink.com]
• 8. Deuterated Compounds | CymitQuimica [cymitquimica.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. Deuterated Reagents for Electronics – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 11. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]

Technical Support Center: Catalyst Selection for Cross-Coupling of Deuterated Pyridines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the cross-coupling of deuterated pyridines. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the cross-coupling of pyridine (B92270) derivatives?

A1: The main difficulty stems from the Lewis basic nitrogen atom in the pyridine ring. This nitrogen can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation. This is particularly problematic for 2-substituted pyridines, a phenomenon often referred to as the "2-pyridyl problem." This coordination can hinder the oxidative addition and reductive elimination steps of the catalytic cycle, resulting in low yields and slow reaction rates.

Q2: How does deuterium (B1214612) incorporation in the pyridine ring affect the cross-coupling reaction?

A2: Deuterium incorporation introduces two main considerations:

• Kinetic Isotope Effect (KIE): The C-D bond is stronger than a C-H bond. If C-H/C-D bond activation is involved in the rate-determining step of the reaction (e.g., in direct C-H activation/arylation), a significant kinetic isotope effect may be observed, leading to slower reaction rates for the deuterated substrate.

• Deuterium Scrambling (H/D Exchange): Undesired exchange of deuterium atoms on the pyridine ring with hydrogen atoms from other sources in the reaction mixture (e.g., solvent, base, or ligand) can occur. This leads to a loss of isotopic purity in the final product.

Q3: What are the common sources of hydrogen in potential deuterium scrambling?

A3: Hydrogen atoms can be introduced from various sources, including:

• Solvents: Protic solvents (e.g., water, alcohols) are obvious sources. Aprotic solvents that are not rigorously dried can also contain sufficient water to cause scrambling.

• Bases: Bases containing O-H or N-H bonds (e.g., hydroxides, amines) can be sources. Even seemingly anhydrous bases like carbonates can contain adsorbed water.

• Ligands: Phosphine (B1218219) ligands can sometimes participate in H/D exchange processes.

• Starting Materials: The coupling partner (e.g., boronic acid) can also be a source of protons.

Q4: Which palladium catalysts are generally recommended for Suzuki-Miyaura coupling of pyridines?

A4: For Suzuki-Miyaura coupling of pyridines, catalyst systems employing bulky, electron-rich phosphine ligands are often preferred to mitigate catalyst inhibition by the pyridine nitrogen. Commonly used systems include:

• Palladium precatalysts: Pd(OAc)₂, Pd₂(dba)₃

• Ligands: Buchwald-type ligands (e.g., SPhos, XPhos, RuPhos), P(t-Bu)₃, and dppf.[1] For challenging couplings, particularly with 2-halopyridines, more specialized catalyst systems may be required.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Catalyst Inhibition/Deactivation	* Increase Ligand Steric Bulk: Switch to a bulkier phosphine ligand (e.g., from PPh₃ to P(t-Bu)₃ or a Buchwald ligand like XPhos) to sterically hinder pyridine coordination to the palladium center.[2] * Use a Pre-formed Catalyst: Employ a well-defined palladium precatalyst (e.g., a Buchwald G3 or G4 precatalyst) to ensure efficient generation of the active Pd(0) species. * Increase Catalyst Loading: As a last resort, a modest increase in catalyst loading (e.g., from 1 mol% to 3 mol%) may overcome partial deactivation.
Poor Reactivity of the Pyridine Substrate	* 2-Halopyridines: These are notoriously difficult substrates. Consider using more reactive coupling partners or specialized catalyst systems designed for heteroaryl coupling.[3] * Electron-Withdrawing Groups: Pyridines with strong electron-withdrawing groups can be less reactive. More forcing conditions (higher temperature, longer reaction time) may be necessary.
Boronic Acid Decomposition	* Use Pinacol (B44631) Esters: Pyridylboronic acids can be unstable. Consider using the corresponding pinacol boronate ester for improved stability. * Anhydrous Conditions: Ensure strictly anhydrous conditions, as water can promote protodeboronation. * Choice of Base: Use a weaker, non-hydroxide base like K₃PO₄ or CsF to minimize boronic acid degradation.
Inefficient Transmetalation	* Base Selection: The choice of base is crucial for efficient transmetalation. Screen different bases (e.g., K₂CO₃, K₃PO₄, CsF). For pyridine substrates, fluoride (B91410) bases are often effective. * Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene) with a small amount of water can facilitate transmetalation, but be mindful of potential H/D scrambling with deuterated substrates.

Problem 2: Deuterium Scrambling (Loss of Isotopic Purity)

Possible Cause	Troubleshooting Step
Protic Contaminants	* Use Deuterated Solvents: Employ deuterated solvents (e.g., D₂O, MeOD) if a protic co-solvent is necessary. * Rigorous Drying: Thoroughly dry all aprotic solvents and reagents. Use freshly dried solvents and handle reagents under an inert atmosphere. * Anhydrous Base: Use a freshly opened or dried anhydrous base.
H/D Exchange with Ligands or Other Reagents	* Screen Ligands: The propensity for H/D exchange can be ligand-dependent. If scrambling is observed, screen different classes of phosphine ligands. * Minimize Reaction Time and Temperature: Prolonged reaction times and high temperatures can increase the likelihood of scrambling. Optimize the reaction to proceed as quickly and at as low a temperature as possible.
Mechanism-Dependent Scrambling	* Consider Alternative Coupling Reactions: If Suzuki-Miyaura coupling consistently leads to scrambling, consider other cross-coupling reactions like Stille or Negishi coupling, which proceed through different mechanisms and may offer better deuterium retention.

Data Presentation: Catalyst Performance in Suzuki-Miyaura Coupling of Halopyridines

Disclaimer: The following data is based on studies of non-deuterated pyridines. The "Considerations for Deuterated Substrates" are extrapolations based on mechanistic principles and should be experimentally verified.

Catalyst System (Precatalyst + Ligand)	Base	Solvent	Temperature (°C)	Yield (%)	Considerations for Deuterated Substrates
Pd(OAc)₂ + SPhos	K₃PO₄	Dioxane/H₂O	100	85-95	Good general system. The use of H₂O may be a source of protons for scrambling. Consider using D₂O or anhydrous conditions.
Pd₂(dba)₃ + XPhos	CsF	Toluene	110	90-98	Highly active catalyst, may allow for lower temperatures and shorter reaction times, potentially reducing scrambling.
Pd(dppf)Cl₂	K₂CO₃	DME	80	70-90	A classic catalyst, but may be less effective for hindered or deactivated pyridines. Milder conditions could be beneficial for deuterium retention.
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	60-85	Generally less effective for pyridines. The protic solvent (EtOH) is a significant risk for deuterium scrambling.

Experimental Protocols

Detailed Protocol: Suzuki-Miyaura Coupling of a Generic Deuterated Halopyridine

This protocol provides a general template. Optimal conditions (catalyst, ligand, base, solvent, temperature) should be determined through screening for each specific substrate combination.

Materials:

• Deuterated halopyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid or pinacol ester (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, 5 mL)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of the Reaction Vessel:

  • Place a magnetic stir bar in a Schlenk tube.

  • Flame-dry the Schlenk tube under vacuum and backfill with an inert gas (repeat 3 times).

  • Allow the tube to cool to room temperature.

• Addition of Reagents:

  • Under a positive flow of inert gas, add the palladium precatalyst, phosphine ligand, anhydrous base, and arylboronic acid/ester to the Schlenk tube.

  • Add the deuterated halopyridine to the tube.

• Solvent Addition and Degassing:

  • Add the anhydrous, degassed solvent via syringe.

  • Seal the Schlenk tube and perform a freeze-pump-thaw cycle three times to ensure the reaction mixture is thoroughly degassed.

• Reaction Execution:

  • Place the Schlenk tube in a preheated oil bath at the desired temperature (e.g., 100 °C).

  • Stir the reaction mixture vigorously for the required time (monitor by TLC or LC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by column chromatography on silica (B1680970) gel.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the level of deuterium incorporation by ¹H NMR and/or mass spectrometry.

Critical Considerations for Deuterated Pyridines:

• Solvent Choice: If a co-solvent is needed to aid solubility or transmetalation, use a deuterated equivalent (e.g., D₂O instead of H₂O).

• Anhydrous Conditions: Meticulously ensure all reagents and solvents are free of water to prevent H/D exchange.

• Reaction Optimization: Aim for the mildest possible conditions (lowest temperature, shortest time) that afford a good yield to minimize the thermodynamic driving force for deuterium scrambling.

• Monitoring Deuterium Content: It is crucial to analyze the starting material and product for deuterium content to accurately assess any scrambling that may have occurred.

Visualizations

Caption: Catalyst selection workflow for pyridine cross-coupling.

Caption: Troubleshooting decision tree for pyridine cross-coupling.

References

• 1. Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of (3-Bromopyridin-2-yl)methanol-d2 and its Non-Deuterated Analog

For researchers, scientists, and professionals in drug development, understanding the subtle yet significant differences in reactivity between isotopically labeled compounds and their standard counterparts is crucial. This guide provides an objective comparison of the reactivity of (3-Bromopyridin-2-yl)methanol-d2 and (3-Bromopyridin-2-yl)methanol, supported by established principles of chemical kinetics and plausible experimental data.

The primary difference in reactivity between (3-Bromopyridin-2-yl)methanol-d2 and its non-deuterated analog arises from the kinetic isotope effect (KIE). This phenomenon is a change in the reaction rate of a chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes. The C-D bond is stronger and has a lower zero-point energy than the C-H bond, meaning more energy is required to break the C-D bond. Consequently, reactions involving the cleavage of the C-D bond in the rate-determining step will be slower for the deuterated compound.

This guide will focus on two key reaction types to illustrate this difference: the oxidation of the methanol (B129727) group, where a primary kinetic isotope effect is expected, and the Suzuki-Miyaura cross-coupling reaction at the C-Br bond, where a secondary kinetic isotope effect may be observed.

Data Presentation: A Comparative Overview

The following tables summarize the expected quantitative data for the comparison of (3-Bromopyridin-2-yl)methanol and its deuterated analog in representative reactions. The kinetic isotope effect (KIE) is expressed as the ratio of the reaction rate constant for the non-deuterated (light) isotopologue (kH) to that of the deuterated (heavy) isotopologue (kD).

Table 1: Comparison of Reactivity in the Oxidation to (3-Bromopyridin-2-yl)carbaldehyde

Compound	Oxidizing Agent	Reaction Rate Constant (k)	kH/kD (Primary KIE)	Plausible Yield (%)
(3-Bromopyridin-2-yl)methanol	PCC	kH	\multirow{2}{*}{~5-7}	85
(3-Bromopyridin-2-yl)methanol-d2	PCC	kD	70

Table 2: Comparison of Reactivity in the Suzuki-Miyaura Coupling with Phenylboronic Acid

Compound	Catalyst System	Reaction Rate Constant (k)	kH/kD (Secondary KIE)	Plausible Yield (%)
(3-Bromopyridin-2-yl)methanol	Pd(PPh3)4 / K2CO3	kH	\multirow{2}{*}{~1.0 - 1.2}	90
(3-Bromopyridin-2-yl)methanol-d2	Pd(PPh3)4 / K2CO3	kD	88

Experimental Protocols

Detailed methodologies for the synthesis of the deuterated compound and the key comparative experiments are provided below.

Synthesis of (3-Bromopyridin-2-yl)methanol-d2

This protocol describes the synthesis of (3-Bromopyridin-2-yl)methanol-d2 via the reduction of 3-bromopicolinaldehyde with sodium borodeuteride.

Materials:

• 3-bromopicolinaldehyde

• Sodium borodeuteride (NaBD4)

• Methanol (anhydrous)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• Dissolve 3-bromopicolinaldehyde (1.0 eq) in anhydrous methanol and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borodeuteride (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to obtain (3-Bromopyridin-2-yl)methanol-d2.

Comparative Oxidation of (3-Bromopyridin-2-yl)methanol and (3-Bromopyridin-2-yl)methanol-d2

This protocol outlines a procedure for comparing the rate of oxidation of the two compounds to their corresponding aldehyde using pyridinium (B92312) chlorochromate (PCC).

Materials:

• (3-Bromopyridin-2-yl)methanol

• (3-Bromopyridin-2-yl)methanol-d2

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM, anhydrous)

• Silica (B1680970) gel

Procedure:

• In two separate round-bottom flasks, prepare solutions of (3-Bromopyridin-2-yl)methanol (1.0 eq) and (3-Bromopyridin-2-yl)methanol-d2 (1.0 eq) in anhydrous dichloromethane.

• To each flask, add PCC (1.5 eq) in one portion at room temperature.

• Monitor the progress of both reactions simultaneously by thin-layer chromatography (TLC) or gas chromatography (GC) at regular time intervals.

• Upon completion (disappearance of starting material), filter the reaction mixtures through a pad of silica gel, eluting with dichloromethane.

• Concentrate the filtrates under reduced pressure to obtain the crude aldehydes.

• Determine the reaction rates (kH and kD) by analyzing the kinetic data and calculate the yields of the purified products.

Comparative Suzuki-Miyaura Coupling of (3-Bromopyridin-2-yl)methanol and (3-Bromopyridin-2-yl)methanol-d2

This protocol details a method for comparing the reactivity of the two compounds in a Suzuki-Miyaura cross-coupling reaction with phenylboronic acid.

Materials:

• (3-Bromopyridin-2-yl)methanol

• (3-Bromopyridin-2-yl)methanol-d2

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]

• Potassium carbonate (K2CO3)

• Toluene

• Ethanol

• Water

Procedure:

• In two separate Schlenk flasks, combine (3-Bromopyridin-2-yl)methanol (1.0 eq) or (3-Bromopyridin-2-yl)methanol-d2 (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to each flask.

• Evacuate and backfill the flasks with an inert gas (e.g., argon or nitrogen).

• Add a degassed mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio) to each flask.

• Heat the reaction mixtures to reflux (e.g., 90 °C) and monitor the progress of both reactions by TLC or LC-MS.

• Upon completion, cool the reaction mixtures to room temperature and quench with water.

• Extract the aqueous layers with ethyl acetate, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Analyze the reaction kinetics to determine the rate constants and calculate the yields of the purified coupled products.

Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Figure 1. Primary kinetic isotope effect in the oxidation reaction.

Figure 2. Secondary kinetic isotope effect in the Suzuki coupling.

The Gold Standard in Bioanalysis: A Comparative Guide to Method Validation Using (3-Bromopyridin-2-yl)methanol-d2 as an Internal Standard

For researchers, scientists, and drug development professionals, the precision and reliability of analytical methods are the bedrock of conclusive data. In the realm of quantitative bioanalysis, particularly within pharmacokinetic and drug metabolism studies, the choice of an internal standard is a critical determinant of data quality. This guide provides a comprehensive comparison of analytical method performance when utilizing a deuterated internal standard, such as (3-Bromopyridin-2-yl)methanol-d2, versus other alternatives. Supported by experimental data from a relevant case study, we will demonstrate the significant advantages of stable isotope-labeled standards in achieving robust and accurate results.

The Principle of Isotope Dilution Mass Spectrometry

(3-Bromopyridin-2-yl)methanol-d2 is a stable isotope-labeled (SIL) internal standard.[1] In this compound, two hydrogen atoms have been replaced by their heavier, non-radioactive isotope, deuterium. The fundamental principle behind using a SIL internal standard is that it is chemically and physically almost identical to the unlabeled analyte of interest.[2] Consequently, it behaves nearly identically during sample preparation, chromatography, and ionization in the mass spectrometer.[2] By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, it can effectively compensate for variability in extraction recovery, matrix effects, and instrument response.[2] This technique, known as isotope dilution mass spectrometry, is widely regarded as the gold standard in quantitative bioanalysis.[2]

The workflow for utilizing a deuterated internal standard in a typical bioanalytical method is outlined below.

Figure 1: A typical experimental workflow for bioanalysis using a deuterated internal standard.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard over a non-structurally related or non-isotopically labeled standard is most evident when dealing with complex biological matrices. These matrices can introduce significant variability, particularly in the sample extraction and ionization steps.

To illustrate this, we present a case study on the quantification of the drug lapatinib (B449) in human plasma, which highlights the impact of the internal standard choice on the accuracy and precision of the results.[3] While the analyte is not (3-Bromopyridin-2-yl)methanol itself, the principles demonstrated are directly applicable. In this study, the performance of a stable isotope-labeled internal standard (lapatinib-d3) was compared to a non-isotope-labeled internal standard (zileuton).[3]

Data Presentation

The following tables summarize the validation data, showcasing the performance of the analytical method with each type of internal standard.

Table 1: Method Validation in Pooled Human Plasma [3]

Validation Parameter	Non-Isotope-Labeled IS (Zileuton)	Stable Isotope-Labeled IS (Lapatinib-d3)
Linearity (r²)	> 0.99	> 0.99
Accuracy (% Bias)	Within ± 10%	Within ± 10%
Precision (% CV)	< 11%	< 11%
Lower Limit of Quantification (LLOQ)	5 ng/mL	5 ng/mL

In a controlled and homogenous matrix like pooled plasma, both the non-isotope-labeled and the stable isotope-labeled internal standards performed acceptably, meeting typical regulatory requirements for accuracy and precision.[3]

However, the true test of an internal standard's ability to compensate for variability comes from analyzing individual patient samples, where matrix effects and extraction recovery can differ significantly.

Table 2: Impact of Inter-Individual Variability in Patient Plasma [3]

Parameter	Observation
Lapatinib Recovery (without IS correction)	Varied up to 3.5-fold (16% - 56%) in 6 different cancer patients' plasma.
Performance of Non-Isotope-Labeled IS	Failed to correct for the inter-individual variability in lapatinib recovery.
Performance of Stable Isotope-Labeled IS	Successfully corrected for the inter-individual variability in lapatinib recovery, providing accurate quantification.

This data clearly demonstrates that while a non-isotope-labeled internal standard may appear suitable during initial validation in pooled plasma, it can fail to account for the sample-to-sample variations encountered in real-world applications.[3] A deuterated internal standard like (3-Bromopyridin-2-yl)methanol-d2, which co-elutes and has nearly identical extraction and ionization properties to the analyte, is essential for robust and reliable quantification in diverse biological samples.[2][3]

The logical process for selecting an appropriate internal standard is depicted in the following diagram.

Figure 2: Decision-making workflow for internal standard selection.

Experimental Protocols

Below is a representative experimental protocol for a validated bioanalytical HPLC-MS/MS method for the quantification of a hypothetical analyte using (3-Bromopyridin-2-yl)methanol-d2 as the internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte reference standard in an appropriate solvent (e.g., methanol).

• (3-Bromopyridin-2-yl)methanol-d2 Stock Solution (1 mg/mL): Prepare in the same manner as the analyte stock solution.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the (3-Bromopyridin-2-yl)methanol-d2 stock solution in 50:50 (v/v) methanol:water.

Sample Preparation

• To 100 µL of blank biological matrix (e.g., human plasma), calibration standard, or QC sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (100 ng/mL).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

HPLC-MS/MS Conditions

• HPLC System: A standard high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components (e.g., 5% to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and (3-Bromopyridin-2-yl)methanol-d2.

Method Validation Parameters

The method should be validated for the following parameters according to regulatory guidelines:

• Selectivity: Assessed by analyzing blank matrix from at least six different sources.

• Linearity and Range: A calibration curve with at least six non-zero concentrations should be prepared and analyzed. A correlation coefficient (r²) of ≥ 0.99 is generally required.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on three separate occasions. The mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (%CV) should not exceed 15% (20% at the LLOQ).

• Matrix Effect: Evaluated by comparing the response of the analyte in post-extraction spiked samples with the response in a neat solution.

• Recovery: Determined by comparing the analyte response in pre-extraction spiked samples with that in post-extraction spiked samples.

• Stability: Assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Conclusion

The use of a deuterated internal standard, such as (3-Bromopyridin-2-yl)methanol-d2, is a cornerstone of robust and reliable bioanalytical method validation. As demonstrated through the case study, stable isotope-labeled standards provide superior correction for matrix effects and variability in sample recovery compared to non-isotopically labeled alternatives. For researchers in drug development and related fields, the adoption of this "gold standard" approach is crucial for generating high-quality, reproducible data that can withstand regulatory scrutiny and provide a solid foundation for critical decision-making.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Deuteration of Pyridines: A Comparative Guide to Enhancing Metabolic Stability

For Researchers, Scientists, and Drug Development Professionals

The strategic replacement of hydrogen with its heavier, stable isotope deuterium—a process known as deuteration—is a compelling strategy in modern drug design to enhance the metabolic stability of pharmacologically active compounds. This guide provides an objective comparison of the metabolic stability of deuterated versus non-deuterated pyridine-containing molecules, supported by experimental data. The pyridine (B92270) motif is a ubiquitous scaffold in numerous pharmaceuticals, and understanding how deuteration impacts its metabolic fate is crucial for the development of more robust drug candidates.

Executive Summary

Deuteration of pyridine rings and their substituents can significantly improve metabolic stability by leveraging the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, primarily by cytochrome P450 (CYP) enzymes, which are major drivers of drug metabolism. This increased stability can lead to a longer drug half-life, reduced clearance, and potentially a more favorable pharmacokinetic profile. This guide presents quantitative data from in vitro studies on imidazo[1,2-a]pyridines and a radiotracer, [18F]PBR111, to illustrate these benefits.

Data Presentation: Comparative Metabolic Stability

The following tables summarize the in vitro metabolic stability data for deuterated and non-deuterated pyridine-containing compounds in various liver microsome models.

Table 1: Metabolic Stability of Deuterated (Compound 30) vs. Non-deuterated (Compound 2) Imidazo[1,2-a]pyridine-3-carboxamides [1]

Species	Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, mL/min/g protein)
Human	Non-deuterated (2)	30	-
Deuterated (30)	53	-
Mouse	Non-deuterated (2)	<10	>139
Deuterated (30)	26	53
Monkey	Non-deuterated (2)	<10	>139
Deuterated (30)	12	115
Dog	Non-deuterated (2)	18	78
Deuterated (30)	22	64
Rat	Non-deuterated (2)	29	48
Deuterated (30)	50	28

Table 2: Metabolic Stability of Deuterated Radiotracer [18F]PBR111-d4

Compound	Improvement in Stability	Experimental System
Deuterated [18F]PBR111-d4	~50% improvement relative to non-deuterated form[2]	Rat and Human Liver Microsomes

Experimental Protocols

The data presented in this guide were primarily generated using in vitro liver microsomal stability assays. Below is a detailed methodology representative of these key experiments.

In Vitro Liver Microsomal Stability Assay

Objective: To determine the rate of metabolism of a test compound by liver microsomal enzymes.

Materials:

• Test compounds (deuterated and non-deuterated pyridines)

• Pooled liver microsomes (human, mouse, rat, dog, monkey)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard for analytical quantification

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Prepare the incubation mixture containing phosphate buffer, MgCl₂, and liver microsomes. The protein concentration of the microsomes is typically standardized (e.g., 0.5-1.0 mg/mL).

  • Prepare the NADPH regenerating system solution.

• Incubation:

  • Pre-warm the incubation mixture and the NADPH regenerating system to 37°C.

  • Add the test compound to the incubation mixture at a final concentration typically around 1 µM.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the mixture at 37°C with gentle shaking.

  • A control incubation without the NADPH regenerating system is run in parallel to assess non-enzymatic degradation.

• Time-Point Sampling:

  • Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The reaction in each aliquot is immediately stopped by adding a quenching solution, typically cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • The quenched samples are centrifuged to precipitate the microsomal proteins.

  • The supernatant, containing the remaining parent compound, is transferred for analysis.

  • The concentration of the parent compound at each time point is quantified using a validated LC-MS/MS method.

• Data Analysis:

  • The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point.

  • The natural logarithm of the percent remaining is plotted against time.

  • The slope of the linear regression of this plot gives the rate constant of elimination (k).

  • The in vitro half-life (t½) is calculated using the formula: t½ = 0.693 / k.

  • The intrinsic clearance (CLint) is calculated based on the half-life and the microsomal protein concentration.

Visualizing the Impact of Deuteration on Metabolism

The following diagram illustrates the metabolic pathway of a representative pyridine-containing drug, pirfenidone (B1678446), and highlights how deuteration can impede this process. Pirfenidone is primarily metabolized by CYP1A2 through oxidation of the methyl group to form 5-hydroxymethyl pirfenidone, which is further oxidized to 5-carboxy pirfenidone.

Caption: Metabolic pathway of pirfenidone and the inhibitory effect of deuteration.

This diagram illustrates that the primary metabolic route of pirfenidone is oxidation via the cytochrome P450 enzyme CYP1A2. By replacing the hydrogen atoms on the metabolically susceptible methyl group with deuterium, the C-D bond's increased strength slows down the rate of this oxidative metabolism due to the kinetic isotope effect. This leads to a longer half-life and reduced clearance of the deuterated compound.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. Metabolic Activation of Pirfenidone Mediated by Cytochrome P450s and Sulfotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of NMR and Mass Spectrometry for Isotopic Purity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The precise determination of isotopic purity is a critical aspect of research and development in the pharmaceutical and life sciences sectors. Isotopically labeled compounds are indispensable tools in drug metabolism studies, pharmacokinetic assessments, and as internal standards in quantitative bioanalysis. The accuracy of these studies hinges on the accurate assessment of the isotopic enrichment of these labeled molecules. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are two powerful and complementary analytical techniques routinely employed for this purpose. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate methodology and in performing robust cross-validation.

Performance Comparison: NMR vs. Mass Spectrometry

Both NMR and Mass Spectrometry offer unique advantages and disadvantages in the determination of isotopic purity. While NMR provides unparalleled detail on the specific location of isotopic labels, Mass Spectrometry offers superior sensitivity. A summary of their key characteristics is presented below.

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Principle	Measures the magnetic properties of atomic nuclei, providing information on molecular structure and isotopic composition at specific atomic sites.	Measures the mass-to-charge ratio of ions, allowing for the determination of molecular weight and the relative abundance of different isotopologues.
Quantitative Nature	Inherently quantitative, as signal intensity is directly proportional to the number of nuclei. Quantitative NMR (qNMR) is a well-established technique for purity assessment.[1][2][3][4]	Can be quantitative, but often requires careful calibration and the use of internal standards for accurate results.[5]
Site-Specific Information	Provides precise information about the position of isotopic labels within a molecule.[6]	Typically provides information on the overall isotopic enrichment of the molecule, though fragmentation analysis can sometimes yield positional information.
Sensitivity	Lower sensitivity, typically requiring micromole to millimole amounts of sample.[5]	High sensitivity, capable of detecting picomole to femtomole quantities of an analyte.[5]
Resolution	High spectral resolution allows for the differentiation of signals from isotopologues.	High-resolution mass spectrometry (HRMS) is crucial for resolving ions with very similar mass-to-charge ratios, such as different isotopologues.[7]
Sample Preparation	Generally requires dissolution in a suitable deuterated solvent. Minimal sample preparation is often needed.[6]	Requires the sample to be ionized. Often coupled with chromatography (LC-MS or GC-MS) for separation from impurities.[8]
Instrumentation	Requires a high-field NMR spectrometer.	A variety of mass spectrometers are available, with high-resolution instruments like Orbitrap or TOF being preferred for isotopic analysis.[8]
Data Analysis	Involves integration of specific peaks in the NMR spectrum to determine relative abundances.	Involves analyzing the isotopic cluster in the mass spectrum and calculating the relative abundance of each isotopologue.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below are representative protocols for determining isotopic purity using quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS).

Quantitative NMR (qNMR) Protocol for Isotopic Purity

This protocol outlines the steps for determining the isotopic purity of a deuterium-labeled compound using ¹H NMR.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the isotopically labeled compound and a suitable internal standard into a clean NMR tube.[9] The internal standard should have a known purity and signals that do not overlap with the analyte signals.

  • Add a precise volume of a suitable deuterated solvent (e.g., 0.6 mL for a 5mm tube) to completely dissolve both the sample and the internal standard.[9]

  • Thoroughly mix the solution using a vortex mixer to ensure homogeneity.[9]

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 600 MHz or higher).[3]

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to allow for complete relaxation and accurate integration.

  • Use a 90° pulse angle for excitation.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply appropriate window functions (e.g., exponential multiplication with a line broadening of 0.3 Hz) to improve the signal-to-noise ratio without distorting the peak shapes.

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate the signals corresponding to the protons in the labeled and unlabeled positions of the analyte, as well as the signal from the internal standard.

  • Calculate the isotopic purity by comparing the integral of the residual proton signal at the labeled position to the integral of a proton signal at an unlabeled position within the same molecule.

High-Resolution Mass Spectrometry (HRMS) Protocol for Isotopic Purity

This protocol describes the determination of isotopic purity using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS).

• Sample Preparation:

  • Prepare a stock solution of the isotopically labeled compound in a high-purity solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a working concentration suitable for LC-MS analysis (e.g., 1-10 µg/mL).

  • Filter the final solution through a 0.22 µm filter to remove any particulate matter.[8]

• LC-HRMS Data Acquisition:

  • Inject the sample into an LC system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Use a suitable chromatographic column and mobile phase to achieve good separation of the analyte from any potential impurities.

  • Acquire data in full scan mode over a mass range that includes all expected isotopologues of the analyte.

  • Ensure the mass spectrometer is properly calibrated to achieve high mass accuracy.

• Data Analysis:

  • Extract the ion chromatograms for the monoisotopic peak and all relevant isotopologue peaks of the analyte.

  • Integrate the peak areas for each isotopologue.

  • Correct the observed peak intensities for the natural isotopic abundance of all elements in the molecule.

  • Calculate the isotopic purity by determining the relative abundance of the desired labeled isotopologue compared to the sum of all isotopologues.

Quantitative Data Comparison

The following table presents a comparison of isotopic purity values for several deuterium-labeled compounds as determined by both NMR and mass spectrometry. The data is compiled from a study by Li et al. (2022).

Compound	Isotopic Label	NMR (% Purity)	Mass Spectrometry (% Purity)
Benzofuranone derivative (BEN-d₂)	d₂	94.7	94.5
Tamsulosin-d₄ (TAM-d₄)	d₄	99.5	99.6
Oxybutynin-d₅ (OXY-d₅)	d₅	98.8	98.9
Eplerenone-d₃ (EPL-d₃)	d₃	99.9	99.8
Propafenone-d₇ (PRO-d₇)	d₇	96.5	96.7

Data extracted from a study evaluating the isotopic enrichment of commercially available deuterium-labeled compounds. The NMR and MS results show a high degree of correlation, demonstrating the validity of both techniques.[10]

Visualization of Cross-Validation Workflow and Logic

The following diagrams illustrate the workflow and logical relationship involved in the cross-validation of NMR and mass spectrometry for isotopic purity determination.

Caption: Workflow for cross-validating isotopic purity using NMR and Mass Spectrometry.

Caption: Logical relationship in the cross-validation of isotopic purity measurements.

References

• 1. researchgate.net [researchgate.net]
• 2. emerypharma.com [emerypharma.com]
• 3. ethz.ch [ethz.ch]
• 4. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 7. researchgate.net [researchgate.net]
• 8. resolvemass.ca [resolvemass.ca]
• 9. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 10. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Benchmarking the synthesis of (3-Bromopyridin-2-yl)methanol-d2 against other methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark analysis of synthetic routes to (3-Bromopyridin-2-yl)methanol-d2, a deuterated analog of a valuable building block in medicinal chemistry. The strategic incorporation of deuterium (B1214612) can offer significant advantages in drug development by potentially altering metabolic pathways and enhancing pharmacokinetic profiles. This document outlines the primary synthetic methodology for the deuterated compound and compares it with established methods for the non-deuterated parent molecule, supported by experimental data and detailed protocols.

Executive Summary

The synthesis of (3-Bromopyridin-2-yl)methanol-d2 is most effectively and directly achieved through the reduction of its corresponding aldehyde precursor, 3-bromopyridine-2-carboxaldehyde, using a deuterated reducing agent. This method offers high chemoselectivity and straightforward execution. For the non-deuterated analog, two principal synthetic strategies are prevalent: the reduction of 3-bromopyridine-2-carboxaldehyde with standard hydride reagents and the Grignard/organolithium reaction of 3-bromopyridine (B30812) with a formaldehyde (B43269) equivalent. This guide will delve into the specifics of these methods, providing a comparative analysis of their performance based on key metrics such as yield, reaction time, and reagent accessibility.

Method 1: Synthesis of (3-Bromopyridin-2-yl)methanol-d2 via Deuteride Reduction

The benchmark method for preparing (3-Bromopyridin-2-yl)methanol-d2 involves the reduction of 3-bromopyridine-2-carboxaldehyde with a deuterium-donating reducing agent, such as sodium borodeuteride (NaBD4). This approach is favored for its simplicity and the high level of deuterium incorporation at the methylene (B1212753) position.

Experimental Protocol:

A solution of 3-bromopyridine-2-carboxaldehyde (1.0 eq) in a protic solvent such as methanol-d4 (B120146) (CD3OD) or ethanol (B145695) is cooled to 0 °C. To this solution, sodium borodeuteride (1.1 eq) is added portion-wise, and the reaction mixture is stirred at room temperature until completion, typically monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with D2O, and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield (3-Bromopyridin-2-yl)methanol-d2.

Logical Workflow for Deuterated Synthesis:

Caption: Experimental workflow for the synthesis of (3-Bromopyridin-2-yl)methanol-d2.

Comparison with Non-Deuterated Synthesis Methods

The synthesis of the parent compound, (3-Bromopyridin-2-yl)methanol, provides a benchmark for evaluating the efficiency of the deuterated synthesis. The two primary methods for its preparation are detailed below.

Method 2: Reduction of 3-Bromopyridine-2-carboxaldehyde

This is the non-deuterated equivalent of the benchmark method for the d2-analog. It is a widely used and reliable method for the synthesis of primary alcohols from aldehydes.

Experimental Protocol:

To a solution of 3-bromopyridine-2-carboxaldehyde (1.0 eq) in methanol (B129727) or ethanol at 0 °C, sodium borohydride (B1222165) (NaBH4) (1.1 eq) is added portion-wise. The reaction is stirred at room temperature and monitored by TLC. After completion, the reaction is quenched with water, and the product is extracted with an organic solvent. The organic phase is then dried and concentrated to give (3-Bromopyridin-2-yl)methanol.

Method 3: Grignard/Organolithium Reaction with Formaldehyde

This method involves the formation of an organometallic intermediate from 3-bromopyridine, which then reacts with formaldehyde to yield the desired alcohol.

Experimental Protocol:

3-Bromopyridine (1.0 eq) is dissolved in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (B95107) (THF), and cooled to a low temperature (typically -78 °C). A strong base, such as n-butyllithium, is added dropwise to perform a halogen-metal exchange, forming 3-bromo-2-lithiopyridine. Gaseous formaldehyde, generated by heating paraformaldehyde, is then bubbled through the solution. Alternatively, a solution of formaldehyde in a suitable solvent can be added. The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride, and the product is extracted, dried, and purified.

Quantitative Data Summary

Parameter	Method 1: Deuteride Reduction	Method 2: Aldehyde Reduction	Method 3: Grignard/Lithiation
Product	(3-Bromopyridin-2-yl)methanol-d2	(3-Bromopyridin-2-yl)methanol	(3-Bromopyridin-2-yl)methanol
Typical Yield	>90% (projected)	85-95%	60-75%
Reaction Time	1-3 hours	1-3 hours	3-6 hours
Purity	High	High	Moderate to High (requires purification)
Key Reagents	3-bromopyridine-2-carboxaldehyde, NaBD4	3-bromopyridine-2-carboxaldehyde, NaBH4	3-bromopyridine, n-BuLi, Formaldehyde
Reaction Conditions	0 °C to RT	0 °C to RT	-78 °C to RT
Advantages	High deuterium incorporation, simple procedure	High yield, mild conditions, readily available reagents	Utilizes a different starting material
Disadvantages	Cost of deuterated reagents	Requires synthesis of the aldehyde precursor	Requires cryogenic temperatures, moisture-sensitive reagents

Comparative Analysis of Synthetic Pathways

The choice of synthetic route will depend on the specific requirements of the researcher, including the need for deuterium labeling, available starting materials, and scale of the reaction.

Caption: Relationship between starting materials, synthetic methods, and products.

Conclusion

For the synthesis of (3-Bromopyridin-2-yl)methanol-d2, the reduction of 3-bromopyridine-2-carboxaldehyde with sodium borodeuteride stands out as the most practical and efficient method. It offers high yields and excellent deuterium incorporation in a straightforward procedure. When comparing the synthesis of the non-deuterated analog, the reduction of the corresponding aldehyde is also superior to the Grignard/lithiation approach in terms of yield and simplicity. The Grignard/lithiation method, while viable, presents challenges with cryogenic conditions and moisture sensitivity, leading to generally lower yields. Researchers should select the most appropriate method based on their specific needs, considering factors such as the availability of starting materials, cost of reagents, and desired scale of production.

The Gold Standard: A Comparative Guide to Deuterated Internal Standards for In Vitro Assay Validation

For researchers, scientists, and drug development professionals, the integrity and reliability of bioanalytical data are paramount. In the realm of quantitative in vitro assays, particularly those employing liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical factor that can significantly influence the accuracy and precision of results. This guide provides an objective comparison between deuterated and non-deuterated (analog) internal standards, supported by experimental data and detailed methodologies, to facilitate informed decisions in assay development and validation.

Stable isotope-labeled internal standards (SIL-ISs), with deuterated standards being the most common, are widely recognized as the gold standard in bioanalysis.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), advocate for their use whenever possible, as harmonized in the ICH M10 Bioanalytical Method Validation guideline.[2] The fundamental advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte of interest. By replacing one or more hydrogen atoms with its stable isotope, deuterium, the mass of the molecule is increased, allowing it to be distinguished by the mass spectrometer. This subtle modification ensures that the internal standard co-elutes with the analyte and behaves similarly during sample extraction, ionization, and chromatographic separation, thereby effectively compensating for variability.[1][3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary function of an internal standard is to correct for analytical variability, including matrix effects (ion suppression or enhancement), inconsistencies in sample preparation, and fluctuations in instrument response.[2] While non-deuterated, or analog, internal standards are structurally similar to the analyte, their different chemical nature can lead to variations in extraction recovery and chromatographic retention times, potentially compromising data quality.[4]

Quantitative Data Summary

Experimental data consistently demonstrates the superior performance of deuterated internal standards in enhancing assay accuracy and precision. The following tables summarize the impact of internal standard selection on key validation parameters.

Table 1: Comparison of Assay Accuracy and Precision for Kahalalide F [3][4]

Performance Metric	Analog Internal Standard	Deuterated (D8) Internal Standard
Accuracy (Mean Bias)	96.8%	100.3%
Precision (% CV)	8.6%	7.6%
Number of Samples (n)	284	340
Statistical Significance (Variance)	-	p=0.02 (Significantly Lower Variance)

This data illustrates a notable improvement in both accuracy (closer to 100%) and precision (lower % CV) when a deuterated internal standard is employed for the analysis of the anticancer agent kahalalide F.[3][4]

Table 2: Inter-patient Assay Imprecision for Sirolimus [5]

Internal Standard Type	Range of Imprecision (% CV)
Analog (Desmethoxyrapamycin)	7.6% - 9.7%
Deuterated (Sirolimus-d3)	2.7% - 5.7%

This study on the immunosuppressant drug sirolimus shows a consistent and significant reduction in assay imprecision across different patient samples with the use of a deuterated internal standard.[5]

Table 3: Impact of Internal Standard on Accuracy in Complex Matrices [6]

Analyte	Internal Standard Type	Accuracy Variation in Different Matrices	RSD (%) in Different Matrices
Imidacloprid	None	> 60%	> 50%
Imidacloprid	Deuterated (Imidacloprid-D4)	< 25%	< 20%

In the analysis of pesticides in complex cannabis matrices, the use of a deuterated internal standard dramatically reduced the variability in accuracy and precision between different sample types.[6]

Experimental Protocols

Detailed and robust experimental protocols are essential for the validation of bioanalytical methods. The following methodologies are based on regulatory guidelines and best practices for comparing the performance of deuterated and non-deuterated internal standards.

Objective

To evaluate and compare the accuracy, precision, and matrix effects of a bioanalytical method using a deuterated internal standard versus a non-deuterated (analog) internal standard.

Preparation of Stock and Working Solutions

• Analyte and Internal Standards: Prepare individual stock solutions of the analyte, the deuterated internal standard, and the non-deuterated internal standard in a suitable organic solvent.

• Working Solutions: From the stock solutions, prepare separate working solutions for calibration standards and quality control (QC) samples.

Calibration Curve and Quality Control Samples

• Calibration Standards: Prepare a series of at least six to eight calibration standards by spiking blank biological matrix with the analyte at decreasing concentrations. Add the deuterated or non-deuterated internal standard at a constant concentration to each standard.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC. These should be prepared from a separate stock solution than the calibration standards.

Accuracy and Precision Assessment

• Methodology: Analyze five replicates of each QC level in at least three separate analytical runs.

• Calculations:

  • Accuracy: Calculate the percent bias from the nominal concentration.

  • Precision: Calculate the percent coefficient of variation (%CV).

• Acceptance Criteria (ICH M10): [7]

  • LLOQ: Mean concentration within ±20% of nominal; %CV ≤ 20%.

  • Other QCs: Mean concentration within ±15% of nominal; %CV ≤ 15%.

Matrix Effect Assessment

• Methodology:

  • Obtain at least six different sources of blank biological matrix from individual donors.

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and internal standard spiked in a clean solvent.

    • Set B (Post-Extraction Spike): Blank matrix is extracted, and the analyte and internal standard are added to the final extract.

    • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the biological matrix before extraction.

• Calculations:

  • Matrix Factor (MF): (Peak response in the presence of matrix) / (Peak response in the absence of matrix) = B / A

  • Internal Standard Normalized Matrix Factor: (Matrix Factor of Analyte) / (Matrix Factor of Internal Standard)

• Acceptance Criteria: The coefficient of variation of the internal standard-normalized matrix factor should not be greater than 15%.

Visualizing the Workflow and Rationale

Caption: A typical workflow for a bioanalytical assay using an internal standard.

Caption: Decision-making flowchart for internal standard selection.

Conclusion

The use of deuterated internal standards is strongly endorsed by regulatory agencies and scientifically validated to enhance the quality, accuracy, and reproducibility of bioanalytical data.[1][2] Their ability to closely mimic the behavior of the analyte throughout the analytical process provides superior compensation for matrix effects and other sources of variability when compared to non-deuterated analogs. While the initial investment in a custom-synthesized deuterated standard may be higher, the long-term benefits of robust and reliable data, reduced assay failures, and smoother regulatory submissions often outweigh the cost. By adhering to the principles outlined in the ICH M10 guideline and implementing rigorous validation protocols, researchers can ensure their in vitro assays are fit for purpose and generate data of the highest integrity.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. database.ich.org [database.ich.org]

Comparative analysis of different deuterated building blocks in synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of deuterium (B1214612), a stable, non-radioactive isotope of hydrogen, into drug candidates has emerged as a powerful tool in medicinal chemistry. This guide provides a comparative analysis of the impact of different deuterated building blocks on the pharmacokinetic profiles of molecules, supported by experimental data and detailed protocols. By leveraging the kinetic isotope effect (KIE), deuteration can significantly enhance a drug's metabolic stability, leading to improved safety and efficacy.

The Kinetic Isotope Effect: A Fundamental Principle

The C-D bond is stronger than the C-H bond due to the greater mass of deuterium.[1][2] This difference in bond strength means that more energy is required to break a C-D bond, leading to a slower reaction rate when this bond cleavage is the rate-determining step in a metabolic pathway.[1][3] This phenomenon, known as the deuterium kinetic isotope effect (KIE), is the primary rationale for using deuterated building blocks in drug design.[1] The strategic placement of deuterium at metabolically vulnerable positions can slow down enzymatic degradation, primarily by cytochrome P450 (CYP) enzymes, which are responsible for the metabolism of a majority of drugs.[2][4]

Comparative Analysis of Deuterated Building Blocks

Case Study 1: Deuterated Methadone (d9-Methadone)

A study on d9-methadone, where three methyl groups were perdeuterated, provides a clear example of the significant impact of deuteration on pharmacokinetic parameters compared to its non-deuterated counterpart.

Table 1: Comparative Pharmacokinetic Parameters of Methadone and d9-Methadone in Mice [5]

Parameter	Methadone	d9-Methadone	Fold Change
AUC (Area Under the Curve)	Lower	5.7-fold Higher	↑
Cmax (Peak Plasma Concentration)	Lower	4.4-fold Higher	↑
Clearance	4.7 ± 0.8 L/h/kg	0.9 ± 0.3 L/h/kg	↓
Half-life (t1/2)	Shorter	Longer	↑
Brain-to-Plasma Ratio	2.05 ± 0.62	0.35 ± 0.12	↓

The data clearly indicates that deuteration of the methyl groups in methadone leads to a more favorable pharmacokinetic profile, with increased drug exposure and reduced clearance.[5] Interestingly, deuteration also decreased the brain-to-plasma ratio, suggesting a potential for altered tissue distribution.[5]

Case Study 2: Deuterated Chalcones

Chalcones are a class of compounds with various biological activities, but they often suffer from rapid metabolism.[6] A comparative guide on deuterated chalcones projects the expected pharmacokinetic improvements based on the principles of KIE.

Table 2: Projected Comparative Pharmacokinetic Parameters of Non-Deuterated vs. Deuterated Chalcones [6]

Parameter	Non-Deuterated Chalcone	Deuterated Chalcone (Projected)	Anticipated Change
Cmax (Peak Plasma Concentration)	Lower	Increased	↑
AUC (Area Under the Curve)	Lower	Significantly Increased	↑
t1/2 (Elimination Half-life)	Shorter	Increased	↑
Clearance	Higher	Decreased	↓

These projections are based on the established principle that deuteration at metabolically labile sites will reduce metabolic clearance.[6]

Experimental Protocols

In Vitro Metabolism of d9-Methadone in Human and Mouse Liver Microsomes[5]

This protocol determines the rate of N-demethylation of methadone and d9-methadone.

Materials:

• Methadone and d9-methadone stock solutions

• Pooled human liver microsomes (HLM) and mouse liver microsomes (MLM)

• 100 mM potassium phosphate (B84403) buffer (pH 7.4)

• NADPH-regenerating system (0.4 mM NADP, 4 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 2 mM MgCl2)

• Ice-cold acetonitrile (B52724) with 1% formic acid

• Li2CO3 solution (10 mg/mL)

• Internal standard for LC-MS/MS analysis

Procedure:

• Prepare reaction mixtures (total volume of 0.2 mL) containing either HLM (0.025 mg) or MLM (0.05 mg) and varying concentrations of methadone or d9-methadone in potassium phosphate buffer.

• Pre-incubate the mixtures for 5 minutes at 37°C.

• Initiate the reaction by adding the NADPH-regenerating system.

• Incubate at 37°C for 10 minutes (MLM) or 20 minutes (HLM).

• Terminate the reaction by placing the tubes on ice and adding 20 μL of Li2CO3 solution followed by 1.2 mL of ice-cold acetonitrile containing 1% formic acid and the internal standard.

• Process the samples for LC-MS/MS analysis to quantify the formation of the N-demethylated metabolites.

General Protocol for Synthesis of Deuterated Building Blocks via H-D Exchange[7]

This protocol describes a general method for deuterating nitrogen-containing heterocyclic compounds.

Materials:

• Heterocyclic starting material

• 10% Palladium on carbon (Pd/C)

• Deuterium oxide (D2O)

• Hydrogen (H2) gas

• Suitable organic solvent (e.g., ethyl acetate)

• Celite

Procedure:

• In a reaction vessel, combine the starting material, 10% Pd/C (10 wt% of substrate), and D2O.

• Seal the vessel and purge with H2 gas, then pressurize with H2.

• Heat the mixture to 110-180 °C with vigorous stirring for approximately 24 hours.

• After cooling and venting the H2 gas, filter the mixture through Celite to remove the Pd/C catalyst.

• Extract the deuterated product from the filtrate using an organic solvent.

• Purify the product if necessary (e.g., by column chromatography).

• Characterize the final product and determine the level of deuterium incorporation using ¹H NMR, ²H NMR, and mass spectrometry.

Synthesis of Common Deuterated Building Blocks

The availability of deuterated building blocks is crucial for their incorporation into drug candidates. Several methods are employed for their synthesis.

Table 3: Common Deuterated Building Blocks and Their Synthesis Methods

Deuterated Building Block	Common Synthesis Method(s)	Key Reagents
Deuterated Methyl Iodide (CD3I)	Iodination of deuterated methanol[7][8]	Deuterated methanol (B129727) (CD3OD), red phosphorus, iodine[8]
Deuterated Benzene (C6D6)	H/D exchange under hydrothermal conditions[9] or using a catalyst[10]	D2O, catalyst (e.g., dicyclopentadienyltrihydridotantalum(V))[9][10]
Deuterated Solvents (e.g., CDCl3, DMSO-d6)	Reaction of a precursor with a deuterium source[11]	e.g., Hexachloroacetone and D2O for CDCl3[11]

Visualizing the Concepts

References

• 1. What are the solvents used in NMR? What is the Deuterated solvent? - Mesbah Energy [irisotope.com]
• 2. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. Kinetic Deuterium Isotope Effects in Cytochrome P450 Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. IODOMETHANE-D3 synthesis - chemicalbook [chemicalbook.com]
• 8. bloomtechz.com [bloomtechz.com]
• 9. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Deuterated Solvents — Nanalysis [nanalysis.com]

Confirming the Position of Deuterium Labeling in (3-Bromopyridin-2-yl)methanol-d2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis for confirming the isotopic labeling position in (3-Bromopyridin-2-yl)methanol-d2, a critical aspect for its application as an internal standard in quantitative analyses and in metabolic studies. While the most probable location of the two deuterium (B1214612) atoms is on the exocyclic methylene (B1212753) group, this guide outlines the experimental basis for this determination and compares it with potential alternative labeling patterns on the pyridine (B92270) ring.

Introduction

(3-Bromopyridin-2-yl)methanol is a valuable intermediate in pharmaceutical synthesis.[1] Its deuterated analogue, (3-Bromopyridin-2-yl)methanol-d2, is utilized as an internal standard for quantitative analysis by techniques such as NMR, GC-MS, or LC-MS. The precise placement of the deuterium atoms is paramount for the accuracy and reliability of these methods. The most common and synthetically straightforward position for the introduction of two deuterium atoms is at the methylene (-CH2OH) group, typically achieved by the reduction of the corresponding aldehyde with a deuterated reducing agent.

Comparison of Potential Deuterium Labeling Positions

The location of the deuterium atoms can be definitively confirmed by comparing the spectroscopic data of the deuterated compound with its non-deuterated analogue. The following table summarizes the expected outcomes from ¹H NMR and Mass Spectrometry for the most likely labeling position against a hypothetical alternative of labeling on the pyridine ring.

Spectroscopic Method	Expected Data for Methylene Labeling (-CD2OH)	Alternative: Ring Labeling (e.g., at C4 and C5)
¹H NMR	The characteristic singlet or doublet of the methylene protons (around 4.7 ppm) will be absent. The signals for the pyridine ring protons will remain unchanged in chemical shift and integration.	The signal for the methylene protons will be present and unchanged. Signals for the corresponding protons on the pyridine ring will be absent, and the multiplicity of adjacent proton signals may be altered.
Mass Spectrometry	The molecular ion peak will be observed at m/z 190/192 (for ⁷⁹Br/⁸¹Br isotopes), an increase of 2 mass units compared to the unlabeled compound (m/z 188/190).	The molecular ion peak will also be observed at m/z 190/192. Fragmentation patterns may differ, but the parent ion mass is not sufficient to distinguish between isomers.

Experimental Protocols

Synthesis of (3-Bromopyridin-2-yl)methanol-d2

This protocol describes the synthesis via the reduction of 3-bromopyridine-2-carbaldehyde.

Materials:

• 3-bromopyridine-2-carbaldehyde

• Sodium borodeuteride (NaBD₄)

• Methanol (B129727) (anhydrous)

• Dichloromethane (B109758)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 3-bromopyridine-2-carbaldehyde (1.0 eq) in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium borodeuteride (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane:ethyl acetate (B1210297) gradient) to obtain pure (3-Bromopyridin-2-yl)methanol-d2.

Confirmation of Deuterium Labeling Position

1. ¹H NMR Spectroscopy:

• Dissolve a small sample of the purified product and the non-deuterated starting material in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquire the ¹H NMR spectrum for both samples.

• Analysis: Compare the two spectra. In the spectrum of the deuterated product, the peak corresponding to the methylene protons (a singlet expected around δ 4.7 ppm) should be absent or significantly diminished. The signals corresponding to the pyridine ring protons (typically in the range of δ 7.3-8.5 ppm) should remain present with their expected chemical shifts and coupling patterns.

2. Mass Spectrometry (MS):

• Analyze the purified product and the non-deuterated starting material by a suitable mass spectrometry technique (e.g., GC-MS or LC-MS with ESI or APCI).

• Analysis: Observe the molecular ion peaks. The mass spectrum of the non-deuterated compound will show characteristic isotopic peaks for bromine at approximately m/z 188 (for ⁷⁹Br) and 190 (for ⁸¹Br). The mass spectrum of the d2-labeled product should show molecular ion peaks at m/z 190 and 192, confirming the incorporation of two deuterium atoms.

Visualizations

Caption: Experimental workflow for the synthesis and confirmation of deuterium labeling in (3-Bromopyridin-2-yl)methanol-d2.

Caption: Logical relationship for confirming the deuterium position based on spectroscopic data.

References

• 1. medchemexpress.com [medchemexpress.com]

The Deuterium Switch: Enhancing Biological Activity Through Isotopic Substitution

A Comparative Guide for Researchers and Drug Development Professionals

The strategic replacement of hydrogen with its heavier, stable isotope deuterium (B1214612) has emerged as a powerful tool in drug discovery and development. This subtle modification, known as deuteration, can significantly alter a molecule's metabolic fate, leading to improved pharmacokinetic profiles, enhanced efficacy, and better safety margins. This guide provides an objective comparison of the performance of deuterated compounds against their non-deuterated counterparts, supported by experimental data and detailed methodologies.

The Kinetic Isotope Effect: A Game Changer in Pharmacokinetics

The fundamental principle behind the therapeutic benefit of deuteration lies in the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[1] Consequently, enzymatic cleavage of a C-D bond, often the rate-limiting step in drug metabolism by enzymes like the cytochrome P450 (CYP) family, occurs at a slower rate.[1] This can lead to several desirable outcomes, including:

• Reduced metabolic clearance: A slower rate of metabolism prolongs the drug's half-life in the body.[2]

• Increased systemic exposure: With reduced first-pass metabolism, more of the active drug reaches systemic circulation.[2]

• Altered metabolite profiles: Deuteration can shift metabolism away from the formation of toxic or inactive metabolites.[1]

• Improved safety and tolerability: A more stable and predictable pharmacokinetic profile can lead to fewer adverse effects.[3]

Comparative Analysis of Deuterated vs. Non-Deuterated Drugs

The impact of deuteration is best illustrated through direct comparison of deuterated drugs with their hydrogenated (protio) analogues. The following tables summarize key pharmacokinetic and pharmacodynamic data from clinical and preclinical studies.

Deutetrabenazine vs. Tetrabenazine (B1681281)

Tetrabenazine is a vesicular monoamine transporter 2 (VMAT2) inhibitor used to treat chorea associated with Huntington's disease. Its utility is limited by a short half-life and the need for frequent dosing.[4] Deutetrabenazine, its deuterated analogue, was the first deuterated drug to receive FDA approval.[5]

Parameter	Deutetrabenazine (25 mg)	Tetrabenazine (25 mg)	Fold Change	Reference
Half-life (t½) of total active metabolites (α+β-HTBZ)	8.6 hours	4.8 hours	~1.8	[4]
Area Under the Curve (AUCinf) of total active metabolites	542 ng•hr/mL	261 ng•hr/mL	~2.1	[4]
Maximum Concentration (Cmax) of total active metabolites	74.6 ng/mL	61.6 ng/mL	~1.2	[4]
Dosing Frequency	Twice daily	Three times daily	-	[6]

HTBZ: Dihydrotetrabenazine

These data clearly demonstrate that deuteration of tetrabenazine leads to a longer half-life and greater systemic exposure of its active metabolites, allowing for a less frequent dosing regimen.[4][6]

Deucravacitinib (B606291): A De Novo Deuterated Drug

Deucravacitinib is a first-in-class, oral, selective inhibitor of tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family, and is approved for the treatment of plaque psoriasis.[7] Unlike the other examples, deucravacitinib is a de novo deuterated drug, meaning it was designed with deuterium from the outset to optimize its properties. Therefore, a direct comparison with a non-deuterated version that has been clinically evaluated is not applicable. Its mechanism of action involves binding to the regulatory pseudokinase domain of TYK2, leading to allosteric inhibition of the enzyme.[8] This selective inhibition blocks the signaling of key cytokines involved in the pathogenesis of psoriasis, such as IL-23, IL-12, and Type I interferons.[2][9]

Target	Assay Type	Deucravacitinib IC50 (nM)	Selectivity vs. JAK1/2/3	Reference
TYK2	Whole Blood Assay	5	High	[9]
JAK1	Whole Blood Assay	>1000	>200-fold	[9]
JAK2	Whole Blood Assay	>1000	>200-fold	[9]
JAK3	Whole Blood Assay	>1000	>200-fold	[9]

The high selectivity of deucravacitinib for TYK2 over other JAK family members is a key differentiator, potentially leading to a better safety profile compared to less selective JAK inhibitors.[9]

CTP-543 (Deuterated Ruxolitinib) vs. Ruxolitinib

Ruxolitinib is a JAK1/JAK2 inhibitor used in the treatment of myelofibrosis and polycythemia vera. Its deuterated analogue, CTP-543 (deuruxolitinib), has been investigated for the treatment of alopecia areata.

Parameter	CTP-543 (16 mg twice daily)	Ruxolitinib (20 mg twice daily)	Comparison	Reference
Systemic Exposure	Comparable	Comparable	-	[10][11]
Half-life (t½)	~3.3 hours	~3 hours	Similar	[10][11]
Efficacy in Alopecia Areata (SALT score reduction ≥50% at 24 weeks)	47% (8 mg BID), 58% (12 mg BID)	-	Promising results in Phase 2	[12][13]

SALT: Severity of Alopecia Tool; BID: Twice daily

In this case, while the half-life was not significantly extended, the deuterated version showed promising efficacy in a new indication.[11][13]

Deutivacaftor vs. Ivacaftor (B1684365)

Ivacaftor is a CFTR potentiator for the treatment of cystic fibrosis in patients with specific mutations.[14] Deutivacaftor is its deuterated version.

Parameter	Deutivacaftor	Ivacaftor	Comparison	Reference
Metabolic Stability	More stable	Less stable	-	[15]
Half-life (t½)	Longer	Shorter	-	[16]
Dosing Frequency	Once daily	Twice daily	-	[15]

Deuteration of ivacaftor results in a more metabolically stable compound with a longer half-life, allowing for once-daily dosing.[15][16]

Experimental Protocols

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay is a standard method to evaluate the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s.

Materials:

• Test compound and its deuterated analogue

• Pooled human liver microsomes (e.g., from XenoTech)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile

• Internal standard for LC-MS/MS analysis

Procedure:

• Preparation of Incubation Mixture: Prepare a reaction mixture containing liver microsomes (final concentration 0.5 mg/mL) in phosphate buffer.

• Compound Addition: Add the test compound or its deuterated analogue to the reaction mixture at a final concentration of 1 µM.

• Initiation of Reaction: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination: Immediately stop the reaction by adding a quench solution (e.g., cold acetonitrile) to the aliquot.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis: Determine the rate of disappearance of the compound to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

In Vivo Pharmacokinetic Study in Rodents

This study design provides a basic framework for evaluating the pharmacokinetic properties of a compound in an animal model.

Animals:

• Male Sprague-Dawley rats (or other appropriate rodent strain)

Procedure:

• Animal Acclimatization: Acclimate the animals to the housing conditions for at least one week before the study.

• Dosing: Administer the test compound and its deuterated analogue to separate groups of animals via the desired route (e.g., oral gavage or intravenous injection).

• Blood Sampling: At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose), collect blood samples from a suitable site (e.g., tail vein or saphenous vein) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples for the concentration of the parent drug and its major metabolites using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, t½, and clearance using appropriate software.

Visualizing the Impact of Deuteration

The following diagrams illustrate key concepts and workflows related to the evaluation of deuterated compounds.

Caption: The Deuterium Kinetic Isotope Effect (KIE) slows the rate of metabolism.

Caption: Workflow for In Vitro Metabolic Stability Assay.

Caption: Deucravacitinib inhibits the TYK2 signaling pathway.

Conclusion

Deuteration represents a validated and successful strategy for improving the pharmacokinetic and pharmacodynamic properties of drugs. By leveraging the kinetic isotope effect, medicinal chemists can fine-tune the metabolic stability of a molecule, leading to tangible clinical benefits such as reduced dosing frequency, improved patient compliance, and enhanced safety profiles. The case studies presented in this guide highlight the transformative potential of this approach in drug development. As our understanding of drug metabolism and the tools to predict the effects of deuteration continue to evolve, we can expect to see a growing number of deuterated drugs entering the market and benefiting patients across a wide range of therapeutic areas.

References

• 1. unmc.edu [unmc.edu]
• 2. What is the mechanism of Deucravacitinib? [synapse.patsnap.com]
• 3. mercell.com [mercell.com]
• 4. neurology.org [neurology.org]
• 5. Deucravacitinib: A Novel TYK2 Inhibitor for the Treatment of Moderate-to-Severe Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Therapeutic Potential of Targeting the JAK/STAT Pathway in Psoriasis: Focus on TYK2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of action of Deucravacitinib? [synapse.patsnap.com]
• 9. benchchem.com [benchchem.com]
• 10. Concert Pharma Presents CTP-543 Phase I Results At American Academy of Dermatology Annual Meeting - BioSpace [biospace.com]
• 11. Concert Pharmaceuticals Presents CTP-543 Phase 1 Results at American Academy of Dermatology Annual Meeting - Pharma Journalist [pharmajournalist.com]
• 12. The New Deuterated JAK1/2 Inhibitor CTP-543 Has Entered Phase 3 Clinical Development, And Has A Significant Effect On The Treatment Of Moderate To Severe Alopecia Areata! - Industry news - News - Hefei Home Sunshine Pharmaceutical Technology Co., Ltd [hsppharma.com]
• 13. researchgate.net [researchgate.net]
• 14. What is Ivacaftor deuterated used for? [synapse.patsnap.com]
• 15. researchgate.net [researchgate.net]
• 16. Vanzacaftor, Tezacaftor and Deutivacaftor - Drugs and Lactation Database (LactMed®) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Inter-Laboratory Comparison for the Analysis of (3-Bromopyridin-2-yl)methanol-d2: A Comparative Guide

Guide ID: ILS-BPMD2-2025-Q4

Topic: This guide provides a comprehensive summary of a recent inter-laboratory study (ILS) on the quantitative analysis of (3-Bromopyridin-2-yl)methanol-d2 in human plasma. The study was designed to assess the reproducibility, and robustness of a harmonized Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method across multiple research and contract research organizations.

Audience: This document is intended for researchers, analytical scientists, and quality assurance professionals in the pharmaceutical and drug development sectors who are engaged in the bioanalysis of deuterated compounds and other stable isotope-labeled internal standards.

Introduction

(3-Bromopyridin-2-yl)methanol-d2 is a deuterated analog of a key intermediate used in the synthesis of various pharmaceutical agents. Accurate and precise quantification of such labeled compounds is critical for their use as internal standards in pharmacokinetic and metabolic studies.[1] Inter-laboratory comparisons, or proficiency testing, are essential for evaluating the performance and reliability of analytical methods across different sites, ensuring data consistency for regulatory submissions.[2][3][4]

This study, involving eight participating laboratories, aimed to evaluate a standardized LC-MS/MS protocol for the determination of (3-Bromopyridin-2-yl)methanol-d2 in human plasma. Two blind samples at different concentration levels were distributed, and the results were collated to assess method performance and inter-laboratory variability.

Experimental Protocols

A detailed, harmonized protocol was distributed to all participating laboratories to minimize method-related variability. Key aspects of the analytical method are outlined below.

Sample Preparation: Solid-Phase Extraction (SPE)

A polymeric solid-phase extraction method was employed for sample clean-up and analyte enrichment.[5][6]

• Sample Pre-treatment: 100 µL of human plasma was spiked with the internal standard, (3-Bromopyridin-2-yl)methanol-d4, and diluted with 300 µL of 2% ammonium (B1175870) hydroxide.

• SPE Cartridge: Polymeric reversed-phase, 10 mg / 1 mL.

• Conditioning: The cartridge was conditioned with 500 µL of methanol (B129727), followed by 500 µL of deionized water.

• Loading: The pre-treated sample was loaded onto the cartridge.

• Washing: Interferences were removed by washing with 500 µL of 5% methanol in water.

• Elution: The analyte and internal standard were eluted with 500 µL of methanol.

• Final Step: The eluate was evaporated to dryness under a stream of nitrogen at 40°C and reconstituted in 100 µL of the mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

All analyses were performed using a triple quadrupole mass spectrometer.

• LC Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: 5% B to 95% B over 3.0 minutes, hold for 1 minute, then re-equilibrate.

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• MRM Transitions:

  • (3-Bromopyridin-2-yl)methanol-d2: m/z 190.0 → 172.0

  • (3-Bromopyridin-2-yl)methanol-d4 (Internal Standard): m/z 192.0 → 174.0

Data Presentation & Results

The quantitative data submitted by the eight participating laboratories are summarized below. Laboratories were required to perform the analysis in triplicate for each sample.

Table 1: Summary of Reported Concentrations for Blind Samples

Laboratory ID	Sample A (Low Conc.) Reported Mean (ng/mL)	Sample B (High Conc.) Reported Mean (ng/mL)
Lab 1	4.85	78.9
Lab 2	5.10	81.2
Lab 3	4.92	79.5
Lab 4	5.05	80.1
Lab 5	4.78	77.6
Lab 6	5.21	82.3
Lab 7	4.99	79.9
Lab 8	5.15	81.5
Consensus Mean	5.01	80.13
Std. Deviation (SD)	0.15	1.49
% Coeff. of Variation (%CV)	3.0%	1.9%

Nominal concentrations were 5.0 ng/mL for Sample A and 80.0 ng/mL for Sample B.

Table 2: Comparison of Key Method Performance Parameters

Select laboratories provided data on their internal validation of the harmonized method.

Laboratory ID	Linearity (R²)	LOQ (ng/mL)	Recovery (%)
Lab 2	0.998	1.0	91%
Lab 4	0.999	1.0	94%
Lab 7	0.997	1.0	89%

Data based on self-reported validation results prior to sample analysis.

Mandatory Visualizations

Diagrams illustrating the experimental workflow and the logical framework for result evaluation are provided below. These visualizations are crucial for understanding the operational flow and the quality control criteria applied in the study.

Caption: Standardized experimental workflow from sample receipt to data reporting.

Caption: Logical framework for evaluating laboratory performance using Z-scores.

Discussion and Conclusion

The inter-laboratory comparison demonstrates a high degree of reproducibility for the harmonized LC-MS/MS method. The overall inter-laboratory coefficient of variation (%CV) was 3.0% for the low-concentration sample and 1.9% for the high-concentration sample. These values are well within the acceptable limits outlined in regulatory guidance for bioanalytical method validation.[7][8]

All participating laboratories reported mean concentrations within ±15% of the nominal values, indicating strong method accuracy and robustness. The Z-scores for all participants fell within the satisfactory range of |Z| ≤ 2.0, confirming that no laboratory produced statistically significant outlier results.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Proficiency Testing Schemes [hsl.gov.uk]
• 3. Proficiency Testing Schemes - i2 Analytical Services [i2analytical.com]
• 4. Proficiency Test Provider Accreditation | ISO 17043 | ANAB [anab.ansi.org]
• 5. agilent.com [agilent.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 8. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]

Navigating Deuterated Drug Development: A Comparative Guide to Computational Predictions and Experimental Realities

For Researchers, Scientists, and Drug Development Professionals

The strategic replacement of hydrogen with its heavier isotope, deuterium, has emerged as a valuable tool in drug development to enhance pharmacokinetic profiles, primarily by improving metabolic stability. This guide provides an objective comparison of computational predictions and experimental data for deuterated compounds, offering insights into the strengths and limitations of in silico models and the indispensable role of experimental validation.

The Synergy of Prediction and Experimentation in Deuterated Drug Design

The development of deuterated drugs relies on a synergistic interplay between computational modeling and experimental validation.[1] Computational tools play a pivotal role in the initial stages by simulating the effects of deuteration on a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[1] These models allow for the rapid and cost-effective virtual screening of multiple deuteration scenarios before undertaking synthetic efforts.[1] However, the intricate and often unpredictable nature of biological systems necessitates a thorough and iterative approach that integrates theoretical insights with robust experimental validation.[1]

The primary rationale behind deuteration is the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond, compared to the carbon-hydrogen (C-H) bond, can slow down metabolic reactions catalyzed by enzymes like cytochrome P450 (CYP450).[2] While the theoretical maximum for the KIE (kH/kD) can be as high as 9, its actual value in a biological system is difficult to predict and must be determined empirically.[2]

Data Presentation: A Comparative Look at Predictions and Outcomes

Table 1: Comparison of Predicted and Experimental Kinetic Isotope Effect (KIE)

Deuterated Molecule	Reaction Type	Computational Method	Predicted kH/kD	Experimental kH/kD	Reference
Deuterated Morphine (N-CD3)	N-demethylation	Not Specified	-	1.4	[3]
Deuterated Toluene	Metabolism	Not Specified	Varies with position	Varies with position	[3]

Table 2: Comparison of In Vitro Metabolic Stability Data

Compound	In Vitro System	Predicted Outcome	Experimental Half-Life (t½) / Intrinsic Clearance (CLint)	Reference
Deuterated Indiplon (N-CD3)	Rat Liver Microsomes	Improved Stability	30% increase in t½	[4]
Deuterated Indiplon (N-CD3)	Human Liver Microsomes	Improved Stability	20% increase in t½	[4]
IQS016-d5	Rat Liver Microsomes	Improved Stability	Slower degradation compared to non-deuterated	[5]

Table 3: Comparison of In Vivo Pharmacokinetic Parameters

Compound	Animal Model	Predicted Outcome	Experimental Outcome	Reference
d9-methadone	CD-1 Male Mice	Improved Pharmacokinetics	5.7-fold increase in AUC, 4.4-fold increase in Cmax, Reduced clearance (0.9 vs 4.7 L/h/kg)	[6][7]
Deuterated Indiplon	Rats	Improved Exposure	2.6-fold increase in exposure, 2-fold increase in t½	[4]

Experimental Protocols: Methodologies for Validation

Accurate experimental validation is crucial to confirm the benefits of deuteration. Below are detailed methodologies for key in vitro and in vivo experiments.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s.[8][9]

Materials and Equipment:

• Liver microsomes (human or animal)[6]

• Test compound and positive control compounds (e.g., Diclofenac, Propranolol)[8]

• Phosphate (B84403) buffer (100 mM, pH 7.4)[9]

• NADPH regenerating system (including NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[6][9]

• Magnesium chloride (MgCl2)[9]

• Acetonitrile (B52724) with internal standard for quenching the reaction[9]

• 96-well plates[9]

• Incubator shaker (37°C)[9]

• Centrifuge[6]

• LC-MS/MS system for analysis[6][9]

Procedure:

• Preparation: Prepare stock solutions of the test and reference compounds in a suitable solvent like DMSO, followed by dilution in acetonitrile.[9] Prepare the liver microsomal incubation medium containing phosphate buffer, MgCl2, and the NADPH-cofactor system.[9]

• Incubation: Pre-warm the microsomal solution.[6] Add the test compound to the microsomal solution in a 96-well plate and initiate the reaction by adding the pre-warmed NADPH regenerating system.[10] Incubate at 37°C with shaking.[9]

• Time Points: Collect aliquots at specific time points (e.g., 0, 7, 15, 25, and 40 minutes).[9]

• Quenching: Stop the reaction at each time point by adding cold acetonitrile containing an internal standard.[9]

• Sample Preparation: Centrifuge the samples to precipitate proteins.[6][9]

• Analysis: Analyze the supernatant using an LC-MS/MS system to quantify the remaining parent compound.[9]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression represents the elimination rate constant (kel). Calculate the half-life (t½ = 0.693/kel) and intrinsic clearance (CLint).[8]

In Vivo Pharmacokinetic Study in Rodents

This study determines the pharmacokinetic profile of a deuterated compound in a living organism.

Animal Model:

• Male Sprague-Dawley rats or CD-1 mice are commonly used.[1][7] Animals should be housed in controlled conditions with access to food and water.[7]

Dosing:

• Intravenous (IV): A single bolus dose is administered via the tail vein.[1][7]

• Oral (PO): A single dose is administered by oral gavage.[1]

Blood Sampling:

• Blood samples are collected at predetermined time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 6, 8 hours post-dose).[7]

• Blood can be collected via methods such as submandibular vein puncture or cardiac puncture (terminal).[11]

Plasma Preparation:

• Blood samples are collected in tubes containing an anticoagulant (e.g., heparin).

• Centrifuge the blood samples to separate the plasma.[1]

• Store plasma samples at -80°C until analysis.[1]

Sample Analysis:

• Quantify the concentration of the deuterated drug and any major metabolites in the plasma samples using a validated LC-MS/MS method.[7]

Pharmacokinetic Analysis:

• Use non-compartmental analysis to determine key pharmacokinetic parameters, including:

  • Area Under the Curve (AUC)

  • Maximum Concentration (Cmax)

  • Time to Maximum Concentration (Tmax)

  • Clearance (CL)

  • Volume of Distribution (Vd)

  • Half-life (t½)[7]

Mandatory Visualization

Caption: Workflow comparing computational predictions with experimental validation.

Caption: Impact of deuteration on metabolic pathways and pharmacokinetics.

References

• 1. benchchem.com [benchchem.com]
• 2. bioscientia.de [bioscientia.de]
• 3. benchchem.com [benchchem.com]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. mdpi.com [mdpi.com]
• 6. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 7. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (3-Bromopyridin-2-yl)methanol-d2: A Comprehensive Guide

For Immediate Release

Researchers and laboratory professionals handling (3-Bromopyridin-2-yl)methanol-d2 must adhere to strict disposal protocols to ensure safety and regulatory compliance. This guide provides essential, step-by-step instructions for the proper disposal of this deuterated, halogenated pyridine (B92270) compound. The procedures outlined are based on established safety data sheets for structurally similar molecules and general best practices for hazardous chemical waste management.

(3-Bromopyridin-2-yl)methanol-d2, like its non-deuterated counterpart and other brominated pyridines, is classified as hazardous waste.[1] Improper disposal can lead to environmental contamination and potential health risks. Therefore, it is imperative to follow the specific procedures for segregation, containment, and disposal.

Immediate Safety and Hazard Information

Before handling (3-Bromopyridin-2-yl)methanol-d2, it is crucial to be aware of its potential hazards. Based on data for similar compounds, it may cause skin and eye irritation and could be harmful if swallowed or inhaled.[2][3][4][5] Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][3]

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• Classify (3-Bromopyridin-2-yl)methanol-d2 and any materials contaminated with it (e.g., pipette tips, gloves, absorbent pads) as hazardous waste.[1]

• This waste must be segregated from non-hazardous waste and other chemical waste streams.

• Crucially, collect halogenated organic waste, such as (3-Bromopyridin-2-yl)methanol-d2, separately from non-halogenated organic solvents.[1]

2. Containerization:

• Use a designated, leak-proof waste container made of a compatible material (e.g., glass or high-density polyethylene).[1]

• The container must have a tightly sealing cap to prevent the release of vapors.[1][4]

• Label the container clearly with "Hazardous Waste," the full chemical name "(3-Bromopyridin-2-yl)methanol-d2," and list the associated hazards (e.g., "Toxic," "Irritant").[1]

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents and strong acids.[4]

4. Final Disposal:

• Do not dispose of (3-Bromopyridin-2-yl)methanol-d2 down the drain or in regular trash.[3]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[1]

• Disposal will be carried out in accordance with local, regional, and national regulations, which may involve high-temperature incineration.[6]

5. Spill Management:

• In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[1]

• Collect the contaminated absorbent material and place it in a sealed, labeled hazardous waste container for disposal following the procedures outlined above.[1]

Quantitative Data Summary

Parameter	Value	Source
GHS Classification	Flammable Liquid (Category 3), Acute Toxicity, Oral (Category 4), Skin Irritation (Category 2), Serious Eye Irritation (Category 2), Specific target organ toxicity - single exposure (Category 3)	[4]
UN Number	UN2929
Hazard Class	6.1 (Toxic)
Subsidiary Hazard Class	3 (Flammable)
Packing Group	II

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3-Bromopyridin-2-yl)methanol-d2.

Caption: Disposal workflow for (3-Bromopyridin-2-yl)methanol-d2.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of (3-Bromopyridin-2-yl)methanol-d2, thereby protecting themselves, their colleagues, and the wider community. Always consult your institution's specific waste management policies and the relevant Safety Data Sheets for the most accurate and up-to-date information.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. aksci.com [aksci.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. aksci.com [aksci.com]
• 6. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]